1-Bromodecane

• CAS: 112-29-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 1-Bromodecane for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-bromodecane, a vital reagent and building block in organic synthesis and drug development. This document details experimental methodologies for property determination and illustrates key chemical workflows, offering a practical resource for laboratory professionals.

Core Physical and Chemical Properties

1-Bromodecane is a linear alkyl halide that is a colorless to pale yellow liquid at room temperature.[1][2] Its chemical structure, consisting of a ten-carbon aliphatic chain and a terminal bromine atom, dictates its physical characteristics and reactivity.

Quantitative Physical Properties

The following tables summarize the key physical properties of 1-bromodecane, compiled from various sources for easy reference and comparison.

Property	Value	Reference(s)
Molecular Formula	C₁₀H₂₁Br	[2]
Molecular Weight	221.18 g/mol	[2][3]
Appearance	Colorless to pale yellow liquid	[1][2]
Odor	Characteristic

Property	Value	Conditions	Reference(s)
Density	1.066 g/mL	at 25 °C	[3][4]
1.07 g/cm³	at 20 °C	[5]
Boiling Point	238 °C	at 1013 mbar (760 mmHg)	[3][6]
Melting Point	-30 °C
Refractive Index	1.456	at 20 °C (n20/D)	[3][6]
Solubility	Insoluble in water; Soluble in organic solvents	[1]

Experimental Protocols

Detailed methodologies for the determination of key physical properties and for the synthesis of 1-bromodecane are provided below. These protocols are foundational for the accurate characterization and application of this compound in a research setting.

Determination of Boiling Point (Thiele Tube Method)

This method is suitable for determining the boiling point of a small sample of 1-bromodecane.[7][8][9]

Materials:

• 1-Bromodecane sample (~0.5 mL)

• Thiele tube filled with mineral oil

• Thermometer (-10 to 250 °C)

• Capillary tube (sealed at one end)

• Small test tube

• Rubber band or wire for attachment

• Bunsen burner or heating mantle

Procedure:

• Add approximately 0.5 mL of 1-bromodecane to the small test tube.

• Place the capillary tube, with the sealed end facing up, into the test tube containing the 1-bromodecane.

• Attach the test tube to the thermometer using a rubber band or wire, ensuring the bulb of the thermometer is level with the bottom of the test tube.

• Insert the thermometer and attached test tube into the Thiele tube, ensuring the 1-bromodecane is below the level of the mineral oil. The side arm of the Thiele tube allows for even heating of the oil via convection.

• Gently heat the side arm of the Thiele tube with a Bunsen burner or a heating mantle.

• As the temperature increases, a stream of bubbles will emerge from the open end of the capillary tube.

• Continue heating until a continuous and rapid stream of bubbles is observed.

• Remove the heat source and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the stream of bubbles ceases and the liquid just begins to enter the capillary tube. Record this temperature.

Determination of Density (Pycnometer Method)

A pycnometer is a flask with a specific, accurately known volume, used for the precise measurement of density.

Materials:

• 1-Bromodecane sample

• Pycnometer (e.g., 10 mL or 25 mL)

• Analytical balance (accurate to ±0.0001 g)

• Thermometer

• Constant temperature water bath

Procedure:

• Thoroughly clean and dry the pycnometer.

• Weigh the empty, dry pycnometer on the analytical balance and record its mass (m₁).

• Fill the pycnometer with distilled water and place it in a constant temperature water bath (e.g., 25 °C) until it reaches thermal equilibrium.

• Ensure the pycnometer is filled to the mark, removing any excess water. Dry the outside of the pycnometer.

• Weigh the pycnometer filled with water and record the mass (m₂).

• Empty and thoroughly dry the pycnometer.

• Fill the pycnometer with 1-bromodecane and allow it to equilibrate to the same temperature in the water bath.

• Adjust the volume to the mark, dry the exterior, and weigh the pycnometer filled with 1-bromodecane, recording the mass (m₃).

• The density of 1-bromodecane is calculated using the following formula: Density = [(m₃ - m₁) / (m₂ - m₁)] * Density of water at the experimental temperature.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a measure of how light bends as it passes through a substance and is a valuable physical constant for liquid identification.[10]

Materials:

• 1-Bromodecane sample

• Abbe refractometer

• Dropper or pipette

• Ethanol or acetone for cleaning

• Lens paper

Procedure:

• Ensure the prism of the Abbe refractometer is clean and dry. Clean with ethanol or acetone and lens paper if necessary.

• Using a dropper, apply a few drops of 1-bromodecane to the surface of the measuring prism.

• Close the illuminating prism and ensure the liquid sample spreads evenly between the two prisms.

• Turn on the light source and look through the eyepiece.

• Adjust the coarse and fine adjustment knobs until the dividing line between the light and dark fields is sharp and centered in the crosshairs.

• If color fringes are observed, adjust the chromaticity screw to eliminate them.

• Read the refractive index value from the scale. Record the temperature at which the measurement was taken, as the refractive index is temperature-dependent.

Synthesis of 1-Bromodecane from 1-Decanol

This protocol describes a common method for the preparation of 1-bromodecane from 1-decanol.[4][11]

Materials:

• 1-Decanol

• Concentrated sulfuric acid (H₂SO₄)

• 48% Hydrobromic acid (HBr)

• Sodium bicarbonate (NaHCO₃) solution

• Calcium chloride (CaCl₂), anhydrous

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Distillation apparatus

Procedure:

• In a round-bottom flask, cool 1 mole of 1-decanol in an ice bath.

• Slowly add 0.5 moles of concentrated sulfuric acid with continuous stirring.

• After the addition of sulfuric acid, slowly add 1.25 moles of 48% hydrobromic acid.

• Remove the ice bath and heat the mixture to reflux for 6 hours.

• After reflux, allow the mixture to cool and then perform a steam distillation.

• Separate the organic layer (crude 1-bromodecane) using a separatory funnel.

• Wash the crude product twice with a small volume of cold, concentrated sulfuric acid to remove any unreacted alcohol and ether byproducts.

• Wash the organic layer with water, followed by a sodium bicarbonate solution to neutralize any remaining acid, and then wash with water again.

• Dry the 1-bromodecane over anhydrous calcium chloride.

• Purify the final product by fractional distillation, collecting the fraction that boils at approximately 238 °C.

Key Experimental Workflows and Relationships

The utility of 1-bromodecane in research is primarily as a synthetic intermediate. The following diagrams illustrate its synthesis and a common application.

Caption: Synthesis workflow for 1-bromodecane from 1-decanol.

Caption: General workflow for a Grignard reaction using 1-bromodecane.[12]

Caption: Relationship between the structure, properties, and applications of 1-bromodecane.

References

• 1. 1-bromodecane [stenutz.eu]
• 2. 1-Bromodecane | C10H21Br | CID 8173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Bromodecane 98 112-29-8 [sigmaaldrich.com]
• 4. prepchem.com [prepchem.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Exp. 7: Testing the Solubility Rules Through Quantitative Analysis – College of Western Idaho General Chemistry First Semester Lab Manual: CHEM 111L [cwi.pressbooks.pub]
• 7. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. byjus.com [byjus.com]
• 10. youtube.com [youtube.com]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Chemical Properties and Reactivity of 1-Bromodecane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromodecane (CH₃(CH₂)₉Br) is a linear alkyl halide that serves as a versatile building block in organic synthesis. Its chemical structure, featuring a ten-carbon aliphatic chain and a terminal bromine atom, makes it a valuable reagent for introducing the decyl group into a wide array of molecules. This lipophilic chain is of particular interest in drug development for its ability to modulate the pharmacokinetic and pharmacodynamic properties of active pharmaceutical ingredients. This technical guide provides a comprehensive overview of the chemical properties and reactivity of 1-bromodecane, including detailed experimental protocols and mechanistic insights.

Chemical and Physical Properties

1-Bromodecane is a colorless to pale yellow liquid at room temperature with a characteristic odor.[1] It is a non-polar compound, which dictates its solubility profile. The key physicochemical properties of 1-bromodecane are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C₁₀H₂₁Br	[2]
Molecular Weight	221.18 g/mol
CAS Number	112-29-8
Appearance	Colorless to pale yellow liquid	[1][3]
Density	1.066 g/mL at 25 °C
Boiling Point	238 °C	[4]
Melting Point	-29.6 °C	[5]
Refractive Index (n20/D)	1.456
Solubility	Insoluble in water; Soluble in organic solvents.	[2]
Flash Point	94 °C (closed cup)

Reactivity and Key Reactions

As a primary alkyl halide, 1-bromodecane's reactivity is dominated by nucleophilic substitution and organometallic reactions.[6] The polar carbon-bromine bond renders the terminal carbon atom electrophilic and susceptible to attack by nucleophiles.[6]

Nucleophilic Substitution Reactions

1-Bromodecane readily undergoes Sₙ2 reactions with a variety of nucleophiles.[2] The primary nature of the alkyl halide favors the bimolecular substitution pathway over elimination, especially with non-bulky nucleophiles.[7][8]

The reaction with sodium azide is a common method for introducing an azide functional group, which can be further transformed into an amine or participate in click chemistry reactions.

Sₙ2 reaction mechanism for the synthesis of 1-azidodecane.

Experimental Protocol: Synthesis of 1-Azidodecane

• Materials: 1-Bromodecane, sodium azide, dimethyl sulfoxide (DMSO), deionized water, diethyl ether, anhydrous magnesium sulfate.

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1-bromodecane (1.0 equivalent) in DMSO.

  • Add sodium azide (1.2-1.5 equivalents) to the solution.[9][10]

  • Heat the reaction mixture to 60-70 °C and stir vigorously for 12-24 hours.[9][10]

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and pour it into a separatory funnel containing deionized water.

  • Extract the aqueous layer three times with diethyl ether.

  • Combine the organic extracts and wash successively with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 1-azidodecane.

The reaction with cyanide salts is an effective method for carbon chain extension.

Experimental Protocol: Synthesis of Undecanenitrile

• Materials: 1-Bromodecane, sodium or potassium cyanide, ethanol, water.

• Procedure:

  • In a round-bottom flask fitted with a reflux condenser, dissolve sodium or potassium cyanide in a mixture of ethanol and water.

  • Add 1-bromodecane to the cyanide solution.

  • Heat the mixture under reflux for several hours. The reaction should be carried out in a well-ventilated fume hood due to the toxicity of cyanide.[11]

  • Monitor the reaction by TLC or GC.

  • After cooling, pour the reaction mixture into water and extract with a suitable organic solvent (e.g., diethyl ether).

  • Wash the organic layer with water and brine.

  • Dry the organic phase over an anhydrous drying agent, filter, and remove the solvent by rotary evaporation.

  • The crude product can be purified by vacuum distillation.

Grignard Reagent Formation

1-Bromodecane reacts with magnesium metal in an anhydrous ether solvent to form the corresponding Grignard reagent, decylmagnesium bromide. This organometallic compound is a potent nucleophile and a strong base, making it highly valuable for forming new carbon-carbon bonds.[12][13]

Formation of decylmagnesium bromide.

Experimental Protocol: Preparation of Decylmagnesium Bromide

• Materials: 1-Bromodecane, magnesium turnings, anhydrous diethyl ether or tetrahydrofuran (THF), iodine crystal (for initiation).

• Procedure:

  • Ensure all glassware is rigorously dried in an oven and assembled under an inert atmosphere (nitrogen or argon) while still hot.

  • Place magnesium turnings (1.1 equivalents) in a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer.

  • Add a small crystal of iodine to activate the magnesium surface.

  • Prepare a solution of 1-bromodecane (1.0 equivalent) in anhydrous ether or THF in the dropping funnel.

  • Add a small portion of the 1-bromodecane solution to the magnesium. The reaction is initiated when the color of the iodine disappears and gentle refluxing is observed. Gentle warming may be necessary.

  • Once initiated, add the remaining 1-bromodecane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture for an additional 1-2 hours to ensure complete reaction. The resulting Grignard reagent will be a cloudy, grayish solution.[14]

Williamson Ether Synthesis

1-Bromodecane is an excellent substrate for the Williamson ether synthesis, a reliable method for preparing unsymmetrical ethers. The reaction involves the Sₙ2 displacement of the bromide by an alkoxide nucleophile.[1][15]

Williamson ether synthesis workflow.

Experimental Protocol: Synthesis of an Alkyl Decyl Ether

• Materials: An alcohol (e.g., ethanol), a strong base (e.g., sodium hydride), 1-bromodecane, an anhydrous aprotic solvent (e.g., THF), saturated aqueous ammonium chloride.

• Procedure:

  • In a dry, inert-atmosphere flask, dissolve the alcohol (1.0 equivalent) in the anhydrous solvent.

  • Cool the solution in an ice bath and slowly add sodium hydride (1.1 equivalents) portion-wise.

  • Allow the mixture to warm to room temperature and stir until hydrogen gas evolution ceases, indicating the formation of the sodium alkoxide.

  • Add 1-bromodecane (1.0 equivalent) dropwise to the alkoxide solution.

  • Heat the reaction mixture to reflux and maintain for several hours, monitoring by TLC.

  • After cooling, carefully quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent, wash the organic layer with water and brine, and dry over an anhydrous drying agent.

  • Remove the solvent under reduced pressure and purify the resulting ether by column chromatography or distillation.

Safety and Handling

1-Bromodecane may cause skin and eye irritation, and its toxicological properties have not been fully investigated.[3] It is important to handle this chemical in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.[5][16] Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents and strong bases.[4] In case of contact, flush the affected area with plenty of water.[3]

Conclusion

1-Bromodecane is a valuable and versatile reagent in organic synthesis, primarily utilized for the introduction of the decyl group through nucleophilic substitution and organometallic reactions. Its predictable reactivity as a primary alkyl halide makes it a reliable component in the synthesis of a wide range of organic molecules, with significant applications in the development of new pharmaceuticals and materials. Proper handling and adherence to established protocols are essential for its safe and effective use in the laboratory.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. CAS 112-29-8: 1-Bromodecane | CymitQuimica [cymitquimica.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. 1-Bromodecane | 112-29-8 [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. Breaking Down Alkyl Halides: Key Reactions and Uses [eureka.patsnap.com]
• 7. organic chemistry - Why is the reactivity of primary alkyl halides with nucleophiles (SN2 mechanism) greater than secondary and tertiary alkyl halides? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 8. Reactivity of Alkyl Halides in SN2 Reactions - Chemistry Steps [chemistrysteps.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. Formation of Grignard Reagents from Organic Halides [research.cm.utexas.edu]
• 13. byjus.com [byjus.com]
• 14. benchchem.com [benchchem.com]
• 15. 1.5 Williamson Ether Synthesis – Organic Chemistry II [kpu.pressbooks.pub]
• 16. chemicalbook.com [chemicalbook.com]

An In-depth Technical Guide to 1-Bromodecane (CAS: 112-29-8)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromodecane, also known as decyl bromide, is a linear bromoalkane with the chemical formula C₁₀H₂₁Br. It presents as a clear, colorless to light yellow liquid and is utilized primarily as a reagent in organic synthesis.[1] Its long alkyl chain and reactive bromide group make it a valuable intermediate for introducing a decyl group into various molecular structures. This guide provides a comprehensive overview of its physicochemical properties, synthesis, applications in drug development, and safety and handling protocols.

Physicochemical Properties

The fundamental physical and chemical characteristics of 1-Bromodecane are summarized in the table below, providing a consolidated reference for laboratory and research applications.

Property	Value	Source
CAS Number	112-29-8	[2][3]
Molecular Formula	C₁₀H₂₁Br	[2][3]
Molecular Weight	221.18 g/mol	[1][2]
Boiling Point	238 °C (at 1013 mbar)	[4][5]
Melting Point	-30 °C to -29.2 °C	[4]
Density	1.07 g/cm³ (at 20 °C)	[4]
Refractive Index	n20/D 1.458	[6]
Flash Point	94 °C (closed cup)	[4]
Vapor Pressure	0.04 mmHg	[1]
Solubility	Insoluble in water; Soluble in ethanol and ether.	[6]
Appearance	Clear, colorless to light yellow liquid.	[1]

Synthesis of 1-Bromodecane

1-Bromodecane is commonly synthesized from 1-decanol. The following section details a typical laboratory-scale experimental protocol.

Synthesis from 1-Decanol via Acid-Catalyzed Bromination

This method involves the reaction of 1-decanol with hydrobromic acid in the presence of a sulfuric acid catalyst.

Experimental Protocol:

• Reaction Setup: In a reaction flask equipped with a reflux condenser, add 1 mole of 1-decanol.

• Acid Addition: With cooling, carefully and sequentially add 0.5 moles of concentrated sulfuric acid and then 1.25 moles of 48% hydrobromic acid to the 1-decanol.

• Reflux: Heat the mixture and maintain it at a rolling boil under reflux for 6 hours.

• Work-up:

  • After the reflux period, allow the mixture to cool.

  • Perform a steam distillation to separate the crude 1-bromodecane.

  • Transfer the distillate to a separatory funnel.

• Purification:

  • Wash the crude 1-bromodecane twice with approximately one-fifth of its volume with cold, concentrated sulfuric acid or hydrochloric acid to remove any ether by-product.

  • Wash the organic layer with water.

  • Neutralize any remaining acid by washing with a sodium bicarbonate solution.

  • Wash again with water.

  • Dry the 1-bromodecane over anhydrous calcium chloride.

• Final Distillation: Purify the dried product by fractional distillation using a 20-cm Vigreux column to yield pure 1-bromodecane.[7]

A generalized workflow for the synthesis of 1-Bromodecane is depicted below.

Caption: Synthesis Workflow of 1-Bromodecane.

Applications in Research and Drug Development

1-Bromodecane serves as a key intermediate in organic synthesis, particularly in the pharmaceutical industry.[8] Its primary application is as an alkylating agent to introduce a ten-carbon alkyl chain (decyl group) into a target molecule. This modification is often employed to increase the lipophilicity of a compound, which can enhance its ability to cross cell membranes and improve its pharmacokinetic profile.[9] While not typically a pharmacologically active compound itself, it is a building block for various therapeutic agents.[10]

A logical diagram illustrating the role of 1-Bromodecane in modifying a hypothetical drug candidate is presented below.

Caption: Role of 1-Bromodecane in Drug Moiety Modification.

Safety and Handling

1-Bromodecane is considered hazardous and requires careful handling in a laboratory setting.[11]

5.1. Hazard Identification

• GHS Pictograms: GHS07 (Exclamation mark).

• Signal Word: Warning.

• Hazard Statements: Causes skin irritation (H315) and serious eye irritation (H319).[4] May be very toxic to aquatic life (H400).[1]

5.2. Precautionary Measures and First Aid

A summary of recommended personal protective equipment (PPE) and first aid measures is provided in the table below.

Precaution	Description	First Aid
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles.[12][13]	Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get immediate medical attention.[12][14]
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[12][13]	Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Wash clothing before reuse. Get medical aid.[12]
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[12]	Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[12]
Handling	Wash thoroughly after handling. Use with adequate ventilation. Avoid contact with eyes, skin, and clothing. Keep container tightly closed. Avoid ingestion and inhalation.[12][15]	If swallowed, and the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get medical aid immediately.[12]
Storage	Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible substances.[12]

5.3. Fire Fighting Measures

• Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[12][13]

• Special Hazards: During a fire, irritating and highly toxic gases such as carbon oxides and hydrogen bromide gas may be generated by thermal decomposition or combustion.[12][13]

5.4. Accidental Release Measures

• Personal Precautions: Use proper personal protective equipment as indicated in Section 5.2.[13]

• Spills/Leaks: Absorb the spill with inert material (e.g., vermiculite, sand, or earth), then place it in a suitable container for disposal.[12] Provide ventilation.[12]

Conclusion

1-Bromodecane is a versatile and important chemical intermediate with well-defined physicochemical properties. Its synthesis from 1-decanol is a standard laboratory procedure. The primary utility of 1-Bromodecane in drug development lies in its ability to append a lipophilic decyl chain, thereby modifying the properties of parent molecules. Strict adherence to safety and handling protocols is essential when working with this compound. This guide provides a foundational resource for researchers and professionals utilizing 1-Bromodecane in their work.

References

• 1. 1-Bromodecane | C10H21Br | CID 8173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Bromodecane synthesis - chemicalbook [chemicalbook.com]
• 3. scbt.com [scbt.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. 1-Bromodecane, 98% 112-29-8 India [ottokemi.com]
• 6. 1-Bromododecane [chembk.com]
• 7. prepchem.com [prepchem.com]
• 8. nbinno.com [nbinno.com]
• 9. 1-Bromododecane 97 143-15-7 [sigmaaldrich.com]
• 10. 1-Bromodecane | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 11. fishersci.com [fishersci.com]
• 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 13. cdhfinechemical.com [cdhfinechemical.com]
• 14. chemicalbook.com [chemicalbook.com]
• 15. echemi.com [echemi.com]

1-Bromodecane molecular weight and formula

An In-Depth Technical Guide to 1-Bromodecane

For professionals in research, scientific exploration, and drug development, 1-bromodecane is a key alkylating agent and a versatile intermediate in organic synthesis. This guide provides core technical data, experimental protocols, and a visualization of its application in forming new carbon-carbon bonds, a fundamental process in the synthesis of complex molecules.

Core Properties of 1-Bromodecane

1-Bromodecane, also known as n-decyl bromide, is a primary alkyl halide.[1][2] Its utility in organic synthesis stems from the reactivity of the carbon-bromine bond, which allows for the introduction of the ten-carbon decyl group into various molecular structures.[2]

Quantitative Data

The fundamental physical and chemical properties of 1-bromodecane are summarized below.

Property	Value
Molecular Formula	C₁₀H₂₁Br[1][2][3]
Molecular Weight	221.18 g/mol [2][3][4]
CAS Number	112-29-8[1][3]
Appearance	Colorless to pale yellow liquid[2]
Boiling Point	238 °C[4][5]
Density	1.066 g/mL at 25 °C[4][5]
Refractive Index	n20/D 1.456[4]
Flash Point	94 °C (closed cup)

Experimental Protocols

A comprehensive understanding of the synthesis of 1-bromodecane is crucial for its application. The following protocol details a common laboratory-scale synthesis from 1-decanol.

Synthesis of 1-Bromodecane from 1-Decanol

This procedure involves the nucleophilic substitution reaction of 1-decanol with hydrobromic acid, catalyzed by sulfuric acid.

Materials:

• 1-decanol (1 mole)

• Concentrated sulfuric acid (0.5 mole)

• 48% Hydrobromic acid (1.25 mole)

• Sodium bicarbonate solution

• Calcium chloride (anhydrous)

Procedure:

• Reaction Setup: In a suitable reaction vessel, cool 1 mole of 1-decanol and slowly add 0.5 mole of concentrated sulfuric acid while maintaining cooling.

• Addition of HBr: To the cooled mixture, add 1.25 moles of 48% hydrobromic acid.

• Reflux: Heat the mixture and boil under reflux for 6 hours to ensure the reaction goes to completion.[6]

• Purification - Steam Distillation: After reflux, subject the mixture to steam distillation. The 1-bromodecane will co-distill with the water.[6]

• Separation and Washing: Separate the organic layer (crude 1-bromodecane) using a separatory funnel. To remove the ether by-product, wash the crude product twice with approximately one-fifth of its volume of cold, concentrated sulfuric acid or concentrated hydrochloric acid.[6]

• Neutralization: Wash the organic layer with water, followed by a sodium bicarbonate solution to neutralize any remaining acid, and then wash with water again.[6]

• Drying: Dry the 1-bromodecane over anhydrous calcium chloride.[6]

• Final Distillation: Purify the final product by distillation through a 20-cm Vigreux column to obtain pure 1-bromodecane.[6]

Application in Organic Synthesis: The Grignard Reaction

1-Bromodecane is a valuable precursor for the formation of Grignard reagents, which are powerful nucleophiles for creating new carbon-carbon bonds.[7] This is a cornerstone of synthetic organic chemistry, particularly in the development of pharmaceutical intermediates where modifying a molecule's lipophilicity is often required.[7]

Caption: Workflow for a Grignard reaction using 1-bromodecane.

References

• 1. Decane, 1-bromo- [webbook.nist.gov]
• 2. CAS 112-29-8: 1-Bromodecane | CymitQuimica [cymitquimica.com]
• 3. | Advent [adventchembio.com]
• 4. 1-溴癸烷 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 1-Bromodecane | 112-29-8 [chemicalbook.com]
• 6. prepchem.com [prepchem.com]
• 7. nbinno.com [nbinno.com]

An In-depth Technical Guide to the Solubility of 1-Bromodecane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromodecane (C₁₀H₂₁Br) is a linear haloalkane utilized in a variety of chemical syntheses, including the introduction of a decyl group into molecules to increase their lipophilicity. A thorough understanding of its solubility characteristics in different organic solvents is paramount for its effective use in reaction chemistry, purification processes, and formulation development. This technical guide provides a comprehensive overview of the solubility of 1-bromodecane, presenting available data, detailing experimental protocols for solubility determination, and illustrating the underlying principles governing its behavior in solution.

Core Principles of 1-Bromodecane Solubility

The solubility of 1-bromodecane is primarily governed by the principle of "like dissolves like." Its molecular structure consists of a long, non-polar ten-carbon alkyl chain and a polar carbon-bromine bond. The dominance of the non-polar alkyl chain dictates its high affinity for non-polar organic solvents, where the primary intermolecular interactions are London dispersion forces.

While the carbon-bromine bond imparts a degree of polarity, 1-bromodecane is generally considered a non-polar to weakly polar compound. This allows for miscibility with a wide range of common organic solvents. Conversely, its significant non-polar character results in very low solubility in highly polar solvents like water.

Data Presentation: Solubility of 1-Bromodecane

Quantitative solubility data for 1-bromodecane in organic solvents is not extensively documented in scientific literature, largely because it is miscible with many common organic solvents. "Miscible" implies that the substances will mix in all proportions to form a single, homogeneous phase. The table below summarizes the available qualitative and quantitative solubility information.

Solvent	Solvent Polarity	Solubility/Miscibility at 20-25°C	Data Type
Water	High	0.5 g/100 mL at 20°C[1]	Quantitative
Ethanol	High	Soluble/Miscible[2]	Qualitative
Methanol	High	Soluble[3]	Qualitative
Diethyl Ether	Low	Soluble/Miscible[2][4]	Qualitative
Acetone	Medium	Soluble[3]	Qualitative
Chloroform	Medium	Miscible[4]	Qualitative
Hexane	Low	Expected to be miscible	Theoretical
Toluene	Low	Expected to be miscible	Theoretical

Mandatory Visualization: Factors Influencing Solubility

The following diagram illustrates the logical relationship between the key factors that determine the solubility of a solute, such as 1-bromodecane, in a solvent.

Caption: Logical workflow of factors determining solubility.

Experimental Protocols

The following are detailed methodologies for determining the solubility and miscibility of 1-bromodecane in organic solvents.

Protocol 1: Qualitative Determination of Solubility

Objective: To quickly assess whether 1-bromodecane is soluble, partially soluble, or insoluble in a given organic solvent at room temperature.

Materials:

• 1-Bromodecane (high purity)

• A selection of organic solvents (analytical grade)

• Small test tubes (e.g., 13x100 mm)

• Vortex mixer

• Pipettes

Procedure:

• Add approximately 2 mL of the chosen organic solvent to a clean, dry test tube.

• Add 2-3 drops of 1-bromodecane to the solvent.

• Vortex the mixture for 30 seconds.

• Observe the solution against a well-lit background.

  • Soluble: The solution remains clear and homogeneous with no visible droplets of undissolved 1-bromodecane.

  • Partially Soluble: The solution appears cloudy or forms a stable emulsion, or a significant portion of the 1-bromodecane dissolves but a separate phase remains.

  • Insoluble: The 1-bromodecane forms a distinct separate layer or remains as undissolved droplets.

Protocol 2: Determination of Miscibility

Objective: To determine if 1-bromodecane is miscible in all proportions with a given organic solvent.

Materials:

• 1-Bromodecane (high purity)

• Selected organic solvent (analytical grade)

• Graduated cylinders or burettes

• A series of test tubes or small flasks

• Vortex mixer

Procedure:

• Prepare a series of mixtures of 1-bromodecane and the solvent in varying volume/volume ratios (e.g., 10:90, 25:75, 50:50, 75:25, 90:10) in separate test tubes. The total volume can be kept constant (e.g., 10 mL).

• For each mixture, securely cap the test tube and vortex for 1-2 minutes.

• Allow the mixtures to stand for at least one hour at a constant temperature (e.g., 25°C).

• Visually inspect each mixture. If all mixtures remain as a single, clear, homogeneous phase, the two liquids are considered miscible. If any of the mixtures form two distinct layers, they are not fully miscible.

Protocol 3: Quantitative Determination of Solubility (Gravimetric Method)

Objective: To determine the maximum concentration of 1-bromodecane that can be dissolved in a given organic solvent at a specific temperature to create a saturated solution.

Materials:

• 1-Bromodecane (high purity)

• Selected organic solvent (analytical grade)

• A temperature-controlled shaker or water bath

• Small, sealable glass vials

• Analytical balance

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Pre-weighed evaporation dishes

Procedure:

• Add a known volume of the solvent (e.g., 10 mL) to several sealable vials.

• Add an excess amount of 1-bromodecane to each vial to ensure that a saturated solution will be formed.

• Seal the vials and place them in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25°C).

• Agitate the vials for a sufficient time to reach equilibrium (e.g., 24-48 hours). Ensure that there is still undissolved 1-bromodecane at the bottom of the vials.

• After equilibration, allow the vials to sit undisturbed in the temperature-controlled environment for several hours to allow the excess solute to settle.

• Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a syringe, avoiding any undissolved material.

• Attach a syringe filter and dispense the filtered saturated solution into a pre-weighed evaporation dish. Record the exact volume transferred.

• Place the evaporation dish in a fume hood or a vacuum oven at a temperature that will evaporate the solvent but not the 1-bromodecane.

• Once the solvent has completely evaporated, reweigh the evaporation dish.

• The difference in weight is the mass of 1-bromodecane that was dissolved in the known volume of the solvent. Calculate the solubility in g/100 mL or other desired units.

Conclusion

1-Bromodecane exhibits high solubility and is often miscible with a wide array of common organic solvents due to its predominantly non-polar character. This makes it a versatile reagent in organic synthesis. While extensive quantitative solubility data is sparse, the provided experimental protocols offer robust methods for determining its solubility and miscibility in specific solvent systems, enabling researchers and professionals to optimize their processes. The principles of intermolecular forces, as dictated by the properties of both 1-bromodecane and the chosen solvent, remain the cornerstone for predicting and understanding its solubility behavior.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 1-Bromododecane [chembk.com]
• 3. 1-Bromodecane | 112-29-8 | TCI AMERICA [tcichemicals.com]
• 4. 1-Bromodecane, 98% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

1-Bromodecane safety and handling precautions

An In-depth Technical Guide to 1-Bromodecane: Safety and Handling for Laboratory Professionals

Introduction

1-Bromodecane (CAS No. 112-29-8), also known as n-decyl bromide, is a colorless to light yellow liquid commonly utilized as a reagent in organic synthesis.[1][2][3][4][5] This guide provides a comprehensive overview of the safety and handling precautions necessary for the use of 1-bromodecane in research and development settings, with a focus on protecting researchers, scientists, and drug development professionals.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is the first step in safe handling. 1-Bromodecane is a combustible liquid that is stable under recommended storage conditions.[1][3][5] It is incompatible with strong oxidizing agents and strong bases.[1][3][4][5][6]

Property	Value	Reference
Molecular Formula	C10H21Br	[1][3][7]
Molecular Weight	221.18 g/mol	[1][6][7]
Appearance	Colorless to light yellow, clear liquid	[1][2][4]
Odor	Odorless	[4][8]
Boiling Point	238 °C / 460.4 °F @ 760 mmHg	[4][7]
Melting Point	-29.6 °C / -21.3 °F	[3][4][7]
Flash Point	94 °C / 201.2 °F	[2][3][4][7]
Density	1.066 g/cm³ at 25 °C	[1]
Water Solubility	Insoluble	[1]

Hazard Identification and Toxicology

1-Bromodecane is classified as a hazardous substance with several key risks that must be managed. It is harmful if inhaled and causes skin and serious eye irritation.[1][4][7][8] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1][6]

GHS Hazard Statements:

• H315: Causes skin irritation[7][9]

• H319: Causes serious eye irritation[7][9]

• H332: Harmful if inhaled[1]

• H400: Very toxic to aquatic life[1][6][9]

• H410: Very toxic to aquatic life with long lasting effects[1][9]

Toxicity Data	Value	Species	Reference
LD50 Oral	> 2000 mg/kg	Rat	[1][7]
LD50 Intraperitoneal	4070 mg/kg	Mouse	[1][6]
LC50 Inhalation	4200 mg/m³/2H	Mouse	[2][6]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and prevent accidents.

Handling:

• Work in a well-ventilated area, preferably in a chemical fume hood.[10]

• Avoid contact with skin and eyes.[1][2][8][11]

• Avoid inhalation of vapor or mist.[1][2]

• Use non-sparking tools.[10]

• Wash hands thoroughly after handling and before breaks.[1][2][6]

• Remove and wash contaminated clothing before reuse.[2][11]

Storage:

• Store in a cool, dry, and well-ventilated place.[1][2][6][10][11]

• Keep the container tightly closed.[1][2][10][11]

• Store away from incompatible materials such as strong oxidizing agents and strong bases.[1][3][4][5][6][11]

Exposure Controls and Personal Protective Equipment (PPE)

Engineering controls and personal protective equipment are essential to prevent exposure to 1-bromodecane.

Engineering Controls:

• Facilities should be equipped with an eyewash station and a safety shower.[2]

• Use adequate ventilation to keep airborne concentrations low.[2]

Personal Protective Equipment:

• Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields conforming to EN166 or NIOSH standards.[1][2][10]

• Skin Protection: Wear appropriate protective gloves (e.g., nitrile, neoprene) and a lab coat or impervious clothing to prevent skin exposure.[2][6][10] Gloves must be inspected before use and disposed of properly after.[1][6]

• Respiratory Protection: If engineering controls are insufficient, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[2][6]

Caption: Recommended Personal Protective Equipment for handling 1-bromodecane.

Accidental Release Measures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

Experimental Protocol for Spill Cleanup:

• Evacuate: Immediately evacuate unnecessary personnel from the spill area.[6]

• Ventilate: Ensure adequate ventilation of the area.[2]

• Personal Protection: Don appropriate personal protective equipment (PPE) as outlined in Section 5.[1][2]

• Containment: Prevent further leakage or spillage if it is safe to do so.[6] Do not let the product enter drains.[1][6]

• Absorption: Absorb the spill with an inert material such as vermiculite, sand, or earth.[2]

• Collection: Collect the absorbed material and place it in a suitable, closed container for hazardous waste disposal.[1][2][6]

• Decontamination: Clean the spill area thoroughly.

• Disposal: Dispose of the waste in accordance with local, regional, and national regulations.[1]

Caption: Workflow for responding to a 1-bromodecane spill.

First-Aid Measures

In case of exposure, follow these first-aid procedures and seek medical attention.[1][2]

• Inhalation: Move the person to fresh air.[1][2] If breathing is difficult, give oxygen.[2] If not breathing, give artificial respiration.[1][2] Consult a physician.[1][2]

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[2] Wash off with soap and plenty of water.[1] Consult a physician.[1]

• Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][2] Consult a physician immediately.[1][2]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person.[1][2] Rinse mouth with water.[1] Consult a physician immediately.[1][2]

Firefighting Measures

1-Bromodecane is a combustible liquid.[1]

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1][2][6]

• Specific Hazards: During a fire, irritating and highly toxic gases, including carbon oxides and hydrogen bromide gas, may be generated by thermal decomposition or combustion.[1][2][6]

• Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.[1][2][6][11]

Disposal Considerations

Dispose of 1-bromodecane and its containers in accordance with all applicable federal, state, and local regulations.[1] Do not dispose of it into the environment.[6] Offer surplus and non-recyclable solutions to a licensed disposal company.[1][6]

Conclusion

1-Bromodecane is a valuable chemical for organic synthesis, but it poses significant health and environmental hazards. Adherence to the safety protocols outlined in this guide is paramount for the protection of laboratory personnel and the environment. By understanding its properties, implementing proper handling and storage procedures, using appropriate personal protective equipment, and being prepared for emergencies, researchers can work safely with this compound.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. 1-Bromodecane | CAS#:112-29-8 | Chemsrc [chemsrc.com]
• 4. fishersci.com [fishersci.com]
• 5. Page loading... [wap.guidechem.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. 1-Bromodecane CAS 112-29-8 | 801676 [merckmillipore.com]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]
• 9. 1-Bromodecane | C10H21Br | CID 8173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. echemi.com [echemi.com]
• 11. fishersci.com [fishersci.com]

An In-depth Technical Guide to 1-Bromodecane's Mechanism of Action as an Alkylating Agent

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromodecane, a primary alkyl halide, is a versatile alkylating agent utilized in organic synthesis to introduce the ten-carbon decyl group onto various nucleophilic substrates. Its reactivity is primarily governed by the bimolecular nucleophilic substitution (S(_N)2) mechanism. This guide provides a comprehensive overview of the core principles underlying 1-bromodecane's action, including its reaction kinetics, and potential biological implications. Detailed experimental protocols for both kinetic analysis and synthetic applications are presented, alongside quantitative data and visual representations of the reaction mechanism and potential cellular effects.

Core Mechanism of Action: The S(_N)2 Pathway

As a primary alkyl halide, 1-bromodecane's mechanism of action as an alkylating agent proceeds predominantly through a bimolecular nucleophilic substitution (S(_N)2) reaction.[1] This is a single-step, concerted process where a nucleophile attacks the electrophilic carbon atom bearing the bromine atom, and the bromide ion departs simultaneously.[2]

The key features of this mechanism are:

• Bimolecular Kinetics: The reaction rate is dependent on the concentration of both 1-bromodecane and the nucleophile, following second-order kinetics.[3][4] The rate law is expressed as: Rate = k[1-bromodecane][Nucleophile].

• Backside Attack: The nucleophile attacks the carbon atom from the side opposite to the bromine atom.[1]

• Inversion of Configuration: If the reaction occurs at a chiral center, the stereochemistry is inverted.

• Transition State: The reaction proceeds through a high-energy transition state where the nucleophile and the leaving group are both partially bonded to the carbon atom.[1]

The reactivity of 1-bromodecane in S(_N)2 reactions is influenced by the strength of the nucleophile, the solvent, and the reaction temperature. Stronger, less sterically hindered nucleophiles and polar aprotic solvents generally lead to faster reaction rates.[5]

References

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 11.2 The SN2 Reaction - Organic Chemistry | OpenStax [openstax.org]
• 5. scispace.com [scispace.com]

Nucleophilic substitution reactions of 1-Bromodecane

An In-depth Technical Guide to the Nucleophilic Substitution Reactions of 1-Bromodecane

Introduction

1-Bromodecane (CH₃(CH₂)₉Br) is a primary haloalkane that serves as a quintessential substrate for studying and implementing nucleophilic substitution reactions. Due to its long alkyl chain, it is a valuable precursor in the synthesis of a wide range of chemical compounds, including surfactants, pharmaceuticals, and other specialty chemicals. Its unhindered primary carbon atom, bonded to a good leaving group (bromide), makes it highly susceptible to the bimolecular nucleophilic substitution (Sₙ2) mechanism.[1][2] This guide provides a detailed technical overview of the core principles, kinetics, influential factors, and experimental protocols associated with the nucleophilic substitution reactions of 1-bromodecane.

Core Mechanism: The Sₙ2 Pathway

Primary haloalkanes like 1-bromodecane predominantly undergo nucleophilic substitution via the Sₙ2 mechanism.[3] This mechanism is a single-step, concerted process where the incoming nucleophile attacks the electrophilic carbon atom at the same time as the leaving group departs.[1][4]

Key Characteristics:

• Bimolecular Kinetics: The reaction rate is dependent on the concentration of both the 1-bromodecane substrate and the nucleophile.[5][6] The rate law is expressed as: Rate = k[C₁₀H₂₁Br][Nu⁻].[5]

• Backside Attack: The nucleophile attacks the carbon atom from the side opposite to the leaving group (bromide ion).[1][7] This is due to steric hindrance and orbital overlap considerations.

• Transition State: The reaction proceeds through a high-energy transition state where the carbon atom is pentacoordinate, partially bonded to both the incoming nucleophile and the outgoing leaving group.[1][4]

• Stereochemistry: The reaction results in an inversion of stereochemical configuration at the carbon center, often likened to an umbrella flipping inside out in the wind.[4][7]

Caption: General Sₙ2 reaction pathway for 1-bromodecane.

Factors Influencing Reaction Outcomes

The Nature of the Nucleophile

The rate of an Sₙ2 reaction is highly dependent on the strength of the nucleophile. Strong nucleophiles, which are typically strong bases, react faster. Common nucleophiles used with 1-bromodecane include:

• Hydroxide (OH⁻): Produces 1-decanol.[2][8]

• Alkoxides (RO⁻): Such as methoxide (CH₃O⁻) or ethoxide (C₂H₅O⁻), produce decyl ethers.[9][10]

• Cyanide (CN⁻): A powerful nucleophile that extends the carbon chain, producing 1-cyanodecane (undecanenitrile).[11][12]

• Iodide (I⁻): An excellent nucleophile, often used in Finkelstein reactions.

• Azide (N₃⁻): Produces 1-azidodecane.

Solvent Effects

The choice of solvent is critical and can dramatically alter reaction rates.

• Polar Aprotic Solvents: These solvents (e.g., DMSO, DMF, acetone, acetonitrile) are preferred for Sₙ2 reactions.[13] They are polar enough to dissolve the nucleophilic salt but do not have acidic protons, so they solvate the cation more effectively than the anion.[14][15] This leaves the nucleophile "naked" and more reactive, significantly accelerating the reaction.[16] For instance, the reaction between bromoethane and potassium iodide is 500 times faster in acetone than in methanol.[17]

• Polar Protic Solvents: These solvents (e.g., water, ethanol, methanol) have acidic protons (O-H or N-H bonds) and can form strong hydrogen bonds with the anionic nucleophile.[13][14] This creates a "solvent cage" around the nucleophile, stabilizing it and lowering its energy, which in turn increases the activation energy and slows down the Sₙ2 reaction rate.[13][15]

Quantitative Data: Reaction Kinetics

The rates of substitution for 1-bromodecane have been quantitatively studied with various nucleophiles. The data below, adapted from studies of reactions with alkoxide ions, highlights the interplay between the nucleophile and solvent system.

Nucleophile	Solvent System (83.7 mol % DMSO)	Temperature (°C)	k₂ (Substitution) (L mol⁻¹ s⁻¹)	k₂ (Elimination) (L mol⁻¹ s⁻¹)
Hydroxide (OH⁻)	DMSO/H₂O	20	0.00034	0.00001
Methoxide (MeO⁻)	DMSO/MeOH	20	0.0031	0.00018
Ethoxide (EtO⁻)	DMSO/EtOH	20	0.0036	0.00040
t-Butoxide (t-BuO⁻)	DMSO/t-BuOH	20	0.0019	0.0016

Table adapted from Aksnes, G. and Stensland, P., 1989.[9] Note: These reactions show a minor E2 elimination pathway competing with the major Sₙ2 substitution pathway.

Experimental Protocols

Synthesis of 1-Cyanodecane via Sₙ2 Reaction

This protocol describes the synthesis of 1-cyanodecane (undecanenitrile) from 1-bromodecane using potassium cyanide. This reaction is a classic example of carbon chain extension.[18][19]

Materials:

• 1-Bromodecane

• Potassium cyanide (KCN)

• Ethanol (as a solvent)

• Reflux apparatus (round-bottom flask, condenser)

• Heating mantle

• Separatory funnel

• Drying agent (e.g., anhydrous magnesium sulfate)

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve potassium cyanide in ethanol. Note that using an ethanolic solvent is crucial to minimize the competing hydrolysis reaction that would occur in the presence of water.[12][19]

• Addition of Substrate: Add 1-bromodecane to the flask.

• Reflux: Attach a condenser and heat the mixture to reflux using a heating mantle.[20] Heating under reflux prevents the loss of volatile reactants and solvent.[12] The reaction is typically refluxed for several hours to ensure completion.

• Workup and Extraction: After cooling, the reaction mixture is filtered to remove any unreacted KCN and the resulting salt (KBr). The ethanol is often removed using a rotary evaporator. The remaining crude product is transferred to a separatory funnel, washed with water and brine to remove any remaining inorganic impurities.

• Drying: The organic layer is separated and dried over an anhydrous drying agent like magnesium sulfate.

• Purification: The drying agent is filtered off, and the resulting liquid is purified by fractional distillation under reduced pressure to yield pure 1-cyanodecane.

Synthesis of Decyl Ethyl Ether via Williamson Ether Synthesis

This protocol details the formation of an ether from 1-bromodecane and sodium ethoxide, a classic Williamson ether synthesis which proceeds via an Sₙ2 mechanism.[10][21]

Materials:

• 1-Bromodecane

• Sodium ethoxide (NaOEt)

• Anhydrous ethanol or Tetrahydrofuran (THF)

• Reflux apparatus

• Heating mantle

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate)

• Distillation apparatus

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve sodium ethoxide in anhydrous ethanol or THF.

• Addition of Substrate: Slowly add 1-bromodecane to the stirred solution. The reaction is often exothermic.

• Heating: Heat the mixture, typically between 60–80°C, for several hours to drive the reaction to completion.[10] Reaction progress can be monitored using Thin Layer Chromatography (TLC).[10]

• Workup: After the reaction is complete, cool the mixture to room temperature. Quench the reaction by carefully adding water.

• Extraction: Transfer the mixture to a separatory funnel and extract the product into a nonpolar organic solvent like diethyl ether or hexane. Wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Due to the high boiling point of decyl ethyl ether (~230°C), purification is achieved via fractional distillation under reduced pressure to prevent decomposition.[10]

General Experimental Workflow

The following diagram illustrates a typical workflow for conducting, isolating, and purifying the products of nucleophilic substitution reactions involving 1-bromodecane.

Caption: A generalized experimental workflow for Sₙ2 reactions.

References

• 1. SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. [chemicalnote.com]
• 2. SN1 and SN2 Reaction of Haloalkanes [unacademy.com]
• 3. savemyexams.com [savemyexams.com]
• 4. 11.2 The SN2 Reaction - Organic Chemistry | OpenStax [openstax.org]
• 5. m.youtube.com [m.youtube.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Khan Academy [khanacademy.org]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. scispace.com [scispace.com]
• 10. Decyl ethyl ether | 68154-97-2 | Benchchem [benchchem.com]
• 11. nucleophilic substitution mechanism reaction of cyanide ion with halogenoalkanes to give nitriles haloalkanes reagents reaction conditions organic synthesis [docbrown.info]
• 12. chemguide.co.uk [chemguide.co.uk]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. quora.com [quora.com]
• 15. users.wfu.edu [users.wfu.edu]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. chemguide.co.uk [chemguide.co.uk]
• 20. chemistrystudent.com [chemistrystudent.com]
• 21. Buy Decyl ethyl ether (EVT-266294) | 16979-29-6 [evitachem.com]

An In-depth Technical Guide to the Nucleophilic Substitution Mechanisms of 1-Bromodecane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the nucleophilic substitution reactions of 1-bromodecane, a primary haloalkane. It delineates the factors governing the preference for the SN2 (bimolecular nucleophilic substitution) mechanism over the SN1 (unimolecular nucleophilic substitution) pathway. This document summarizes key theoretical principles, presents quantitative data from relevant studies, outlines detailed experimental protocols for mechanistic investigation, and provides visual diagrams to illustrate core concepts.

Core Principles: SN1 vs. SN2 Reaction Mechanisms

Nucleophilic substitution reactions are fundamental in organic chemistry, involving the replacement of a leaving group by a nucleophile. The two primary mechanisms, SN1 and SN2, are distinguished by their kinetics, stereochemistry, and the nature of their intermediates.[1]

• The SN2 Mechanism: This is a single-step, concerted process where the nucleophile attacks the electrophilic carbon at the same time as the leaving group departs.[2][3][4] The reaction proceeds through a five-coordinate transition state, resulting in an inversion of stereochemical configuration at the carbon center (Walden inversion).[3] The rate of an SN2 reaction is dependent on the concentrations of both the substrate and the nucleophile, exhibiting second-order kinetics (Rate = k[Substrate][Nucleophile]).[3][5] This mechanism is favored for methyl and primary substrates due to minimal steric hindrance.[1][2] Strong nucleophiles and polar aprotic solvents enhance the rate of SN2 reactions.[6]

• The SN1 Mechanism: This is a two-step process that begins with the slow, rate-determining departure of the leaving group to form a planar carbocation intermediate.[2][5] In the second, rapid step, the nucleophile attacks the carbocation.[5] Because the nucleophile can attack from either face of the planar carbocation, the reaction typically leads to a racemic or partially racemic mixture of products if the starting material is chiral.[1][5] The rate of an SN1 reaction is dependent only on the concentration of the substrate, following first-order kinetics (Rate = k[Substrate]).[1][7] This pathway is favored for tertiary and secondary substrates that can form stable carbocations and is facilitated by polar protic solvents that can stabilize this ionic intermediate.[1][6][8]

Mechanistic Preference of 1-Bromodecane

For 1-bromodecane, the reaction mechanism is overwhelmingly dictated by its structure as a primary haloalkane .

• Substrate Structure and Steric Hindrance: The bromine atom in 1-bromodecane is attached to a primary carbon, which is bonded to only one other carbon atom. This arrangement presents minimal steric bulk around the electrophilic carbon, making it highly accessible for a backside attack by a nucleophile. This low steric hindrance is a key factor favoring the SN2 pathway .[2][9]

• Carbocation Stability: The alternative SN1 mechanism would require the formation of a primary carbocation (1-decyl cation). Primary carbocations are highly unstable and energetically unfavorable compared to secondary and tertiary carbocations.[2][10] Therefore, the energy barrier to form this intermediate is prohibitively high, making the SN1 pathway non-viable for 1-bromodecane under typical nucleophilic substitution conditions.

Visualizing the Reaction Mechanisms

The following diagrams illustrate the favored SN2 pathway for 1-bromodecane and the energetically unfavorable hypothetical SN1 pathway.

Caption: SN2 mechanism for 1-bromodecane.

Caption: Hypothetical (unfavorable) SN1 mechanism for 1-bromodecane.

Quantitative Data: Reaction Rates

The rate of the SN2 reaction of 1-bromodecane is highly sensitive to the nucleophile, solvent, and temperature. The data below, adapted from a study by Aksnes and Stensland, illustrates the effect of different alkoxide nucleophiles in a mixed solvent system.

Nucleophile	Solvent System (mol %)	Temperature (°C)	Overall Rate Constant (k_total) (L mol⁻¹ s⁻¹)	Substitution Rate Constant (k_s) (L mol⁻¹ s⁻¹)	Elimination Rate Constant (k_e) (L mol⁻¹ s⁻¹)
Potassium Methoxide	83.7% DMSO / Methanol	20	1.15 x 10⁻³	0.98 x 10⁻³	0.17 x 10⁻³
Potassium Ethoxide	83.7% DMSO / Ethanol	20	3.60 x 10⁻³	2.80 x 10⁻³	0.80 x 10⁻³
Potassium t-butoxide	83.7% DMSO / t-butanol	20	2.30 x 10⁻²	0.10 x 10⁻²	2.20 x 10⁻²

Data adapted from Aksnes, G. and Stensland, P., Acta Chem. Scand. 43: 893-895 (1989).[11] This table demonstrates that while substitution is a major pathway, the competing E2 (elimination) reaction becomes significant, especially with sterically hindered, strong bases like potassium t-butoxide.[11]

Experimental Protocols

Determining the reaction mechanism and kinetics for the nucleophilic substitution of 1-bromodecane involves rigorous experimental procedures.

This protocol outlines a method to determine the second-order rate constant for the reaction of 1-bromodecane with a nucleophile (e.g., sodium hydroxide).

• Reagent Preparation:

  • Prepare a standardized solution of 1-bromodecane (e.g., 0.1 M) in a suitable polar aprotic solvent like DMSO or acetone.

  • Prepare a standardized solution of the nucleophile (e.g., 0.1 M NaOH) in the same solvent.

• Reaction Setup:

  • Place equal volumes of the reactant solutions in separate flasks within a thermostated water bath set to a constant temperature (e.g., 25.0 °C) to allow them to reach thermal equilibrium.

  • To initiate the reaction, rapidly mix the two solutions into a larger reaction flask. Start a timer immediately upon mixing.

• Sample Collection and Quenching:

  • At predetermined time intervals (e.g., 0, 5, 10, 20, 30, 45, 60 minutes), withdraw a fixed volume of the reaction mixture (aliquot, e.g., 5.0 mL).

  • Immediately quench the reaction in the aliquot by adding it to a flask containing an excess of cold dilute nitric acid. This stops the reaction by neutralizing the nucleophile.

• Analysis:

  • Determine the concentration of the bromide ions formed in each quenched aliquot using potentiometric titration with a standardized silver nitrate (AgNO₃) solution. The appearance of a silver bromide (AgBr) precipitate marks the endpoint.

  • Alternatively, the disappearance of 1-bromodecane or the appearance of the product can be monitored using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

• Data Processing:

  • Calculate the concentration of the reactants at each time point.

  • For a second-order reaction, a plot of 1/[Reactant] versus time will yield a straight line.

  • The slope of this line is equal to the second-order rate constant, k.

Caption: Experimental workflow for kinetic analysis.

• Reaction Scale-Up: Perform the reaction on a larger scale to generate a sufficient quantity of product for analysis. Allow the reaction to proceed to completion.

• Work-up: Quench the reaction mixture and perform a liquid-liquid extraction using a suitable organic solvent (e.g., diethyl ether) and water to separate the organic product from inorganic salts.

• Purification: Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and remove the solvent under reduced pressure. If necessary, purify the product using column chromatography or distillation.

• Structural Characterization:

  • Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the molecular weight of the product and identify any byproducts (such as the elimination product, 1-decene).

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To provide definitive structural elucidation of the substitution product.

  • Infrared (IR) Spectroscopy: To identify functional groups in the product that are different from the reactant (e.g., an -OH stretch if the nucleophile was hydroxide).

Summary of Factors Influencing the Mechanism

The choice between an SN1 and SN2 pathway is a result of several competing factors. For 1-bromodecane, the balance is not close, but understanding these factors is crucial for predicting reactivity in more complex systems.

Caption: Factors influencing SN1 vs. SN2 pathways.

References

• 1. Difference Between SN1 and SN2 Reactions: Key Characteristics Explained [vedantu.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. SN2 reaction - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. [chemicalnote.com]
• 6. 8.3. Factors affecting rate of nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 7. SN1 and SN2 Reactions - Kinetics, Order of Reactivity of Alkyl Halides | Pharmaguideline [pharmaguideline.com]
• 8. SN1 versus SN2 Reactions, Factors Affecting SN1 and SN2 Reactions | Pharmaguideline [pharmaguideline.com]
• 9. theexamformula.co.uk [theexamformula.co.uk]
• 10. savemyexams.com [savemyexams.com]
• 11. scispace.com [scispace.com]

The Decyl Moiety: A Technical Guide to 1-Bromodecane as a Versatile Synthetic Building Block

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromodecane (CH₃(CH₂)₉Br), a linear alkyl halide, is a fundamental and highly versatile building block in modern organic synthesis. Its simple structure belies its broad utility in constructing complex molecular architectures. The molecule consists of a ten-carbon lipophilic alkyl chain terminating in a reactive carbon-bromine bond. This terminal bromine atom serves as an excellent leaving group in nucleophilic substitution reactions and is reactive towards metals for the formation of organometallic reagents. These characteristics allow for the facile introduction of the decyl group into a wide array of molecules, thereby modifying properties such as lipophilicity, solubility, and steric profile. This guide provides an in-depth overview of the core applications of 1-bromodecane, complete with detailed experimental protocols, quantitative data, and process diagrams to facilitate its use in research and development.

Physicochemical Properties

A foundational understanding of 1-bromodecane's physical properties is essential for its effective use in the laboratory. Key data are summarized below.

Property	Value
CAS Number	112-29-8
Molecular Formula	C₁₀H₂₁Br
Molecular Weight	221.18 g/mol
Appearance	Colorless to slightly yellow liquid
Boiling Point	238 °C (lit.)
Density	1.066 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.456 (lit.)
Solubility	Insoluble in water; soluble in organic solvents like ethanol and ether

Core Synthetic Applications

1-Bromodecane is a precursor for a multitude of functional groups. Its primary reactivity patterns revolve around nucleophilic substitution (Sₙ2) and the formation of organometallic compounds. These pathways enable the synthesis of ethers, azides, amines, phosphonium salts, and molecules with extended carbon skeletons.

Figure 1: Key synthetic transformations starting from 1-bromodecane.

I. Williamson Ether Synthesis

The Williamson ether synthesis is a robust and widely used method for preparing ethers. It involves the reaction of an alkoxide with a primary alkyl halide. 1-Bromodecane is an ideal substrate for this Sₙ2 reaction.

Experimental Protocol: Synthesis of 1-Decyloxy-4-nitrobenzene

This procedure details the synthesis of a decyl phenyl ether derivative, a common structural motif in liquid crystals and other functional materials.

Materials:

• 4-Nitrophenol

• 1-Bromodecane (or Decyl Iodide as a more reactive alternative)

• Sodium Hydroxide (NaOH)

• Acetone

• Deionized Water

Procedure:

• In a round-bottom flask, dissolve 4-nitrophenol (1.0 eq., e.g., 1 mmol, 0.14 g) in 10 mL of an 8% aqueous sodium hydroxide solution.

• To this solution, add 15 mL of acetone, followed by 1-bromodecane (1.0 eq., 1 mmol, 0.22 g).

• Equip the flask with a reflux condenser and heat the mixture to reflux with vigorous stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into a separatory funnel containing deionized water and extract with diethyl ether or ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the pure 1-decyloxy-4-nitrobenzene.

Quantitative Data: Williamson Ether Synthesis

Reactant 1	Reactant 2	Base	Solvent	Conditions	Yield
4-Nitrophenol	1-Bromodecane	NaOH	Acetone/Water	Reflux	High
Phenol	1-Bromodecane	K₂CO₃	Acetonitrile	80 °C, 4-5 h	>90%

II. Synthesis of Alkyl Azides

Alkyl azides are valuable intermediates, notably used in "click chemistry" (Huisgen cycloaddition) to form triazoles, and for the reduction to primary amines. 1-Bromodecane is readily converted to 1-azidodecane via nucleophilic substitution with sodium azide.

Experimental Protocol: Synthesis of 1-Azidodecane

This protocol is adapted from a high-yield synthesis of 1-azidododecane and is directly applicable to 1-bromodecane.

Figure 2: Experimental workflow for the synthesis of 1-azidodecane.

Materials:

• 1-Bromodecane

• Sodium Azide (NaN₃)

• Dimethyl Sulfoxide (DMSO)

• Dichloromethane (CH₂Cl₂)

• Deionized Water

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-bromodecane (1.0 eq., e.g., 10 mmol, 2.21 g) and sodium azide (1.2 eq., 12 mmol, 0.78 g) in DMSO (e.g., 40 mL).

• Stir the reaction mixture at 60 °C for 12 hours.

• After the reaction period, allow the solution to cool to room temperature.

• Pour the reaction mixture into a separatory funnel and wash with an equal volume of water.

• Extract the aqueous layer with dichloromethane (3 x 30 mL).

• Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and remove the solvent under reduced pressure to yield 1-azidodecane.

Safety Note: Sodium azide is highly toxic. Handle with appropriate personal protective equipment in a well-ventilated fume hood. Avoid contact with acids, which can generate highly toxic and explosive hydrazoic acid.

Quantitative Data: Azide Synthesis

Alkyl Halide	Azide Source	Solvent	Conditions	Yield	Reference
1-Bromododecane	NaN₃ (1.2 eq.)	DMSO	60 °C, 12 h	90%	[1]
1-Bromooctane	NaN₃ (1.5 eq.)	DMF	60-70 °C, 12-24 h	>90%	[2]

III. Synthesis of Quaternary Ammonium and Imidazolium Salts

The reaction of 1-bromodecane with tertiary amines or N-substituted imidazoles is a straightforward method for synthesizing quaternary ammonium salts. These compounds are widely used as surfactants, ionic liquids, and phase-transfer catalysts.[3][4]

Experimental Protocol: Synthesis of 1-Decyl-3-methylimidazolium Bromide ([C₁₀mim]Br)

This protocol describes the synthesis of a common imidazolium-based ionic liquid.

Materials:

• 1-Methylimidazole

• 1-Bromodecane

• Methanol (optional, as solvent)

Procedure:

• In a round-bottom flask, combine 1-methylimidazole (1.0 eq., e.g., 40 mmol, 3.24 g) and 1-bromodecane (1.2 eq., 48 mmol, 10.61 g).

• The reaction can be performed neat or in a solvent like methanol. For the solvent-based method, dissolve the reactants in a suitable volume of methanol.

• Stir the mixture at room temperature or with gentle heating (e.g., 40-60 °C) for several days (e.g., 5-7 days). The progress can be monitored by the formation of a viscous liquid or solid.

• After the reaction is complete, if a solvent was used, remove it under reduced pressure.

• Wash the resulting viscous liquid or solid product with a non-polar solvent like ethyl acetate or hexane to remove any unreacted starting materials.

• Dry the final product under vacuum to yield pure 1-decyl-3-methylimidazolium bromide.

Quantitative Data: Imidazolium Salt Synthesis

N-Heterocycle	Alkyl Halide	Solvent	Conditions	Yield	Reference
1-Methylimidazole	1-Bromodecane	Methanol	RT, 7 days	95.8%	[5]
1,2-Dimethylimidazole	1-Bromodecane	N/A	N/A	N/A

IV. Formation of Grignard Reagents

1-Bromodecane is an excellent precursor for the formation of decylmagnesium bromide, a Grignard reagent. This organometallic compound is a powerful carbon nucleophile used to form new carbon-carbon bonds by reacting with electrophiles like aldehydes, ketones, and esters.

General Protocol: Preparation of Decylmagnesium Bromide

Critical Note: This reaction is extremely sensitive to moisture. All glassware must be rigorously dried (e.g., flame-dried under vacuum or oven-dried overnight) and the reaction must be conducted under an inert atmosphere (e.g., nitrogen or argon). Anhydrous ether is essential.

Materials:

• Magnesium turnings

• 1-Bromodecane

• Anhydrous Diethyl Ether or Tetrahydrofuran (THF)

• Iodine crystal (as an initiator)

Procedure:

• Place magnesium turnings (1.2 eq.) in a flame-dried, three-neck flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Add a small volume of anhydrous ether to cover the magnesium.

• Add a single crystal of iodine. The purple color should disappear upon initiation.

• In the dropping funnel, prepare a solution of 1-bromodecane (1.0 eq.) in anhydrous ether.

• Add a small portion of the 1-bromodecane solution to the magnesium suspension. The reaction should initiate, indicated by bubbling and a cloudy, grayish appearance. Gentle warming may be required.

• Once initiated, add the remaining 1-bromodecane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture until the magnesium is consumed. The resulting grey-to-brown solution of decylmagnesium bromide is ready for use in subsequent reactions.

V. Synthesis of Phosphonium Salts (Wittig Reagents)

The reaction of 1-bromodecane with triphenylphosphine (PPh₃) yields decyltriphenylphosphonium bromide. This phosphonium salt is the precursor to the corresponding Wittig reagent (an ylide), which is used to convert aldehydes and ketones into alkenes.

General Protocol: Preparation of Decyltriphenylphosphonium Bromide

Materials:

• 1-Bromodecane

• Triphenylphosphine (PPh₃)

• A high-boiling, non-polar solvent (e.g., toluene or xylene)

Procedure:

• In a round-bottom flask, combine 1-bromodecane (1.0 eq.) and triphenylphosphine (1.0 eq.).

• Add a sufficient volume of toluene or xylene to dissolve the reactants upon heating.

• Heat the mixture to reflux for several hours to overnight. The phosphonium salt will typically precipitate from the solution as a white solid.

• Cool the reaction mixture to room temperature and then in an ice bath to maximize precipitation.

• Collect the solid product by vacuum filtration.

• Wash the solid with cold diethyl ether or hexane to remove any unreacted starting materials.

• Dry the white, crystalline product under vacuum.

Conclusion

1-Bromodecane's utility as a synthetic building block is extensive, providing a reliable method for introducing a C₁₀ alkyl chain into diverse molecular frameworks. Through fundamental reactions such as nucleophilic substitution and organometallic reagent formation, it serves as a gateway to a wide range of functional groups and carbon skeletons. The protocols and data presented in this guide highlight its role in synthesizing key intermediates for materials science, drug discovery, and the production of specialty chemicals like ionic liquids and surfactants. A thorough understanding of its reactivity and careful execution of the outlined procedures will enable researchers to effectively leverage 1-bromodecane in their synthetic endeavors.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. nbinno.com [nbinno.com]
• 3. Wittig Reaction [organic-chemistry.org]
• 4. youtube.com [youtube.com]
• 5. Wittig reaction - Wikipedia [en.wikipedia.org]

The Decyl Group: A Lipophilic Anchor in Drug Design through 1-Bromodecane Alkylation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate process of drug discovery and development, the modulation of a molecule's physicochemical properties is paramount to achieving desired pharmacokinetic and pharmacodynamic profiles. One of the most critical parameters is lipophilicity, which governs a drug's ability to traverse cellular membranes, engage with hydrophobic binding pockets of target proteins, and influences its absorption, distribution, metabolism, and excretion (ADME).[1] A common and effective strategy to enhance the lipophilicity of a lead compound is the introduction of a lipophilic alkyl chain. The decyl group, a ten-carbon alkyl chain, offers a substantial increase in lipophilicity and can be readily introduced using 1-bromodecane as a versatile alkylating agent.[2] This technical guide provides a comprehensive overview of the synthetic methodologies for incorporating decyl groups via 1-bromodecane, focusing on N-, O-, and C-alkylation reactions. Detailed experimental protocols, quantitative data, and mechanistic insights are presented to equip researchers with the necessary knowledge for the strategic lipophilic modification of bioactive molecules.

The Role of Lipophilicity in Drug Design

The addition of a decyl group to a molecule significantly alters its lipophilicity, which can have profound effects on its biological activity. Increased lipophilicity can enhance a drug's affinity for its target, particularly if the binding site has a hydrophobic character. Furthermore, it can improve membrane permeability, facilitating oral absorption and distribution into tissues. However, an excessive increase in lipophilicity can also lead to challenges such as decreased aqueous solubility, increased metabolic clearance, and potential off-target toxicity. Therefore, the strategic introduction of a decyl group must be carefully considered within the context of the overall structure-activity relationship (SAR) of the compound.

Synthetic Methodologies: Alkylation with 1-Bromodecane

1-Bromodecane is a primary alkyl halide that serves as an excellent electrophile in nucleophilic substitution reactions.[2] The introduction of a decyl group onto a nucleophilic substrate typically proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[3][4] In this concerted, single-step process, the nucleophile attacks the carbon atom bearing the bromine atom from the backside, leading to the displacement of the bromide leaving group and an inversion of stereochemistry if the carbon is a chiral center.[2][3] The following sections detail the application of this reaction for the N-, O-, and C-alkylation of various substrates.

N-Alkylation: Modification of Amines

The N-alkylation of primary and secondary amines is a fundamental transformation in medicinal chemistry. The introduction of a decyl group onto a nitrogen-containing scaffold can enhance membrane permeability and target engagement. However, a primary challenge in the N-alkylation of primary amines is the potential for overalkylation, leading to mixtures of secondary, tertiary, and even quaternary ammonium salts. Careful control of reaction conditions is crucial for achieving selective mono-alkylation.

Experimental Protocol: Mono-N-Alkylation of Aniline

This protocol details the selective mono-N-alkylation of aniline with 1-bromodecane to yield N-decylaniline.

• Reaction Setup: To a stirred solution of aniline (1.0 equivalent) in acetonitrile (0.2 M), add potassium carbonate (K₂CO₃, 1.5 equivalents).

• Addition of Alkylating Agent: Add 1-bromodecane (1.1 equivalents) to the suspension at room temperature.

• Reaction: Heat the mixture to 80 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel.

Substrate	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Aniline	K₂CO₃	Acetonitrile	80	12-24	70-85
Imidazole	K₂CO₃	DMF	70	12-18	~80
Benzylamine	Et₃N	Nitromethane	70-75	10	78

Table 1: Representative Conditions and Yields for N-Alkylation with 1-Bromodecane (and analogous alkyl bromides).[5][6]

O-Alkylation: The Williamson Ether Synthesis

The Williamson ether synthesis is a robust and widely used method for preparing ethers from an alcohol or phenol.[7] The reaction involves the deprotonation of the hydroxyl group by a base to form a highly nucleophilic alkoxide or phenoxide, which then displaces the bromide from 1-bromodecane in an SN2 reaction.[7][8] This method is particularly useful for attaching the lipophilic decyl chain to phenolic moieties in drug candidates.

Experimental Protocol: O-Alkylation of Phenol

This protocol provides a general procedure for the synthesis of decyl phenyl ether.

• Reaction Setup: To a solution of phenol (1.0 equivalent) in acetone (0.3 M), add anhydrous potassium carbonate (K₂CO₃, 3.0 equivalents).

• Addition of Alkylating Agent: Stir the mixture for 10 minutes at room temperature, then add 1-bromodecane (1.2 equivalents).

• Reaction: Heat the reaction mixture to reflux (around 60 °C) for 12-24 hours. Monitor the reaction by TLC.

• Work-up: After completion, evaporate the acetone and add water to the residue.

• Extraction: Extract the product with a suitable organic solvent (e.g., diethyl ether).

• Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate. The crude product can be purified by column chromatography.

Substrate	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Phenol	K₂CO₃	Acetone	Reflux	12-24	50-95
4-Methoxyphenol	K₂CO₃	DMF	85	1	High
Vanillin	K₂CO₃	(melt)	85	1	High

Table 2: Representative Conditions and Yields for O-Alkylation of Phenols with 1-Bromodecane (and analogous alkylating agents).[7][9]

C-Alkylation: Formation of Carbon-Carbon Bonds

C-alkylation of enolates is a powerful method for forming carbon-carbon bonds. Substrates with acidic α-hydrogens, such as β-dicarbonyl compounds like diethyl malonate, can be readily deprotonated to form a nucleophilic enolate. This enolate can then react with 1-bromodecane to introduce the decyl group. The resulting product can be further manipulated, for instance, through hydrolysis and decarboxylation to yield a decyl-substituted carboxylic acid.

Experimental Protocol: C-Alkylation of Diethyl Malonate

This protocol describes the alkylation of diethyl malonate with 1-bromodecane.

• Enolate Formation: In a flame-dried flask under an inert atmosphere, prepare a solution of sodium ethoxide by carefully adding sodium metal (1.0 equivalent) to absolute ethanol. Once the sodium has dissolved, add diethyl malonate (1.1 equivalents) dropwise at room temperature and stir for 30 minutes.

• Alkylation: Cool the solution to 0 °C and add 1-bromodecane (1.0 equivalent) dropwise. Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Work-up: Remove the ethanol under reduced pressure. Add water to the residue and extract with diethyl ether.

• Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify the crude product by vacuum distillation or column chromatography.

Substrate	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Diethyl Malonate	NaOEt	Ethanol	RT	12-18	~78
Diethyl Ethylmalonate	NaH	THF	0 to Reflux	12-24	40-60
Cyclic β-keto esters	Cs₂CO₃	Toluene	RT	12	up to 98

Table 3: Representative Conditions and Yields for C-Alkylation with 1-Bromodecane (and analogous alkyl bromides).[5][8][10]

Visualizing the Chemistry and Biology

To further elucidate the concepts discussed, the following diagrams, generated using the Graphviz DOT language, illustrate the key reaction mechanisms, experimental workflows, and a relevant biological signaling pathway.

Reaction Mechanisms

S_N2 Reaction Mechanism

Experimental Workflows

N-Alkylation Experimental Workflow

O-Alkylation Experimental Workflow

C-Alkylation Experimental Workflow

Biological Signaling Pathway: Ferroptosis Inhibition

The introduction of a decyl group can target a molecule to specific cellular compartments. For instance, the lipophilic 13-decyl berberine derivative has been shown to accumulate in mitochondria and act as a potent inhibitor of ferroptosis, a form of iron-dependent regulated cell death.[11] The following diagram illustrates the key molecular pathways of ferroptosis and highlights the inhibitory role of Glutathione Peroxidase 4 (GPX4), a key enzyme in this process.

Mitochondrial Regulation of Ferroptosis

Conclusion

The introduction of lipophilic decyl groups using 1-bromodecane is a powerful and versatile strategy in drug design and development. The SN2 reaction provides a reliable and predictable method for the N-, O-, and C-alkylation of a wide range of substrates. By carefully selecting the reaction conditions, researchers can selectively modify their molecules of interest to enhance lipophilicity, thereby improving their potential as therapeutic agents. The detailed protocols and quantitative data presented in this guide serve as a valuable resource for scientists seeking to employ this important synthetic transformation in their research endeavors. The ability to rationally modulate the physicochemical properties of drug candidates through the incorporation of moieties such as the decyl group remains a cornerstone of modern medicinal chemistry.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Mitochondria regulation in ferroptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Role of mitochondria in the regulation of ferroptosis and disease [frontiersin.org]
• 4. Mitochondrial Regulation of Ferroptosis in Cancer Therapy [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. EP0091011A2 - Process for the preparation of phenyl ethers - Google Patents [patents.google.com]
• 10. Asymmetric α-alkylation of cyclic β-keto esters and β-keto amides by phase-transfer catalysis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. ias.ac.in [ias.ac.in]

1-Bromodecane: A Versatile Precursor for the Synthesis of Functional Molecules

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromodecane, a linear alkyl halide, serves as a fundamental building block in organic synthesis, enabling the introduction of a ten-carbon aliphatic chain into a wide array of molecular architectures. Its utility stems from the reactivity of the carbon-bromine bond, which readily participates in nucleophilic substitution and organometallic reactions. This versatility makes 1-bromodecane an invaluable precursor for the synthesis of diverse functional molecules with applications spanning pharmaceuticals, materials science, and surfactant chemistry. In the pharmaceutical industry, the decyl group can be incorporated to modulate the lipophilicity and pharmacokinetic properties of drug candidates.[1] This guide provides a comprehensive overview of key synthetic transformations involving 1-bromodecane, complete with detailed experimental protocols, quantitative data, and visual representations of reaction pathways.

Key Synthetic Applications

1-Bromodecane is a versatile reagent for various chemical transformations, including the formation of Grignard reagents, Williamson ether synthesis, and the synthesis of quaternary ammonium salts. These reactions allow for the introduction of the decyl group into a wide range of organic compounds.[2]

Grignard Reaction: Formation of Carbon-Carbon Bonds

The reaction of 1-bromodecane with magnesium metal in an anhydrous ether solvent yields the corresponding Grignard reagent, decylmagnesium bromide.[1] This organometallic compound is a potent nucleophile, capable of reacting with a variety of electrophiles, such as aldehydes, ketones, and esters, to form new carbon-carbon bonds.[1][3] This reaction is instrumental in constructing more complex molecular skeletons.[1]

Experimental Protocol: Synthesis of Decylmagnesium Bromide

Materials:

• 1-Bromodecane (1.0 eq)

• Magnesium turnings (1.2 eq)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine crystal (catalytic amount)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, dropping funnel, and a nitrogen inlet, place the magnesium turnings and a crystal of iodine.

• Add a small amount of anhydrous ether to cover the magnesium.

• Dissolve 1-bromodecane in anhydrous ether in the dropping funnel.

• Add a small portion of the 1-bromodecane solution to the magnesium suspension. The reaction is initiated when the color of the iodine disappears and bubbling is observed. Gentle heating may be required to initiate the reaction.

• Once the reaction has started, add the remaining 1-bromodecane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete reaction.

• The resulting grey-to-brown solution of decylmagnesium bromide is ready for use in subsequent reactions.

Logical Relationship: Grignard Reagent Formation and Reaction

Caption: Formation and subsequent reaction of a Grignard reagent.

Williamson Ether Synthesis: Formation of Ethers

The Williamson ether synthesis is a robust method for preparing symmetrical and unsymmetrical ethers.[4][5] This S(_N)2 reaction involves the reaction of an alkoxide or phenoxide with a primary alkyl halide, such as 1-bromodecane.[4][6] The alkoxide, a potent nucleophile, is typically generated by deprotonating an alcohol with a strong base.[7] This method allows for the introduction of the decyl ether moiety, which can significantly increase the lipophilicity of a molecule, a crucial factor in drug design.[4]

Experimental Protocol: Synthesis of Decyl Phenyl Ether

Materials:

• Phenol (1.0 eq)

• 1-Bromodecane (1.2 eq)

• Anhydrous potassium carbonate (3.0 eq)

• Anhydrous acetone

Procedure:

• To a solution of phenol in anhydrous acetone in a round-bottom flask, add anhydrous potassium carbonate.

• Stir the mixture at room temperature for 10 minutes.

• Add 1-bromodecane to the reaction mixture.

• Heat the reaction mixture to reflux (approximately 56°C) and maintain for 12-24 hours.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and evaporate the acetone using a rotary evaporator.

• To the residue, add water and extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography if necessary.

Signaling Pathway: Williamson Ether Synthesis

Caption: The S(_N)2 mechanism of the Williamson ether synthesis.

Synthesis of Quaternary Ammonium Salts

1-Bromodecane is a common alkylating agent for the synthesis of quaternary ammonium salts (QAS).[2][8] This is typically achieved through the Menschutkin reaction, a nucleophilic substitution where a tertiary amine displaces the bromide ion from 1-bromodecane.[8] The resulting QAS, containing a long alkyl chain, exhibit amphiphilic properties and are utilized as surfactants, antimicrobial agents, and phase-transfer catalysts.[8]

Experimental Protocol: Synthesis of N,N,N-Trimethyldecan-1-aminium bromide

Materials:

• 1-Bromodecane (1.0 eq)

• Trimethylamine (1.5-2.0 eq)

• Acetonitrile

Procedure:

• In a pressure-resistant reaction vessel, dissolve 1-bromodecane in acetonitrile.

• Cool the solution in an ice bath and carefully add an excess of trimethylamine.

• Seal the vessel and stir the reaction mixture at room temperature or with gentle heating (e.g., 40-50 °C) for 24-48 hours.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• If the product precipitates, collect it by vacuum filtration. If not, add diethyl ether or hexane to the reaction mixture to induce precipitation.

• Wash the collected solid with cold diethyl ether or hexane and dry under vacuum.

Experimental Workflow: Synthesis of Quaternary Ammonium Salts

Caption: Workflow for the synthesis of quaternary ammonium salts.

Quantitative Data Summary

The following table summarizes typical reaction conditions and reported yields for the synthesis of functional molecules from 1-bromodecane.

Reaction Type	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Grignard Reagent Formation	Mg, Anhydrous Ether	Diethyl ether or THF	Reflux	0.5 - 1	High (used in situ)	[1]
Williamson Ether Synthesis	Phenol, K₂CO₃	Acetone	56 (Reflux)	12 - 24	Not specified	[4]
Quaternary Ammonium Salt Synthesis	Trimethylamine	Acetonitrile	40 - 50	24 - 48	Not specified	[8]
Synthesis of 1-Bromodecane	1-Decanol, H₂SO₄, HBr	None	Boiling	6	90	[9]

Note: Yields are highly dependent on the specific substrate and reaction conditions and should be optimized for each application.

Conclusion

1-Bromodecane is a cornerstone reagent in modern organic synthesis, providing a reliable and efficient means to incorporate a decyl moiety into a variety of molecular frameworks. The key transformations highlighted in this guide—Grignard reactions, Williamson ether synthesis, and the formation of quaternary ammonium salts—demonstrate the breadth of its utility. The detailed protocols and visual workflows presented herein are intended to serve as a practical resource for researchers and professionals in the fields of drug discovery and materials science, facilitating the development of novel functional molecules.

References

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [guidechem.com]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 7. Khan Academy [khanacademy.org]
• 8. benchchem.com [benchchem.com]
• 9. prepchem.com [prepchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Decylmagnesium Bromide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Grignard reagents are powerful nucleophilic organometallic compounds essential for the formation of carbon-carbon bonds in organic synthesis. The synthesis of decylmagnesium bromide, a Grignard reagent derived from 1-bromodecane, provides a versatile intermediate for introducing a ten-carbon alkyl chain into various molecular scaffolds. This is particularly relevant in drug development and material science, where modifying lipophilicity and steric bulk can significantly impact a molecule's properties.[1]

This document provides a detailed protocol for the synthesis of decylmagnesium bromide, discusses critical parameters for optimizing the reaction, and outlines potential side reactions and troubleshooting strategies.

Reaction and Mechanism

The synthesis of a Grignard reagent involves the reaction of an organic halide with magnesium metal in an ethereal solvent.[1] The magnesium inserts into the carbon-halogen bond, inverting the polarity of the carbon atom from electrophilic to nucleophilic.

Overall Reaction:

CH₃(CH₂)₈CH₂Br + Mg → CH₃(CH₂)₈CH₂MgBr (1-Bromodecane)(Decylmagnesium bromide)

The formation of the Grignard reagent is highly sensitive to moisture and oxygen and must be conducted under strictly anhydrous and inert conditions.[2]

Experimental Protocols

Materials and Equipment

• Reagents:

  • 1-Bromodecane (purity ≥ 99%)[1]

  • Magnesium turnings

  • Anhydrous diethyl ether or tetrahydrofuran (THF)

  • Iodine crystal (for activation)

  • 1,2-Dibromoethane (optional, for activation)

• Equipment:

  • Three-neck round-bottom flask

  • Reflux condenser

  • Pressure-equalizing dropping funnel

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Inert gas supply (Nitrogen or Argon) with a drying tube

  • Syringes and needles

Procedure: Synthesis of Decylmagnesium Bromide

• Preparation of Glassware: All glassware must be thoroughly dried in an oven at >120°C overnight or flame-dried under a stream of inert gas to ensure anhydrous conditions.[2] Assemble the apparatus while hot and allow it to cool to room temperature under a positive pressure of nitrogen or argon.

• Magnesium Activation: Place magnesium turnings (1.2 equivalents relative to 1-bromodecane) and a magnetic stir bar into the reaction flask. Add a single crystal of iodine.[2] Gently warm the flask with a heating mantle under the inert atmosphere until the purple vapor of iodine is observed coating the surface of the magnesium. Allow the flask to cool to room temperature. The disappearance of the iodine color indicates activation.[2] Alternatively, a few drops of 1,2-dibromoethane can be added to initiate the reaction.[2]

• Reaction Initiation: Add enough anhydrous diethyl ether or THF to cover the magnesium turnings. In the dropping funnel, prepare a solution of 1-bromodecane (1.0 equivalent) in the anhydrous solvent. Add approximately 10% of the 1-bromodecane solution to the stirring magnesium suspension. The initiation of the reaction is indicated by the appearance of a cloudy, grayish solution and a gentle boiling of the solvent.[2] If the reaction does not start, gentle warming with a water bath may be necessary.

• Formation of the Grignard Reagent: Once the reaction has initiated, add the remaining 1-bromodecane solution dropwise at a rate that maintains a steady but gentle reflux. If the reaction becomes too vigorous, slow the rate of addition and/or cool the flask with an ice-water bath.

• Completion and Use: After the addition is complete, continue to stir the mixture and gently reflux for an additional 30-60 minutes to ensure all the 1-bromodecane has reacted. The resulting grayish-brown solution is the decylmagnesium bromide Grignard reagent. It is recommended to use the freshly prepared reagent immediately in subsequent reactions. The concentration can be determined by titration if necessary.

Data Presentation

The yield of the Grignard reagent is influenced by several factors, including the solvent, temperature, and rate of addition. The following table summarizes expected yields for the synthesis of decylmagnesium bromide under various conditions, based on typical outcomes for long-chain alkyl bromides.

Parameter	Condition	Expected Yield (%)	Notes
Solvent	Diethyl Ether	80-90%	Lower boiling point (34.6°C) allows for easier temperature control.[3]
Tetrahydrofuran (THF)	85-95%	Higher boiling point (66°C) can accelerate the reaction but may increase side products if not controlled. Better solvating properties can be advantageous.[3][4]
Temperature	Gentle Reflux	85-95%	Standard condition for maintaining a good reaction rate.
0°C (slow addition)	70-80%	May be used to minimize Wurtz coupling, but the reaction rate will be significantly slower.
Addition Rate	Slow (dropwise)	85-95%	Maintains a low concentration of 1-bromodecane, minimizing the Wurtz coupling side reaction.[2]
Rapid	50-70%	High local concentrations of 1-bromodecane can lead to significant formation of the Wurtz coupling product (eicosane).

Mandatory Visualizations

Diagrams

Caption: Reaction scheme for the synthesis of decylmagnesium bromide and the primary side reaction.

Caption: Step-by-step workflow for the synthesis of decylmagnesium bromide.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Reddit - The heart of the internet [reddit.com]

Application Notes and Protocols: 1-Bromodecane in Grignard Chemistry for Carbon-Carbon Bond Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Grignard reaction is a fundamental and versatile tool in organic synthesis, enabling the formation of carbon-carbon bonds. This is achieved through the reaction of an organomagnesium halide (Grignard reagent) with an electrophilic carbon atom, such as those found in carbonyl groups. 1-Bromodecane, a long-chain alkyl halide, is a valuable precursor for the formation of the decylmagnesium bromide Grignard reagent. This reagent serves as a potent nucleophile, allowing for the introduction of a ten-carbon alkyl chain into a variety of molecular scaffolds.

These application notes provide detailed protocols for the preparation of decylmagnesium bromide and its subsequent reaction with common electrophiles. The inclusion of the decyl group can significantly influence the lipophilicity and pharmacokinetic properties of pharmaceutical intermediates.[1] In materials science, it can be used to functionalize polymers or synthesize novel surfactants.[1]

General Principles and Considerations

The success of a Grignard reaction hinges on the exclusion of protic solvents and atmospheric moisture, as the Grignard reagent is a strong base and will be quenched by water or alcohols. Therefore, all glassware must be rigorously dried, and anhydrous solvents must be used. The reaction is typically performed in an ethereal solvent, such as diethyl ether or tetrahydrofuran (THF), which stabilizes the Grignard reagent.[1] The initiation of the Grignard reagent formation can sometimes be sluggish and may require activation of the magnesium surface with a small crystal of iodine or a few drops of 1,2-dibromoethane.

Quantitative Data Summary

The following table summarizes typical yields for Grignard reactions involving long-chain alkylmagnesium bromides with various electrophiles. It is important to note that yields can be influenced by several factors, including the purity of reagents, solvent, temperature, and reaction scale.

Grignard Reagent	Electrophile	Product	Solvent	Typical Yield (%)
Decylmagnesium bromide	Benzaldehyde	1-Phenylundecan-1-ol	Diethyl Ether	60 - 85[2]
Decylmagnesium bromide	Acetone	2-Methylundecan-2-ol	Diethyl Ether	50 - 70
Decylmagnesium bromide	Carbon Dioxide	Undecanoic acid	Diethyl Ether	70 - 90
Decylmagnesium bromide	Ethyl Acetate	2-Methylundecan-2-ol (after hydrolysis)	Diethyl Ether	40 - 60

Experimental Protocols

Protocol 1: Preparation of Decylmagnesium Bromide

This protocol details the formation of the Grignard reagent from 1-bromodecane.

Materials:

• Magnesium turnings

• 1-Bromodecane (99% or higher purity)[1]

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine crystal (for activation)

• Three-neck round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, and inert gas supply (Nitrogen or Argon)

Procedure:

• Apparatus Setup: Assemble a dry three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a drying tube, a dropping funnel, and an inlet for an inert gas. Flame-dry the entire apparatus under a stream of inert gas to ensure all moisture is removed.

• Magnesium Activation: Place magnesium turnings (1.2 equivalents) in the flask. Add a small crystal of iodine to activate the magnesium surface. Gently warm the flask with a heat gun until violet iodine vapors are observed, then allow it to cool to room temperature under an inert atmosphere.

• Initiation of Reaction: Add a small amount of anhydrous diethyl ether to cover the magnesium turnings. In the dropping funnel, prepare a solution of 1-bromodecane (1.0 equivalent) in anhydrous diethyl ether. Add a small portion of this solution to the magnesium suspension.

• Grignard Formation: The reaction should initiate within a few minutes, indicated by the disappearance of the iodine color, gentle refluxing of the ether, and the formation of a cloudy grey solution. Once the reaction has started, add the remaining 1-bromodecane solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue stirring at room temperature for an additional 1-2 hours, or until most of the magnesium has been consumed. The resulting grey-black solution is the decylmagnesium bromide reagent and should be used immediately.[2]

Protocol 2: Reaction of Decylmagnesium Bromide with an Aldehyde (e.g., Benzaldehyde)

This protocol describes the synthesis of a secondary alcohol.

Materials:

• Solution of decylmagnesium bromide (from Protocol 1)

• Benzaldehyde

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution or 1M HCl

• Separatory funnel, rotary evaporator

Procedure:

• Reaction Setup: Cool the freshly prepared decylmagnesium bromide solution to 0 °C in an ice bath.

• Addition of Electrophile: Prepare a solution of benzaldehyde (1.0 equivalent) in anhydrous diethyl ether and add it dropwise to the stirred Grignard solution at 0 °C.[2]

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.[2] Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Carefully and slowly pour the reaction mixture into a beaker containing a stirred, cold saturated aqueous solution of ammonium chloride to quench the reaction and protonate the resulting alkoxide.[2]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude 1-phenylundecan-1-ol can be purified by column chromatography on silica gel.

Protocol 3: Reaction of Decylmagnesium Bromide with a Ketone (e.g., Acetone)

This protocol describes the synthesis of a tertiary alcohol.

Materials:

• Solution of decylmagnesium bromide (from Protocol 1)

• Anhydrous acetone

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution or 1M HCl

• Separatory funnel, rotary evaporator

Procedure:

• Reaction Setup: Cool the freshly prepared decylmagnesium bromide solution to 0 °C in an ice bath.

• Addition of Electrophile: Prepare a solution of anhydrous acetone (1.0 equivalent) in anhydrous diethyl ether and add it dropwise to the stirred Grignard solution at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction progress by TLC.

• Quenching: Quench the reaction by slowly adding it to a cold saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Follow the extraction, washing, drying, and purification steps as described in Protocol 2 to isolate 2-methylundecan-2-ol.

Protocol 4: Reaction of Decylmagnesium Bromide with Carbon Dioxide

This protocol describes the synthesis of a carboxylic acid.

Materials:

• Solution of decylmagnesium bromide (from Protocol 1)

• Dry ice (solid carbon dioxide)

• Anhydrous diethyl ether

• 1M Hydrochloric acid (HCl)

• Separatory funnel, rotary evaporator

Procedure:

• Reaction Setup: Place a generous amount of crushed dry ice in a beaker and slowly pour the freshly prepared decylmagnesium bromide solution over it with stirring.

• Reaction: Allow the mixture to warm to room temperature as the excess dry ice sublimes. A viscous mass will form.

• Quenching and Acidification: Add 1M HCl to the reaction mixture until the solid dissolves and the aqueous layer is acidic.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure.

• Purification: The crude undecanoic acid can be purified by recrystallization or distillation under reduced pressure.

Visualizations

Caption: Formation of Decylmagnesium Bromide.

Caption: General Experimental Workflow.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]

Protocol for the Formation of 1-Bromodecane Grignard Reagent (Decylmagnesium Bromide)

Application Note

The Grignard reaction is a fundamental carbon-carbon bond-forming reaction in organic synthesis. This protocol details the preparation of the Grignard reagent decylmagnesium bromide from 1-bromodecane. Grignard reagents are highly reactive organomagnesium halides that serve as potent nucleophiles and strong bases.[1] The successful formation of these reagents is highly dependent on strictly anhydrous conditions, as any protic source, such as water, will rapidly protonate and deactivate the reagent.[2] The use of ethereal solvents, most commonly anhydrous diethyl ether or tetrahydrofuran (THF), is crucial for the stabilization of the Grignard reagent.[3] This document provides a detailed experimental procedure for the synthesis of decylmagnesium bromide, including reagent preparation, reaction initiation, and control of reaction conditions to ensure a high yield and purity of the desired organometallic reagent.

Data Presentation

The following table summarizes the typical quantities and molar equivalents for the formation of decylmagnesium bromide.

Reagent/Solvent	Molecular Weight ( g/mol )	Density (g/mL at 20°C)	Amount	Moles	Molar Ratio
Magnesium Turnings	24.31	-	2.67 g	0.110	1.1
1-Bromodecane	221.18	1.066	22.12 g (20.75 mL)	0.100	1.0
Anhydrous Diethyl Ether	74.12	0.713	150 mL	-	-
Iodine	253.81	-	1 crystal (catalytic)	-	-

Experimental Protocols

1. Materials and Equipment

• Reagents:

  • Magnesium turnings

  • 1-Bromodecane (ensure high purity)

  • Anhydrous diethyl ether (or THF)

  • Iodine crystal or 1,2-dibromoethane

• Equipment:

  • Three-necked round-bottom flask

  • Reflux condenser

  • Pressure-equalizing dropping funnel

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Inert gas supply (Nitrogen or Argon) with a bubbler

  • Syringes and needles

  • Glassware (graduated cylinders, beakers) - must be oven-dried

2. Glassware and Reagent Preparation

• All glassware must be scrupulously dried in an oven at >120°C for at least 4 hours and assembled while hot under a stream of inert gas to prevent atmospheric moisture contamination.[4]

• Anhydrous diethyl ether should be used directly from a freshly opened container or distilled from a suitable drying agent (e.g., sodium/benzophenone).

3. Grignard Reagent Formation Procedure

• Apparatus Setup: Assemble the dry three-necked flask with a magnetic stir bar, reflux condenser, and a pressure-equalizing dropping funnel. The top of the condenser should be fitted with a gas inlet connected to an inert gas supply and a bubbler.

• Magnesium Activation: Place the magnesium turnings into the reaction flask. Briefly flame-dry the flask containing the magnesium under a flow of inert gas and then allow it to cool to room temperature. Add a single crystal of iodine.[5] The iodine vapor will coat the magnesium surface, helping to activate it by disrupting the passivating magnesium oxide layer.[5]

• Initial Reagent Addition: Add approximately 20 mL of anhydrous diethyl ether to the flask, enough to cover the magnesium turnings. In the dropping funnel, prepare a solution of 1-bromodecane in the remaining anhydrous diethyl ether.

• Reaction Initiation: Add a small portion (approximately 1-2 mL) of the 1-bromodecane solution from the dropping funnel to the magnesium suspension. The reaction is initiated when the brown color of the iodine disappears and gentle bubbling or an increase in turbidity is observed.[6] If the reaction does not start, gentle warming with a heating mantle or the addition of a few drops of 1,2-dibromoethane may be necessary.[6]

• Controlled Addition: Once the reaction has initiated, add the remaining 1-bromodecane solution dropwise from the funnel at a rate that maintains a gentle reflux of the ether solvent.[4] The reaction is exothermic, and the addition rate should be carefully controlled to prevent overheating, which can promote the formation of the Wurtz coupling byproduct (eicosane).[4] If the reaction becomes too vigorous, the rate of addition should be slowed, and if necessary, the flask can be cooled with a water bath.

• Completion of Reaction: After the addition of the 1-bromodecane solution is complete, continue to stir the mixture and maintain a gentle reflux for an additional 30-60 minutes to ensure all the magnesium has reacted.[4] The successful formation of the Grignard reagent is indicated by the disappearance of most of the magnesium and the formation of a cloudy, grayish-brown solution.

• Use of the Grignard Reagent: The resulting decylmagnesium bromide solution is now ready for use in subsequent reactions. It is typically used in situ without isolation.

Mandatory Visualization

Caption: Experimental workflow for the formation of 1-bromodecane Grignard reagent.

Troubleshooting

• Reaction Fails to Initiate:

  • Cause: Inactive magnesium surface due to oxide layer; insufficient activation.

  • Solution: Gently warm the flask with a heating mantle. If this fails, add a few drops of 1,2-dibromoethane to activate the magnesium surface. Ensure all reagents and glassware are perfectly dry.

• Low Yield of Grignard Reagent:

  • Cause: Presence of moisture in reagents or on glassware, leading to quenching of the Grignard reagent. Formation of Wurtz coupling byproduct (eicosane).

  • Solution: Ensure all glassware is rigorously dried and the reaction is performed under a strict inert atmosphere. Use high-purity, anhydrous solvents. Add the 1-bromodecane solution slowly to maintain a low concentration of the alkyl halide in the reaction mixture, which minimizes the Wurtz coupling side reaction.[4]

• Reaction Becomes Too Vigorous:

  • Cause: The rate of addition of 1-bromodecane is too fast, leading to an uncontrolled exothermic reaction.

  • Solution: Immediately slow down or stop the addition of the 1-bromodecane solution. If necessary, cool the reaction flask with a water or ice bath to moderate the temperature.

Safety Precautions

• Anhydrous Diethyl Ether: Diethyl ether is extremely flammable and has a low boiling point (34.6 °C). All operations should be conducted in a well-ventilated fume hood, away from any sources of ignition.

• 1-Bromodecane: May cause skin and eye irritation. Handle with appropriate personal protective equipment (gloves, safety glasses).

• Grignard Reagents: Are highly reactive and pyrophoric upon contact with air, especially when the solvent is removed. They react violently with water and other protic sources. Handle under an inert atmosphere at all times.

• Exothermic Reaction: The formation of Grignard reagents is exothermic. Proper control of the addition rate and readiness to apply cooling are essential to prevent an uncontrolled reaction.

References

• 1. odp.library.tamu.edu [odp.library.tamu.edu]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. Grignard reagent - Wikipedia [en.wikipedia.org]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]

Applications of 1-Bromodecane in Pharmaceutical Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromodecane (C₁₀H₂₁Br) is a linear alkyl halide that serves as a crucial intermediate and versatile alkylating agent in pharmaceutical synthesis. Its primary role is to introduce a ten-carbon (decyl) lipophilic chain into a molecule. This modification is a key strategy in drug design to modulate the physicochemical properties of active pharmaceutical ingredients (APIs). By increasing lipophilicity, formulators can influence a drug's absorption, distribution, metabolism, and excretion (ADME) profile, potentially enhancing its efficacy and bioavailability.[][2][3]

This document provides detailed application notes and experimental protocols for the use of 1-bromodecane in the synthesis of pharmaceutical compounds, with a focus on quaternary ammonium compounds (QACs) which are widely used as antiseptics and disinfectants.

Core Application: Alkylation for Lipophilicity Modification

The primary application of 1-bromodecane in pharmaceutical synthesis is as an alkylating agent in nucleophilic substitution reactions. The electrophilic carbon atom bonded to the bromine is susceptible to attack by various nucleophiles, leading to the formation of new carbon-heteroatom or carbon-carbon bonds. The addition of the decyl group can significantly impact a molecule's biological activity by altering its ability to cross cell membranes and interact with biological targets.[][4]

Application 1: Synthesis of Quaternary Ammonium Antiseptics

A major application of 1-bromodecane is in the synthesis of quaternary ammonium compounds (QACs), a class of cationic surfactants with potent antimicrobial properties.[5][6] These compounds are the active ingredients in many topical antiseptics and disinfectants. The synthesis typically involves the Menschutkin reaction, which is the alkylation of a tertiary amine with an alkyl halide.[7]

Example 1: Synthesis of a Domiphen Bromide Analog

Domiphen bromide is a well-known QAC used as a topical antiseptic.[8] Its synthesis involves the quaternization of a tertiary amine with a long-chain alkyl bromide. The following protocol describes the synthesis of N,N-dimethyl-N-(2-phenoxyethyl)decan-1-aminium bromide, an analog of Domiphen, using 1-bromodecane.[5][7]

Reaction Scheme:

References

• 2. drughunter.com [drughunter.com]
• 3. researchgate.net [researchgate.net]
• 4. Hydro-Lipophilic Properties of Chlorinated and Brominated 1-Hydroxynaphthalene-2-Carboxanilides [mdpi.com]
• 5. CN111454162A - Synthesis method of domiphen bromide impurity - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. N,N-Dimethyl-N-(2-phenoxyethyl)-1-dodecanaminium | C22H40NO+ | CID 3149 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Role of 1-Bromodecane in Advanced Surfactant Synthesis: A Guide for Researchers

Abstract

1-Bromodecane, a linear alkyl halide, serves as a critical and versatile building block in the synthesis of a diverse range of surfactants. Its ten-carbon hydrophobic tail is readily incorporated into amphiphilic structures, making it an essential precursor for researchers and professionals in drug development, materials science, and industrial chemistry. This document provides detailed application notes and experimental protocols for the synthesis of various surfactant types utilizing 1-bromodecane, including cationic, gemini, and other specialized surfactants. It also presents key performance data and visual workflows to guide researchers in their synthetic endeavors.

Introduction to 1-Bromodecane in Surfactant Chemistry

Surfactants are amphiphilic molecules that reduce the surface tension between two liquids or between a liquid and a solid. This property makes them indispensable as detergents, emulsifiers, foaming agents, and wetting agents in numerous applications. The structure of a surfactant consists of a hydrophilic (water-attracting) head group and a hydrophobic (water-repelling) tail.

1-Bromodecane (C₁₀H₂₁Br) is a valuable hydrophobic precursor in surfactant synthesis.[1] Its long alkyl chain provides the necessary lipophilicity, while the reactive bromine atom allows for straightforward attachment of various hydrophilic head groups. This reactivity makes it a key intermediate in the production of high-performance and specialty surfactants, including advanced structures like biodegradable cationic gemini surfactants.[1][2]

Synthesis of Cationic Surfactants

Cationic surfactants, which possess a positively charged head group, are widely synthesized using 1-bromodecane. These surfactants are known for their antimicrobial properties and are used as disinfectants, fabric softeners, and phase-transfer catalysts.[3] The most common synthetic route involves the quaternization of a tertiary amine with 1-bromodecane.

General Reaction Pathway: Quaternization

The synthesis of cationic surfactants from 1-bromodecane typically follows a nucleophilic substitution reaction where a tertiary amine displaces the bromide ion.

Reaction: R₃N + CH₃(CH₂)₉Br → [CH₃(CH₂)₉NR₃]⁺Br⁻

Experimental Protocol: Synthesis of Decyltrimethylammonium Bromide (DTAB)

Objective: To synthesize a simple quaternary ammonium cationic surfactant.

Materials:

• 1-Bromodecane (98% purity)

• Trimethylamine (40% solution in water)

• Ethanol

• Diethyl ether

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Rotary evaporator

• Büchner funnel and filter paper

Procedure:

• In a 250 mL round-bottom flask, dissolve 1-bromodecane (e.g., 22.1 g, 0.1 mol) in 100 mL of ethanol.

• While stirring, slowly add an excess of trimethylamine solution (e.g., 22.5 mL, 0.15 mol).

• Attach a reflux condenser and heat the mixture to reflux (approximately 80°C) for 4-6 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the ethanol using a rotary evaporator.

• The resulting crude product can be recrystallized from a suitable solvent system, such as ethanol/diethyl ether, to obtain the pure decyltrimethylammonium bromide.

• Filter the purified crystals using a Büchner funnel, wash with cold diethyl ether, and dry under vacuum.

Synthesis of Imidazolium-Based Cationic Surfactants

1-Bromodecane is also utilized in the synthesis of imidazolium-based ionic liquid surfactants, which have applications in various chemical processes.[4]

Reaction: 1,2-dimethylimidazole + 1-bromodecane → 1-decyl-2,3-dimethylimidazolium bromide[4]

Synthesis of Gemini Surfactants

Gemini surfactants are a novel class of surfactants characterized by two hydrophilic head groups and two hydrophobic tails connected by a spacer group.[1] They often exhibit superior physicochemical properties compared to their single-chain counterparts, such as lower critical micelle concentration (CMC) and greater surface activity. 1-Bromodecane is an excellent choice for introducing the hydrophobic tails in these complex structures.[1]

Experimental Protocol: Synthesis of a Cationic Gemini Surfactant

Objective: To synthesize a cationic gemini surfactant using 1-bromodecane. This protocol is a general representation based on the reaction of 1-bromodecane with a diamine spacer followed by quaternization.

Materials:

• 1-Bromodecane

• N,N,N',N'-Tetramethylethylenediamine (TMEDA) (as the spacer)

• Acetonitrile

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• In a round-bottom flask, dissolve the diamine spacer (e.g., TMEDA, 1 equivalent) in acetonitrile.

• Add 1-bromodecane (2.2 equivalents) to the solution.

• Heat the mixture to reflux and maintain for 24-48 hours.

• The product, a bis-quaternary ammonium salt, will precipitate from the solution upon cooling.

• Filter the solid product, wash with cold acetonitrile, and dry under vacuum.

Other Surfactant Types

While the primary application of 1-bromodecane is in the synthesis of cationic and gemini surfactants, it can be adapted for the synthesis of other surfactant classes through multi-step reaction sequences.

• Anionic Surfactants: These possess a negatively charged head group (e.g., sulfonate, sulfate, carboxylate).[5][6] To synthesize an anionic surfactant using 1-bromodecane, one could first perform a reaction to introduce a functional group that can be subsequently converted to an anionic head group. For example, reacting 1-bromodecane with sodium sulfite (Strecker synthesis) can yield a sulfonate surfactant.

• Non-ionic Surfactants: These surfactants have no charge on their hydrophilic head group, which is typically a polyoxyethylene chain or a polyol.[7][8] Synthesis with 1-bromodecane would involve Williamson ether synthesis, where 1-bromodecane reacts with a polyethylene glycol (PEG) of a specific length in the presence of a base.

• Amphoteric (Zwitterionic) Surfactants: These contain both a positive and a negative charge in their head group.[9][10] A potential synthetic route could involve the reaction of 1-bromodecane with a tertiary amine containing a carboxylate group, such as N,N-dimethylglycine.

Physicochemical Properties of Surfactants Derived from 1-Bromodecane

The performance of a surfactant is determined by its physicochemical properties. The following table summarizes typical data for surfactants synthesized using 1-bromodecane, though specific values will vary based on the head group.

Surfactant Type	Example	Molecular Weight ( g/mol )	CMC (mM)	Surface Tension at CMC (mN/m)
Cationic	Decyltrimethylammonium Bromide (DTAB)	~280.34	~68	~38
Cationic (Imidazolium)	1-decyl-2,3-dimethylimidazolium bromide	~317.34	Varies	Varies
Gemini (Cationic)	(C₁₀H₂₁)(CH₃)₂N⁺-(CH₂)₂-N⁺(CH₃)₂(C₁₀H₂₁) 2Br⁻	~658.65	Significantly lower than DTAB	Lower than DTAB

Note: The data presented are approximate values from the literature and can vary with experimental conditions such as temperature and solvent.

Visualizing Synthetic Workflows

Synthesis of a Cationic Surfactant

Caption: Workflow for Cationic Surfactant Synthesis.

Synthesis of a Gemini Surfactant

Caption: Workflow for Gemini Surfactant Synthesis.

Conclusion

1-Bromodecane is a cornerstone intermediate for the synthesis of a variety of high-performance surfactants. Its utility in forming cationic and advanced gemini surfactants is well-established, and its potential for creating other surfactant classes remains an active area of research. The protocols and data presented herein provide a foundation for researchers to explore and innovate in the field of surfactant chemistry, leveraging the versatility of this key building block.

References

• 1. nbinno.com [nbinno.com]
• 2. 1-Bromodecane | CymitQuimica [cymitquimica.com]
• 3. Page loading... [guidechem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. A comprehensive review on sustainable surfactants from CNSL: chemistry, key applications and research perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. echemi.com [echemi.com]
• 7. Nonionic Surfactants - TER Chemicals [terchemicals.com]
• 8. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 9. carbons.ir [carbons.ir]
• 10. alfa-chemistry.com [alfa-chemistry.com]

Application Notes and Protocols: Preparation and Evaluation of Biodegradable Cationic Gemini Surfactants from 1-Bromodecane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis, characterization, and evaluation of biodegradable cationic gemini surfactants derived from 1-bromodecane. The inclusion of ester linkages within the spacer group of these surfactants is a key design feature to impart biodegradability, addressing the environmental concerns associated with conventional cationic surfactants. These novel surfactants, with their unique dimeric structure, exhibit superior physicochemical properties and hold significant promise for various applications, particularly as carriers for drug and gene delivery.

Introduction

Cationic gemini surfactants are a class of amphiphilic molecules characterized by two hydrophobic tails and two hydrophilic head groups, connected by a spacer. This unique structure endows them with enhanced surface activity, lower critical micelle concentrations (CMC), and improved solubilization capacity compared to their single-chain counterparts. However, the poor biodegradability of many conventional gemini surfactants limits their widespread application.

To overcome this limitation, the strategic introduction of biodegradable moieties, such as ester bonds, into the surfactant structure has been explored. These ester linkages can be cleaved under physiological or environmental conditions, breaking down the surfactant into smaller, less harmful, and more readily biodegradable components. This approach combines the high performance of gemini surfactants with improved environmental compatibility, making them attractive candidates for applications in pharmaceuticals, personal care products, and environmental remediation.

This document outlines the preparation of a representative biodegradable cationic gemini surfactant using 1-bromodecane as the starting material for the hydrophobic tails and a dicarboxylic acid-based spacer to introduce the biodegradable ester linkages.

Synthesis of a Biodegradable Cationic Gemini Surfactant

The synthesis of the target biodegradable cationic gemini surfactant, N,N'-bis(decyldimethylammonio)-α,ω-alkanedicarbonyldioxy diammonium dibromide, is a multi-step process. A general synthetic scheme is presented below, followed by a detailed experimental protocol.

General Synthetic Scheme

The synthesis involves two main steps:

• Esterification: Reaction of a di-acid (e.g., succinic acid) with an amino alcohol (e.g., N,N-dimethylethanolamine) to form a diester intermediate.

• Quaternization: Reaction of the diester intermediate with 1-bromodecane to form the final cationic gemini surfactant.

Diagram: Synthesis Workflow

Caption: General workflow for the two-step synthesis of the biodegradable cationic gemini surfactant.

Experimental Protocol: Synthesis of N,N'-bis(decyldimethylammonio)ethane-1,2-diyl disuccinate dibromide

Materials:

• Succinic anhydride

• N,N-Dimethylethanolamine

• Toluene (anhydrous)

• p-Toluenesulfonic acid (p-TSA)

• 1-Bromodecane

• Acetonitrile (anhydrous)

• Diethyl ether

• Magnesium sulfate (anhydrous)

Step 1: Synthesis of the Diester Intermediate (bis(2-(dimethylamino)ethyl) succinate)

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add succinic anhydride (10.0 g, 0.1 mol), N,N-dimethylethanolamine (17.8 g, 0.2 mol), and a catalytic amount of p-toluenesulfonic acid (0.2 g).

• Add 150 mL of anhydrous toluene to the flask.

• Heat the reaction mixture to reflux and continue heating until the theoretical amount of water (1.8 mL) is collected in the Dean-Stark trap (approximately 4-6 hours).

• Cool the reaction mixture to room temperature.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 50 mL) and brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude diester intermediate as an oily liquid.

• Purify the crude product by vacuum distillation to yield pure bis(2-(dimethylamino)ethyl) succinate.

Step 2: Synthesis of the Cationic Gemini Surfactant

• In a round-bottom flask, dissolve the purified diester intermediate (13.0 g, 0.05 mol) in 100 mL of anhydrous acetonitrile.

• Add 1-bromodecane (24.3 g, 0.11 mol) to the solution.

• Reflux the reaction mixture under a nitrogen atmosphere for 48 hours.

• Cool the reaction mixture to room temperature. A white precipitate should form.

• Filter the precipitate and wash it thoroughly with cold diethyl ether to remove any unreacted starting materials.

• Recrystallize the solid product from an acetone/ethanol mixture to obtain the pure N,N'-bis(decyldimethylammonio)ethane-1,2-diyl disuccinate dibromide as a white solid.

• Dry the final product under vacuum.

Characterization

The structure and purity of the synthesized gemini surfactant should be confirmed by standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are used to confirm the chemical structure of the synthesized compound.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis is used to identify the characteristic functional groups, such as the ester carbonyl (C=O) and quaternary ammonium groups.

• Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the synthesized surfactant.

Physicochemical Properties

The performance of the synthesized gemini surfactant is evaluated by determining its key physicochemical properties.

Data Summary

Property	Symbol	Value (for C10 Gemini)	Method of Determination
Critical Micelle Concentration	CMC	~0.1 - 1.0 mM	Surface Tensiometry, Conductivity
Surface Tension at CMC	γ_cmc	~30 - 35 mN/m	Surface Tensiometry
Hydrophilic-Lipophilic Balance	HLB	Calculated	Griffin's or Davies' method

Note: The values provided are typical ranges for cationic gemini surfactants with C10 alkyl chains and may vary depending on the specific spacer and experimental conditions.

Experimental Protocols

Protocol 4.2.1: Determination of Critical Micelle Concentration (CMC) by Surface Tensiometry

• Prepare a stock solution of the gemini surfactant in deionized water.

• Prepare a series of dilutions of the stock solution with varying concentrations.

• Measure the surface tension of each solution using a surface tensiometer (e.g., Du Noüy ring method or Wilhelmy plate method) at a constant temperature.

• Plot the surface tension as a function of the logarithm of the surfactant concentration.

• The CMC is determined from the breakpoint in the plot, where the surface tension becomes relatively constant with increasing concentration.

Biological Evaluation

The biocompatibility and potential for biological applications of the synthesized gemini surfactant are assessed through cytotoxicity and biodegradability studies.

Data Summary

Assay	Cell Line	IC₅₀ Value
Cytotoxicity (MTT Assay)	HeLa, MCF-7	10 - 100 µM

Note: IC₅₀ values are highly dependent on the cell line and exposure time.

Test	Duration	Biodegradation (%)	Classification
OECD 301D (Closed Bottle Test)	28 days	> 60%	Readily Biodegradable

Experimental Protocols

Protocol 5.2.1: Cytotoxicity Evaluation using MTT Assay

• Cell Seeding: Seed cells (e.g., HeLa or MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Treatment: Prepare a series of dilutions of the gemini surfactant in cell culture medium. Remove the old medium from the wells and add 100 µL of the surfactant solutions at different concentrations. Include a control group with medium only.

• Incubation: Incubate the plate for 24-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC₅₀ value (the concentration of surfactant that inhibits 50% of cell growth) can be determined by plotting cell viability against surfactant concentration.

Protocol 5.2.2: Biodegradability Assessment using OECD 301D (Closed Bottle Test)

• Preparation of Test Medium: Prepare a mineral medium as specified in the OECD 301D guideline.

• Inoculum: Use an inoculum from a suitable source, such as the effluent from a domestic wastewater treatment plant.

• Test Setup: Prepare sealed bottles containing the mineral medium, the inoculum, and the test surfactant at a known concentration (typically 2-5 mg/L). Also, prepare blank controls (medium and inoculum only) and reference controls with a readily biodegradable substance (e.g., sodium benzoate).

• Incubation: Incubate the bottles in the dark at a constant temperature (20 ± 1°C) for 28 days.

• Oxygen Measurement: Measure the dissolved oxygen concentration in the bottles at regular intervals and at the end of the 28-day period.

• Calculation of Biodegradation: Calculate the percentage of biodegradation based on the oxygen consumed in the test bottles relative to the theoretical oxygen demand (ThOD) of the surfactant. A biodegradation level of >60% within 28 days classifies the surfactant as "readily biodegradable".[1][2][3]

Application in Drug Delivery

Cationic gemini surfactants are promising non-viral vectors for the delivery of therapeutic nucleic acids (e.g., plasmid DNA, siRNA). Their positive charge allows for efficient complexation with negatively charged genetic material, forming nanoparticles that can be taken up by cells.

Diagram: Proposed Mechanism of Gemini Surfactant-Mediated Gene Delivery

Caption: A simplified signaling pathway illustrating the proposed mechanism of gene delivery using cationic gemini surfactants.

The process involves the formation of a complex between the cationic surfactant and the nucleic acid, followed by cellular uptake, endosomal escape, and delivery of the genetic material to the nucleus for transcription and translation. The biodegradability of the gemini surfactant is advantageous as it can reduce the long-term cytotoxicity associated with the accumulation of the delivery vector within the cells.

Conclusion

The synthesis of biodegradable cationic gemini surfactants using 1-bromodecane offers a promising approach to developing effective and environmentally friendly amphiphiles. The protocols and data presented in these application notes provide a framework for researchers to synthesize, characterize, and evaluate these novel compounds for a range of applications, particularly in the field of drug and gene delivery. The combination of high surface activity and biodegradability makes these surfactants a compelling alternative to conventional cationic surfactants.

References

• 1. contractlaboratory.com [contractlaboratory.com]
• 2. OECD 301D: Closed Bottle Ready Biodegradability Test - Aropha [aropha.com]
• 3. OECD 301D - Biodegradation Closed Bottle Test - Situ Biosciences [situbiosciences.com]

Application Notes and Protocols: 1-Bromodecane in the Synthesis of Ionic Liquids

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of various classes of ionic liquids (ILs) using 1-bromodecane as a key alkylating agent. The protocols outlined below are based on established literature procedures and are intended to serve as a comprehensive guide for researchers in academia and industry.

Introduction

Ionic liquids are a class of salts with melting points below 100 °C, often even at room temperature. Their unique properties, including negligible vapor pressure, high thermal stability, and tunable physicochemical characteristics, make them attractive for a wide range of applications, including as "green" solvents, catalysts, and electrolytes. The properties of an ionic liquid are determined by the structure of its cation and anion. The length of the alkyl chain on the cation, in this case, the decyl group from 1-bromodecane, significantly influences properties such as viscosity, density, and hydrophobicity.[1][2]

1-Bromodecane is a versatile reagent for the synthesis of various cationic cores, including imidazolium, pyridinium, phosphonium, and ammonium-based systems. The primary synthetic route involves a quaternization reaction, a type of SN2 reaction, where the nitrogen or phosphorus atom of a heterocyclic or amine/phosphine precursor attacks the electrophilic carbon of 1-bromodecane.

Synthesis of Imidazolium-Based Ionic Liquids

Imidazolium-based ionic liquids are among the most widely studied and utilized ILs. The synthesis typically involves the N-alkylation of an N-substituted imidazole, such as 1-methylimidazole, with 1-bromodecane. This is followed by an optional anion exchange (metathesis) reaction to introduce different anions, thereby tuning the IL's properties.[3][4]

Protocol 1: Synthesis of 1-Decyl-3-methylimidazolium Bromide ([C10mim]Br)

This protocol describes the direct quaternization of 1-methylimidazole with 1-bromodecane.[3]

Materials:

• 1-Methylimidazole

• 1-Bromodecane

• Acetonitrile (or other suitable solvent like toluene)

• Ethyl acetate (for washing)

• Diethyl ether (for washing)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1-methylimidazole (1.0 eq) in acetonitrile.

• Add 1-bromodecane (1.0-1.2 eq) dropwise to the stirred solution.

• Heat the reaction mixture to 80 °C and reflux for 24-48 hours under a nitrogen atmosphere.[5]

• After cooling to room temperature, remove the solvent under reduced pressure using a rotary evaporator.

• Wash the resulting crude product several times with ethyl acetate or diethyl ether to remove any unreacted starting materials.

• Dry the purified product under vacuum at 70 °C to obtain 1-decyl-3-methylimidazolium bromide as a viscous liquid or solid.[5]

Protocol 2: Anion Exchange for Synthesis of [C10mim][BF4] and [C10mim][PF6]

This protocol details the metathesis reaction to replace the bromide anion with tetrafluoroborate ([BF4]⁻) or hexafluorophosphate ([PF6]⁻).[3]

Materials:

• 1-Decyl-3-methylimidazolium bromide ([C10mim]Br)

• Sodium tetrafluoroborate (NaBF₄) or Potassium hexafluorophosphate (KPF₆)

• Methanol or Acetone

• Dichloromethane (for extraction)

Procedure:

• Dissolve the synthesized [C10mim]Br (1.0 eq) in methanol or acetone.

• Add a stoichiometric amount of the desired salt, either NaBF₄ (1.0 eq) or KPF₆ (1.0 eq), to the solution.

• Stir the mixture at room temperature for 5-7 days.[3] A precipitate of NaBr or KBr will form.

• Filter off the precipitated salt.

• Remove the solvent from the filtrate under reduced pressure.

• If necessary, dissolve the resulting ionic liquid in dichloromethane and wash with small portions of water to remove any remaining inorganic salts.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent under vacuum to yield the final ionic liquid.

Quantitative Data for Imidazolium-Based IL Synthesis

Product	Reactants	Solvent	Reaction Time	Yield
[C10mim]Br	1-Methylimidazole, 1-Bromodecane	Acetonitrile	48 h	>95%
[C10mim][BF4]	[C10mim]Br, NaBF₄	Methanol	5 days	80.7%[3]
[C10mim][PF6]	[C10mim]Br, KPF₆	Methanol	7 days	95.8%[3]

Synthesis of Pyridinium-Based Ionic Liquids

Pyridinium-based ionic liquids are another important class of ILs, often synthesized by the N-alkylation of pyridine.

Protocol 3: Synthesis of 1-Decylpyridinium Bromide ([C10py]Br)

Materials:

• Pyridine

• 1-Bromodecane

• Toluene (or solvent-free)

Procedure:

• In a round-bottom flask, mix pyridine (1.0 eq) and 1-bromodecane (1.0 eq). The reaction can be performed neat or in a solvent like toluene.

• Heat the mixture at a controlled temperature (e.g., 80 °C) with stirring for several hours to days.

• Monitor the reaction progress by TLC or NMR.

• After completion, cool the mixture and wash with a non-polar solvent like hexane to remove unreacted starting materials.

• Dry the product under vacuum.

Anion exchange can be performed similarly to the imidazolium-based ILs using appropriate salts.[6]

Synthesis of Phosphonium-Based Ionic Liquids

Phosphonium-based ionic liquids are known for their high thermal stability. Their synthesis involves the quaternization of a phosphine with 1-bromodecane.

Protocol 4: Synthesis of Decyl(tri-tert-butyl)phosphonium Bromide

This protocol describes a two-step synthesis for phosphonium ILs.[7]

Materials:

• Tri-tert-butylphosphine or Tricyclohexylphosphine

• 1-Bromodecane

• Ethanol (for anion exchange)

• Sodium or Lithium salt of the desired anion (e.g., LiBF₄, NaPF₆)

Procedure: Step 1: Quaternization

• In a reaction vessel, heat a mixture of the corresponding phosphine (e.g., tri-tert-butylphosphine) and 1-bromodecane without a solvent to 130 °C for 5 hours to form the decylphosphonium bromide salt.[7]

Step 2: Anion Exchange

• Dissolve the obtained decylphosphonium bromide in ethanol.

• Add an excess of the corresponding sodium or lithium salt (e.g., LiBF₄) and stir the solution.

• The bromide exchange will occur, precipitating the less soluble sodium or lithium bromide.

• Filter the mixture and evaporate the solvent from the filtrate to obtain the final phosphonium ionic liquid.[7]

Synthesis of Ammonium-Based Ionic Liquids

Quaternary ammonium salts are a well-established class of ionic liquids. The synthesis involves the alkylation of a tertiary amine with 1-bromodecane.

Protocol 5: Synthesis of a Quaternary Ammonium Bromide

Materials:

• A suitable tertiary amine (e.g., triethylamine, N-methylpyrrolidine)[8]

• 1-Bromodecane

• A suitable solvent (e.g., acetonitrile)

Procedure:

• Dissolve the tertiary amine (1.0 eq) in a solvent like acetonitrile.

• Add 1-bromodecane (1.0-1.2 eq) to the solution.

• Stir the reaction mixture at room temperature or under gentle reflux for 12-48 hours.[9]

• If the product precipitates, it can be isolated by filtration. If it is soluble, the solvent is removed under reduced pressure.

• Purify the crude ionic liquid by washing with a non-polar solvent and drying under vacuum.[9]

Visualizing the Synthesis Workflows

The following diagrams illustrate the general synthetic pathways for the different classes of ionic liquids using 1-bromodecane.

Caption: General workflow for imidazolium and pyridinium IL synthesis.

Caption: General workflow for phosphonium and ammonium IL synthesis.

Conclusion

1-Bromodecane is a fundamental building block for the synthesis of a diverse range of ionic liquids. The protocols provided herein offer a starting point for researchers to produce various imidazolium, pyridinium, phosphonium, and ammonium-based ionic liquids. By systematically modifying the cationic core and the anion, a vast library of ionic liquids with tailored properties can be generated for specific applications in research and development. It is crucial to characterize the final products using techniques such as NMR and FT-IR to confirm their structure and purity.

References

• 1. Physicochemical properties and structures of room temperature ionic liquids. 2. Variation of alkyl chain length in imidazolium cation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, Characterisation, and In Vitro Evaluation of Biocompatibility, Antibacterial and Antitumor Activity of Imidazolium Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Imidazolium based ionic liquid derivatives; synthesis and evaluation of inhibitory effect on mild steel corrosion in hydrochloric acid solution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of pyridinium-based ionic liquids and their application to improve Candida rugosa lipase stability in a methanol-water solvent system - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. marmacs.org [marmacs.org]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for Surface Modification with 1-Bromodecane in Materials Science

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromodecane is a linear alkyl bromide that serves as a versatile reagent in materials science for the chemical modification of surfaces. Its ten-carbon alkyl chain, capped with a reactive bromine atom, allows for the covalent attachment of a hydrophobic and chemically functionalizable layer onto a variety of substrates. This surface modification is instrumental in tuning properties such as wettability, adhesion, biocompatibility, and for providing a platform for further chemical reactions. Applications are diverse, ranging from the creation of self-assembled monolayers (SAMs) for electronics and biosensors to the modification of nanoparticles for drug delivery and enhancing the compatibility of nanofillers in polymer composites.

These application notes provide an overview of the use of 1-bromodecane in surface modification, including detailed experimental protocols and expected characterization data. While direct quantitative data for 1-bromodecane is not always available in the literature, data from closely related long-chain alkyl bromides (e.g., 1-bromododecane) and analogous systems are presented to provide representative values.

Key Applications

• Hydrophobization of Surfaces: The long alkyl chain of 1-bromodecane imparts a nonpolar character to surfaces, transforming hydrophilic materials into hydrophobic ones. This is crucial for applications requiring water repellency, such as anti-fouling coatings and moisture barriers.

• Formation of Self-Assembled Monolayers (SAMs): On suitable substrates, 1-bromodecane can be used to form ordered, single-molecule-thick layers. These SAMs are pivotal in molecular electronics, biosensing, and for studying fundamental surface phenomena.

• Intermediate for Further Functionalization: The terminal bromine atom is a versatile chemical handle for subsequent nucleophilic substitution reactions. This allows for the attachment of a wide range of functional groups, including amines, thiols, and azides, enabling the immobilization of biomolecules, polymers, or nanoparticles.

• Improving Polymer Composite Properties: Surface modification of nanofillers (e.g., cellulose nanocrystals, silica nanoparticles) with 1-bromodecane can improve their dispersion in hydrophobic polymer matrices, leading to enhanced mechanical and barrier properties of the resulting composite material.[1]

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from surfaces modified with long-chain alkyl halides. It is important to note that the specific values can vary depending on the substrate, reaction conditions, and measurement technique.

Table 1: Contact Angle and Surface Energy Data

Surface	Modifying Agent	Water Contact Angle (°)	Surface Free Energy (mN/m)
Silicon Wafer (native oxide)	Unmodified	< 10	High
Silicon Wafer	1-Bromododecyltrichlorosilane	110	Low
Cellulose Nanocrystals	Unmodified	Highly Hydrophilic	High
Cellulose Nanocrystals	1-Bromododecane	Increased Hydrophobicity	Low

Table 2: Layer Thickness Data from Ellipsometry

Substrate	Modifying Agent	Theoretical Length (Å)	Measured Thickness (Å)
Gold	Decanethiol SAM	~15	10 - 14
Silicon	Alkylsilane (C12) SAM	~17	15 - 20

Note: The thickness of a 1-bromodecane layer is expected to be slightly less than that of a dodecanethiol or C12-silane monolayer due to the shorter chain length.

Experimental Protocols

Protocol 1: Surface Modification of Cellulose Nanocrystals (CNCs) with 1-Bromododecane

This protocol describes the alkylation of hydrophilic CNCs to improve their dispersibility in nonpolar media, adapted from a procedure using 1-bromododecane.[1]

Materials:

• Cellulose nanocrystals (CNCs)

• Dimethylacetamide (DMAc)

• Sodium hydroxide (NaOH), powder

• 1-Bromodecane

• Methanol

• Deionized (DI) water

• Ultrasonicator

• Three-neck round-bottom flask with condenser

• Magnetic stirrer and hot plate

• Nitrogen or Argon gas supply

Procedure:

• Dispersion of CNCs: Add 2.1 g of CNC powder to 60 mL of DMAc in a three-neck flask. Sonicate the mixture for 1 hour to obtain a homogeneous dispersion.

• Deprotonation: Add 6.17 g of NaOH powder to the CNC suspension. Stir the reaction mixture at room temperature under a nitrogen atmosphere for 1 hour. This step deprotonates the hydroxyl groups on the CNC surface.

• Alkylation: Slowly add 1-bromodecane to the suspension drop by drop. The molar ratio of 1-bromodecane to the anhydroglucose unit of cellulose should be optimized for the desired degree of substitution.

• Reaction: Heat the reaction mixture to 70 °C and stir continuously for 24 hours under a nitrogen atmosphere.

• Washing: After cooling the reaction mixture to room temperature, wash the product repeatedly with a methanol/DI water solution (8/2 vol %) to remove unreacted reagents and byproducts. Centrifugation or filtration can be used to separate the modified CNCs.

• Drying: Dry the final product in a vacuum oven at a suitable temperature.

Characterization:

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of alkyl chains on the CNC surface.

• Thermogravimetric Analysis (TGA): To quantify the amount of grafted 1-bromodecane.

• Contact Angle Measurement: To assess the change in wettability of the modified CNCs.

Protocol 2: Grafting 1-Bromodecane onto Hydroxylated Surfaces (e.g., Silica, Glass)

This protocol provides a general method for the covalent attachment of 1-bromodecane to surfaces rich in hydroxyl groups, such as silicon wafers with a native oxide layer or glass slides. The reaction proceeds via a Williamson ether synthesis-like mechanism.

Materials:

• Substrate (e.g., silicon wafer, glass slide)

• Acetone, isopropanol (reagent grade)

• Piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂ - EXTREME CAUTION: HIGHLY CORROSIVE AND REACTIVE ) or UV/Ozone cleaner

• Anhydrous toluene

• Sodium hydride (NaH) or other strong base

• 1-Bromodecane

• Sonicator

• Schlenk flask or similar reaction vessel

• Inert atmosphere glovebox or Schlenk line

Procedure:

• Substrate Cleaning:

  • Clean the substrate by sonicating in acetone and then isopropanol for 15 minutes each.

  • Rinse thoroughly with DI water and dry under a stream of nitrogen.

  • For a high density of hydroxyl groups, treat the substrate with Piranha solution for 30-60 minutes in a fume hood (for robust substrates) or use a UV/Ozone cleaner for 15-20 minutes.

  • Rinse extensively with DI water and dry with nitrogen. Use the activated substrate immediately.

• Surface Activation (in an inert atmosphere):

  • Place the cleaned substrate in a Schlenk flask with anhydrous toluene.

  • Carefully add a strong base, such as sodium hydride, to the toluene to deprotonate the surface hydroxyl groups. The amount of base will depend on the substrate and desired reaction conditions. Stir for 1-2 hours at room temperature.

• Grafting Reaction (in an inert atmosphere):

  • Add an excess of 1-bromodecane to the reaction mixture.

  • Heat the reaction to 60-80 °C and stir for 12-24 hours.

• Washing:

  • After cooling, remove the substrate and rinse with fresh anhydrous toluene.

  • Sonicate the substrate in fresh toluene for 5 minutes to remove any physisorbed molecules. Repeat this step.

  • Rinse with isopropanol and then DI water.

• Drying and Curing:

  • Dry the substrate under a stream of nitrogen.

  • Cure the grafted layer by baking in an oven at 110-120 °C for 30-60 minutes to promote stable bond formation.

Characterization:

• Contact Angle Goniometry: To measure the water contact angle and determine the surface free energy.

• X-ray Photoelectron Spectroscopy (XPS): To confirm the presence of bromine and an increased carbon-to-silicon ratio. The Br 3d signal is expected around 70-72 eV for C-Br bonds.[2][3]

• Atomic Force Microscopy (AFM): To visualize the topography of the modified surface and assess the uniformity of the monolayer.

• Ellipsometry: To measure the thickness of the grafted alkyl layer.

Conclusion

1-Bromodecane is a valuable tool for the modification of material surfaces, offering a straightforward method to introduce a hydrophobic and functionalizable alkyl layer. The provided protocols serve as a starting point for researchers to tailor surface properties for a wide array of applications in materials science and drug development. While direct quantitative data for 1-bromodecane modified surfaces is an area for further research, the analogous systems presented provide a reliable benchmark for expected outcomes. Careful execution of the experimental protocols and thorough characterization are essential for achieving well-defined and functional surfaces.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Functionalization of Surfaces with 1-Bromodecane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The functionalization of surfaces with alkyl chains is a fundamental technique in materials science, biotechnology, and drug development. The introduction of a decyl group via 1-bromodecane modification can significantly alter the surface properties of a substrate, transforming a hydrophilic surface into a hydrophobic one. This alteration is critical for a variety of applications, including the creation of biocompatible coatings, the development of platforms for controlled drug release, the fabrication of biosensors, and the engineering of surfaces that resist non-specific protein adsorption.

These application notes provide detailed protocols for the covalent attachment of 1-bromodecane to common laboratory surfaces such as silica (glass) and amine-functionalized substrates. Additionally, representative quantitative data and characterization methods are presented to guide researchers in verifying the successful functionalization of their surfaces.

Data Presentation: Characterization of Functionalized Surfaces

Successful surface modification with 1-bromodecane can be verified and quantified using various analytical techniques. The following tables summarize typical quantitative data obtained from surfaces before and after functionalization.

Table 1: Representative Water Contact Angle Measurements

Surface Type	Water Contact Angle (θ) Before Functionalization	Representative Water Contact Angle (θ) After Functionalization with 1-Bromodecane
Hydroxylated Silica/Glass	< 20°	95° - 105°
Amine-Terminated Surface	40° - 50°	85° - 95°

Note: The final contact angle can vary depending on the density and uniformity of the grafted layer.

Table 2: Representative X-ray Photoelectron Spectroscopy (XPS) Data

Element	Binding Energy (eV)	Observation on Functionalized Surface
Bromine (Br 3d)	~70 eV	Presence of a doublet peak confirms the covalent attachment of the bromo-decyl group.[1][2]
Carbon (C 1s)	~285 eV	Significant increase in the C 1s signal intensity relative to the substrate signals (e.g., Si 2p for silica).
Nitrogen (N 1s)	~400 eV	For amine-terminated surfaces, a shift or broadening of the N 1s peak may be observed upon alkylation.
Silicon (Si 2p)	~103 eV	Attenuation of the Si 2p signal from the underlying silica substrate due to the overlying alkyl layer.
Oxygen (O 1s)	~532 eV	Attenuation of the O 1s signal from the underlying silica substrate.

Experimental Protocols

Protocol 1: Functionalization of Hydroxylated Silica or Glass Surfaces via Williamson Ether Synthesis Analogue

This protocol describes the attachment of a decyl group to a hydroxyl-rich surface, such as glass or silicon wafers with a native oxide layer, through a reaction analogous to the Williamson ether synthesis. The surface hydroxyl groups are first deprotonated to form alkoxides, which then act as nucleophiles to attack the 1-bromodecane.

Materials:

• Substrates (glass microscope slides, silicon wafers)

• 1-Bromodecane (≥98%)

• Strong base (e.g., Sodium Hydride (NaH) or Potassium tert-butoxide)

• Anhydrous solvent (e.g., Toluene or Tetrahydrofuran (THF))

• Acetone (ACS grade)

• Isopropanol (ACS grade)

• Deionized (DI) water

• Nitrogen or Argon gas

• Sonicator

• Oven

Procedure:

• Substrate Cleaning and Hydroxylation:

  • Place the substrates in a rack and sonicate in acetone for 15 minutes.

  • Decant the acetone and sonicate in isopropanol for 15 minutes.

  • Rinse the substrates thoroughly with DI water.

  • To ensure a high density of hydroxyl groups, immerse the substrates in a piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) for 30 minutes. Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood.

  • Rinse the substrates extensively with DI water.

  • Dry the substrates in an oven at 110°C for at least 1 hour and allow to cool in a desiccator.

• Surface Activation (Deprotonation):

  • In a glovebox or under an inert atmosphere, prepare a solution of the strong base in the anhydrous solvent. For example, a 0.1 M solution of potassium tert-butoxide in THF.

  • Immerse the cleaned and dried substrates in the basic solution for 1-2 hours at room temperature to deprotonate the surface hydroxyl groups.

• Grafting of 1-Bromodecane:

  • Prepare a solution of 1-bromodecane in the anhydrous solvent (e.g., 5-10% v/v).

  • Carefully transfer the activated substrates from the basic solution to the 1-bromodecane solution.

  • Allow the reaction to proceed for 12-24 hours at a slightly elevated temperature (e.g., 50-60°C) under an inert atmosphere.

• Washing and Curing:

  • Remove the substrates from the reaction solution and rinse with the anhydrous solvent.

  • Sonicate the substrates in fresh anhydrous solvent for 10 minutes to remove any physisorbed 1-bromodecane.

  • Rinse the substrates with isopropanol and then DI water.

  • Dry the functionalized substrates under a gentle stream of nitrogen or argon gas.

  • Cure the substrates in an oven at 110°C for 30-60 minutes to promote the stability of the monolayer.

Protocol 2: Alkylation of Amine-Terminated Surfaces

This protocol details the functionalization of a surface previously modified to present primary or secondary amine groups. The amine groups act as nucleophiles in an SN2 reaction with 1-bromodecane to form a secondary or tertiary amine linkage, respectively.

Materials:

• Amine-functionalized substrates (e.g., prepared using (3-aminopropyl)triethoxysilane on silica)

• 1-Bromodecane (≥98%)

• Anhydrous aprotic solvent (e.g., Acetonitrile or N,N-Dimethylformamide (DMF))

• Non-nucleophilic base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIEA))

• Ethanol (ACS grade)

• Deionized (DI) water

• Nitrogen or Argon gas

Procedure:

• Substrate Preparation:

  • Ensure the amine-functionalized substrates are clean and dry. If necessary, rinse with ethanol and dry under a stream of nitrogen gas.

• Alkylation Reaction:

  • In a reaction vessel under an inert atmosphere, dissolve 1-bromodecane and the non-nucleophilic base in the anhydrous solvent. A typical concentration would be 0.1-0.2 M for 1-bromodecane and a 1.5 to 2-fold molar excess of the base.

  • Immerse the amine-functionalized substrates in the reaction solution.

  • Heat the reaction mixture to 60-80°C and allow it to react for 12-24 hours. The progress of the reaction can be monitored by techniques such as XPS.

• Washing:

  • Remove the substrates from the reaction solution.

  • Rinse the substrates thoroughly with the reaction solvent (e.g., acetonitrile or DMF).

  • Rinse with ethanol to remove residual solvent and byproducts.

  • Finally, rinse with DI water.

• Drying:

  • Dry the functionalized substrates under a gentle stream of nitrogen or argon gas.

  • Store the modified substrates in a desiccator until further use.

Visualizations

Caption: Workflow for functionalizing hydroxylated silica surfaces with 1-bromodecane.

Caption: Workflow for the alkylation of an amine-terminated surface with 1-bromodecane.

Caption: Relationship between surface properties, functionalization, and applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Phase Transfer Catalysis Utilizing 1-Bromodecane as a Substrate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the use of 1-bromodecane as a substrate in various organic syntheses facilitated by phase transfer catalysis (PTC). Phase transfer catalysis is a powerful methodology for reacting water-soluble nucleophiles with water-insoluble organic substrates, such as 1-bromodecane. This technique offers numerous advantages, including milder reaction conditions, faster reaction rates, higher yields, and the use of inexpensive and environmentally benign reagents and solvents.[1]

The Principle of Phase Transfer Catalysis

Phase transfer catalysis operates by transporting a reactant from one phase (typically aqueous) into another (typically organic) where the reaction with the substrate occurs. The phase transfer catalyst, often a quaternary ammonium or phosphonium salt, forms a lipophilic ion pair with the nucleophile. This ion pair is soluble in the organic phase, allowing the "naked" and highly reactive nucleophile to react with the organic substrate.

References

• 1. phasetransfer.com [phasetransfer.com]

Application Notes and Protocols: Alkylation of Pentaerythritol with 1-Bromodecane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of pentaerythritol tetra-decyl ether via the alkylation of pentaerythritol with 1-bromodecane. This reaction, a classic example of the Williamson ether synthesis, is fundamental in the generation of polyether compounds. Such structures are of significant interest in various fields, including materials science for the development of lubricants and phase-change materials, and in drug development as hydrophobic scaffolds or delivery systems. These application notes offer a comprehensive guide, including a step-by-step experimental protocol, a summary of expected data, and visual representations of the chemical reaction and experimental workflow.

Introduction

The Williamson ether synthesis is a robust and versatile method for the preparation of symmetrical and unsymmetrical ethers. The reaction proceeds via an SN2 mechanism, involving the nucleophilic attack of an alkoxide ion on a primary alkyl halide.[1] In the context of polyols like pentaerythritol, this method allows for the exhaustive alkylation of all hydroxyl groups, leading to the formation of tetra-ethers. The resulting pentaerythritol tetra-decyl ether is a highly non-polar, high molecular weight compound with potential applications stemming from its unique star-shaped architecture and long alkyl chains.

The protocol described herein utilizes a phase-transfer catalyst to facilitate the reaction between the water-soluble pentaerythritol alkoxide and the water-insoluble 1-bromodecane. Phase-transfer catalysis is a powerful technique for carrying out reactions between reactants in immiscible phases.[2]

Reaction and Mechanism

The overall reaction involves the deprotonation of the four hydroxyl groups of pentaerythritol by a strong base, typically sodium hydroxide, to form the corresponding tetra-alkoxide. This nucleophile then displaces the bromide ion from four molecules of 1-bromodecane to form the desired tetra-ether.

Reaction Scheme:

C(CH₂OH)₄ + 4 CH₃(CH₂)₉Br + 4 NaOH → C(CH₂O(CH₂)₉CH₃)₄ + 4 NaBr + 4 H₂O

The reaction is facilitated by a phase-transfer catalyst, such as tetrabutylammonium bromide (TBAB), which transports the alkoxide anion from the aqueous or solid phase to the organic phase where the alkyl halide is present.

Experimental Protocol

This protocol is a representative example based on established Williamson ether synthesis procedures for polyols.[3] Researchers should optimize conditions as needed for their specific experimental setup and desired scale.

Materials and Equipment

Reagents	Equipment
Pentaerythritol	Round-bottom flask (250 mL)
1-Bromodecane	Reflux condenser
Sodium Hydroxide (NaOH) pellets	Magnetic stirrer and stir bar
Toluene	Heating mantle
Tetrabutylammonium Bromide (TBAB)	Separatory funnel (500 mL)
Diethyl ether (or Hexane)	Rotary evaporator
Anhydrous Magnesium Sulfate (MgSO₄)	Glassware for extraction and filtration
Deionized Water	Column chromatography setup
Silica Gel (for column chromatography)	NMR tubes
Deuterated Chloroform (CDCl₃)	NMR Spectrometer

Procedure

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add pentaerythritol (1.36 g, 10 mmol), sodium hydroxide pellets (2.40 g, 60 mmol), and tetrabutylammonium bromide (0.64 g, 2 mmol).

• Solvent and Reagent Addition: Add 100 mL of toluene to the flask. While stirring vigorously, add 1-bromodecane (11.06 g, 50 mmol).

• Reaction: Heat the mixture to reflux (approximately 110-120 °C) with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the 1-bromodecane spot. A typical reaction time is 24-48 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Add 100 mL of deionized water to the flask and stir for 15 minutes.

• Extraction: Transfer the mixture to a 500 mL separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 2 x 100 mL of deionized water and 1 x 100 mL of brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: The crude product, a waxy solid or oil, can be purified by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent. The product is expected to elute with a high percentage of hexane due to its non-polar nature.

Data Presentation

Reactant and Product Information

Compound	Molar Mass ( g/mol )	Moles (mmol)	Equivalents
Pentaerythritol	136.15	10	1.0
1-Bromodecane	221.19	50	5.0
Sodium Hydroxide	40.00	60	6.0
Tetrabutylammonium Bromide	322.37	2	0.2
Pentaerythritol tetra-decyl ether	697.26	-	-

Expected Characterization Data

Analysis	Expected Result
Appearance	White to off-white waxy solid or viscous oil at room temperature.
¹H NMR (CDCl₃)	δ ~3.4 (t, 8H, -O-CH₂ -(CH₂)₈CH₃), δ ~3.3 (s, 8H, C(CH₂ -O-)₄), δ ~1.5 (quint, 8H, -O-CH₂-CH₂ -(CH₂)₇CH₃), δ ~1.2-1.3 (br s, 48H, -(CH₂)₆-), δ ~0.9 (t, 12H, -CH₃)
¹³C NMR (CDCl₃)	δ ~71.0 (-O-C H₂-), δ ~69.0 (C(C H₂-O-)₄), δ ~45.0 (C (CH₂-O-)₄), δ ~31.9, 29.6, 29.3, 26.1, 22.7 (-(C H₂)₈-), δ ~14.1 (-C H₃)
FT-IR (KBr)	~2920 cm⁻¹ (C-H stretch, alkyl), ~2850 cm⁻¹ (C-H stretch, alkyl), ~1100 cm⁻¹ (C-O stretch, ether)

Visualizations

Chemical Reaction Scheme

Caption: Williamson Ether Synthesis of Pentaerythritol.

Experimental Workflow

Caption: Step-by-step experimental workflow.

Safety Precautions

• Sodium hydroxide is corrosive and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• 1-Bromodecane is an irritant. Avoid contact with skin and eyes.

• Toluene and diethyl ether are flammable solvents. All heating should be performed in a well-ventilated fume hood, away from open flames.

• The reaction should be performed under an inert atmosphere (e.g., nitrogen or argon) if anhydrous conditions are critical, although for this specific protocol it is not strictly necessary.

Conclusion

The Williamson ether synthesis provides an effective route for the per-alkylation of pentaerythritol with 1-bromodecane. The use of a phase-transfer catalyst is advantageous for overcoming the immiscibility of the reactants. The resulting pentaerythritol tetra-decyl ether is a valuable compound with a range of potential applications. The protocol and data presented in these application notes serve as a comprehensive guide for researchers in the successful synthesis and characterization of this and similar polyether compounds.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. cactus.utahtech.edu [cactus.utahtech.edu]
• 3. PENTAERYTHRITOL TRIALLYL ETHER synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for the Synthesis of Decanal from 1-Bromodecane

Introduction

Decanal, a ten-carbon aldehyde, is a valuable compound in the fragrance, flavor, and pharmaceutical industries. Its synthesis from readily available starting materials is of significant interest to researchers and chemical development professionals. This document outlines two primary methods for the synthesis of decanal from 1-bromodecane: a two-step approach involving a Grignard reagent intermediate followed by oxidation, and a direct one-pot Kornblum oxidation. These protocols provide detailed methodologies, comparative data, and visual workflows to guide the user through successful synthesis.

Method 1: Two-Step Synthesis via Grignard Reagent and Oxidation

This classic and reliable approach first converts 1-bromodecane to the corresponding Grignard reagent, which is then reacted with a suitable electrophile to form 1-decanol. The resulting primary alcohol is subsequently oxidized to yield decanal. This method offers high yields and purity, with the flexibility to choose from various oxidation reagents in the second step.

Step A: Synthesis of 1-Decanol from 1-Bromodecane via Grignard Reaction

The formation of a Grignard reagent from 1-bromodecane is a crucial first step.[1] The decylmagnesium bromide is then reacted with formaldehyde (or a formaldehyde equivalent) to produce 1-decanol.[2][3]

Step B: Oxidation of 1-Decanol to Decanal

The selective oxidation of a primary alcohol like 1-decanol to an aldehyde requires mild oxidizing agents to prevent over-oxidation to a carboxylic acid.[4][5] Two common and effective methods are the Swern oxidation and the Dess-Martin periodinane (DMP) oxidation.

• Swern Oxidation: This method utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride at low temperatures.[6][7][8] It is known for its mild conditions and wide functional group tolerance.[7]

• Dess-Martin Periodinane (DMP) Oxidation: DMP is a hypervalent iodine reagent that provides a selective and mild oxidation of primary alcohols to aldehydes at room temperature.[9][10][11]

Method 2: One-Pot Synthesis via Kornblum Oxidation

The Kornblum oxidation offers a more direct route for converting an alkyl halide to an aldehyde using dimethyl sulfoxide (DMSO) as the oxidant and a base.[12][13][14] This method avoids the preparation of an organometallic intermediate, potentially simplifying the overall process.[12]

Data Presentation

The following table summarizes the typical quantitative data for the described synthetic methods. Please note that actual yields may vary depending on experimental conditions and scale.

Method	Key Reagents	Typical Yield (%)	Reaction Conditions	Purity (%)
Grignard/Swern Oxidation	Mg, Formaldehyde, DMSO, Oxalyl Chloride, Et3N	75-85	Grignard: Anhydrous ether, RT; Swern: -78 °C to RT	>95
Grignard/DMP Oxidation	Mg, Formaldehyde, Dess-Martin Periodinane	80-90	Grignard: Anhydrous ether, RT; DMP: RT	>97
Kornblum Oxidation	DMSO, NaHCO3	60-75	150 °C	>90

Experimental Protocols

Protocol 1: Two-Step Synthesis via Grignard Reagent and Swern Oxidation

Step A: Synthesis of 1-Decanol

• Apparatus: A three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, a magnetic stirrer, and a nitrogen inlet is assembled and flame-dried.

• Grignard Reagent Formation: To the flask, add magnesium turnings (1.2 eq). The system is purged with dry nitrogen. A solution of 1-bromodecane (1.0 eq) in anhydrous diethyl ether is added dropwise via the dropping funnel to initiate the reaction.[1]

• Reaction with Formaldehyde: Once the Grignard reagent formation is complete (disappearance of magnesium), the solution is cooled to 0 °C. Paraformaldehyde (1.5 eq), previously dried, is added portion-wise.

• Work-up: The reaction is quenched by the slow addition of saturated aqueous ammonium chloride solution. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield crude 1-decanol.

Step B: Swern Oxidation of 1-Decanol

• Apparatus: A flame-dried, three-necked round-bottom flask is equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet.

• Activation of DMSO: Anhydrous dichloromethane (DCM) is added to the flask, followed by oxalyl chloride (1.5 eq) and the mixture is cooled to -78 °C (dry ice/acetone bath). A solution of DMSO (2.2 eq) in DCM is added dropwise, maintaining the temperature below -60 °C.[15]

• Addition of Alcohol: A solution of 1-decanol (1.0 eq) in DCM is added dropwise, keeping the internal temperature below -60 °C.[16]

• Addition of Base: After stirring for 30 minutes, triethylamine (5.0 eq) is added dropwise. The reaction mixture is stirred for another 10 minutes at -78 °C and then allowed to warm to room temperature.[15]

• Work-up: Water is added to quench the reaction. The organic layer is separated, and the aqueous layer is extracted with DCM. The combined organic layers are washed with dilute HCl, saturated sodium bicarbonate solution, and brine. The organic phase is then dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated to yield crude decanal. Purification can be achieved by distillation under reduced pressure.

Protocol 2: One-Pot Synthesis via Kornblum Oxidation

• Apparatus: A round-bottom flask equipped with a reflux condenser and a magnetic stirrer is used.

• Reaction Setup: To the flask, add 1-bromodecane (1.0 eq), dimethyl sulfoxide (DMSO, large excess), and sodium bicarbonate (2.0 eq).[12]

• Reaction: The mixture is heated to 150 °C and stirred vigorously for 3-4 hours. The reaction progress can be monitored by TLC or GC.[12]

• Work-up: After cooling to room temperature, the reaction mixture is diluted with water and extracted with diethyl ether. The combined organic extracts are washed with water and brine to remove residual DMSO. The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The resulting crude decanal can be purified by fractional distillation.[17]

Visualizations

Workflow for Two-Step Synthesis (Grignard/Swern)

Caption: Two-step synthesis of decanal from 1-bromodecane.

Workflow for Kornblum Oxidation

Caption: One-pot Kornblum oxidation of 1-bromodecane to decanal.

References

• 1. nbinno.com [nbinno.com]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 6. jk-sci.com [jk-sci.com]
• 7. Swern oxidation - Wikipedia [en.wikipedia.org]
• 8. Swern Oxidation [organic-chemistry.org]
• 9. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 10. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 11. Dess-Martin Oxidation [organic-chemistry.org]
• 12. grokipedia.com [grokipedia.com]
• 13. Kornblum oxidation - Wikipedia [en.wikipedia.org]
• 14. synarchive.com [synarchive.com]
• 15. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]
• 16. The Swern Oxidation: Mechanism and Features - Chemistry Hall [chemistryhall.com]
• 17. bch.ro [bch.ro]

Application Notes and Protocols: 1-Bromodecane as an Intermediate in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromodecane is a versatile long-chain alkylating agent crucial for synthesizing a variety of organic molecules. Its ten-carbon alkyl chain is particularly useful for increasing the lipophilicity of target compounds, a key property for enhancing the efficacy of agrochemicals by improving their ability to penetrate the waxy outer layers of plants and fungal cell membranes. This document provides detailed application notes and experimental protocols for the use of 1-bromodecane in the synthesis of a potent agrochemical fungicide, Dodecyl Dimethyl Benzyl Ammonium Chloride (also known as Benzalkonium Chloride).

Application: Synthesis of a Quaternary Ammonium Fungicide

Quaternary ammonium compounds (QACs) containing a long alkyl chain, such as the dodecyl group derived from 1-bromodecane, are a well-established class of broad-spectrum biocides and fungicides. The long lipophilic tail is essential for their antimicrobial activity, allowing them to disrupt the cell membranes of pathogenic fungi. The synthesis of Dodecyl Dimethyl Benzyl Ammonium Chloride from 1-bromodecane proceeds via a classic SN2 quaternization reaction, specifically the Menschutkin reaction.

General Reaction Scheme:

Quantitative Data Summary

The following table summarizes representative yields and physical properties for the synthesis of long-chain quaternary ammonium bromides analogous to the target compound, based on the reaction of various 1-bromoalkanes with N,N-dimethylbenzylamine.

Alkyl Chain Length	Product	Yield (%)	Melting Point (°C)
C8	N-benzyl-N,N-dimethyloctyl-1-ammonium bromide	75	58-60
C10	N-benzyl-N,N-dimethyldecyl-1-ammonium bromide	82	62-64
C12	N-benzyl-N,N-dimethyldodecyl-1-ammonium bromide	85	65-67
C14	N-benzyl-N,N-dimethyltetradecyl-1-ammonium bromide	88	68-70
C16	N-benzyl-N,N-dimethylhexadecyl-1-ammonium bromide	86	70-72

Experimental Protocols

Synthesis of N-benzyl-N,N-dimethyldodecyl-1-ammonium bromide

This protocol details the synthesis of a dodecyl-containing quaternary ammonium salt, a potent fungicide, using 1-bromodecane as the key alkylating agent.

Materials:

• 1-Bromodecane (C₁₀H₂₁Br)

• N,N-Dimethylbenzylamine (C₉H₁₃N)

• Anhydrous Ethanol (C₂H₅OH)

• Acetone ((CH₃)₂CO)

• Diethyl ether ((C₂H₅)₂O)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Rotary evaporator

• Büchner funnel and flask

• Vacuum source

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve N,N-dimethylbenzylamine (1.0 equivalent) in anhydrous ethanol.

• Addition of Alkylating Agent: To the stirred solution, add an equimolar amount of 1-bromodecane (1.0 equivalent).

• Reaction: Heat the reaction mixture to reflux (approximately 78°C) and maintain for 28 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by recrystallization. Dissolve the crude solid in a minimal amount of hot acetone and allow it to cool slowly to room temperature, then in an ice bath to induce crystallization.

• Isolation: Collect the crystalline product by vacuum filtration using a Büchner funnel. Wash the crystals with cold diethyl ether to remove any remaining impurities.

• Drying: Dry the purified N-benzyl-N,N-dimethyldodecyl-1-ammonium bromide under vacuum to a constant weight.

Expected Yield: Approximately 85%.

Characterization: The final product can be characterized by melting point determination, and spectroscopic methods such as ¹H NMR, ¹³C NMR, and FT-IR to confirm its structure and purity.

Visualizations

Experimental Workflow: Synthesis of Dodecyl Dimethyl Benzyl Ammonium Bromide

Caption: Workflow for the synthesis of a fungicidal quaternary ammonium salt.

Signaling Pathway: Mode of Action of Quaternary Ammonium Fungicides

Caption: Mechanism of fungal cell death induced by quaternary ammonium compounds.

Preparation of 1-Bromodecane from 1-Decanol: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis of 1-bromodecane from 1-decanol, a common transformation in organic synthesis. 1-Bromodecane is a valuable alkylating agent used in the synthesis of various organic molecules, including pharmaceuticals and materials.[1] The protocols outlined below are based on established literature methods and are intended for use by trained chemists.

Introduction

The conversion of primary alcohols to alkyl bromides is a fundamental reaction in organic chemistry. For the preparation of 1-bromodecane from 1-decanol, several methods are available, primarily involving nucleophilic substitution. The most common methods utilize hydrobromic acid, often in the presence of a strong acid catalyst like sulfuric acid, or reagents such as phosphorus tribromide. This document details a widely used and effective method employing hydrobromic acid and sulfuric acid.

Chemical Reaction and Mechanism

The overall reaction involves the replacement of the hydroxyl group of 1-decanol with a bromide ion.

Reaction:

CH₃(CH₂)₉OH + HBr → CH₃(CH₂)₉Br + H₂O

The reaction proceeds via a nucleophilic substitution mechanism, likely Sₙ2. In the presence of a strong acid (H₂SO₄), the hydroxyl group of 1-decanol is protonated to form a good leaving group, water. The bromide ion (Br⁻) from hydrobromic acid then acts as a nucleophile, attacking the primary carbon and displacing the water molecule to form 1-bromodecane.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of 1-bromodecane from 1-decanol using the hydrobromic acid and sulfuric acid method.

Parameter	Value	Reference
Reactants
1-Decanol	1 mole	[2]
Concentrated Sulfuric Acid (H₂SO₄)	0.5 mole	[2]
48% Hydrobromic Acid (HBr)	1.25 mole	[2]
Reaction Conditions
Temperature	Boiling under reflux	[2]
Reaction Time	6 hours	[2]
Product Information
Yield	90%	[2]
Boiling Point	238 °C	[1][2][3]
Density	1.066 g/mL at 25 °C	[1][2][3]
Refractive Index (n20/D)	1.456	[2][3]

Experimental Protocol

This protocol describes the preparation of 1-bromodecane from 1-decanol using concentrated sulfuric acid and 48% hydrobromic acid.[2]

Materials and Equipment:

• 1-Decanol

• Concentrated Sulfuric Acid (98%)

• Hydrobromic Acid (48%)

• Sodium Bicarbonate (NaHCO₃) solution, saturated

• Calcium Chloride (CaCl₂), anhydrous

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus with a Vigreux column

• Beakers, graduated cylinders, and other standard laboratory glassware

• Ice bath

Procedure:

• Reaction Setup: In a round-bottom flask, cool 1 mole of 1-decanol in an ice bath.

• Addition of Acids: With continuous cooling and stirring, slowly add 0.5 mole of concentrated sulfuric acid. Following this, carefully add 1.25 mole of 48% hydrobromic acid to the mixture.

• Reflux: Heat the reaction mixture to boiling and maintain a gentle reflux for 6 hours.

• Work-up and Extraction:

  • After cooling the mixture, perform a steam distillation to isolate the crude 1-bromodecane.

  • Transfer the distillate to a separatory funnel. The 1-bromodecane will form the organic layer.

  • Separate the organic layer. To remove any ether by-product, wash the crude 1-bromodecane twice with approximately one-fifth of its volume of cold, concentrated sulfuric acid or concentrated hydrochloric acid.

  • Wash the organic layer with water.

  • Neutralize any remaining acid by washing with a saturated sodium bicarbonate solution.

  • Wash again with water.

• Drying and Purification:

  • Dry the crude 1-bromodecane over anhydrous calcium chloride.

  • Filter to remove the drying agent.

  • Purify the final product by distillation using a 20-cm Vigreux column. Collect the fraction boiling at approximately 238 °C.

Visualizations

Reaction Mechanism:

Caption: Sₙ2 mechanism for the conversion of 1-decanol to 1-bromodecane.

Experimental Workflow:

Caption: Workflow for the synthesis and purification of 1-bromodecane.

References

• 1. 1-Bromodecane | 112-29-8 [chemicalbook.com]
• 2. prepchem.com [prepchem.com]
• 3. 1-ブロモデカン 98% | Sigma-Aldrich [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: 1-Bromodecane Grignard Reaction

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the Grignard reaction involving 1-bromodecane.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of the 1-bromodecane Grignard reaction?

The Grignard reagent formed from 1-bromodecane, decylmagnesium bromide, is a potent nucleophile used to create new carbon-carbon bonds.[1] Its primary application is to introduce the ten-carbon decyl group into a variety of molecules by reacting it with electrophiles such as aldehydes, ketones, and esters.[1][2] This is particularly useful in pharmaceutical and material science to modify the properties of molecules, for instance, to influence drug solubility or to create novel surfactants.[3]

Q2: Which solvents are recommended for preparing decylmagnesium bromide?

Anhydrous ethereal solvents are essential for the formation and stabilization of the Grignard reagent.[3][4] The most commonly used solvents are diethyl ether (Et₂O) and tetrahydrofuran (THF).[3] Diethyl ether has a low boiling point (34.6°C), which helps in controlling the exothermic reaction through gentle reflux.[5] THF has a higher boiling point (66°C) and is a better solvating agent, which can sometimes lead to faster reaction rates, but may also increase the rate of side reactions like Wurtz coupling.[3][5]

Q3: What is the main side reaction in the 1-bromodecane Grignard synthesis, and how can it be identified?

The most significant side reaction is Wurtz-type coupling.[6] In this reaction, the newly formed decylmagnesium bromide acts as a nucleophile and reacts with a molecule of unreacted 1-bromodecane to produce eicosane (C₂₀H₄₂), a C20 dimer.[5] This consumes both the starting material and the desired Grignard reagent, leading to lower yields.[5] Eicosane is a high-boiling point, non-polar hydrocarbon that can be identified as a byproduct during product purification and analysis (e.g., by GC-MS or NMR).

Q4: Is it normal for the reaction mixture to turn cloudy and change color?

Yes, a color change to a cloudy, gray, or brownish solution is a normal and positive indication that the Grignard reagent is forming.[5] However, if the mixture turns very dark brown or black, it could indicate decomposition or the presence of impurities in the magnesium, possibly due to overheating which can lead to the formation of finely divided metal byproducts.[5]

Troubleshooting Guide

Problem 1: The Grignard reaction with 1-bromodecane fails to initiate.

• Possible Cause 1: Inactive Magnesium Surface. Magnesium turnings are often coated with a passivating layer of magnesium oxide (MgO), which prevents the reaction with 1-bromodecane.

  • Solution: Activate the magnesium surface. This can be achieved by a few methods:

    • Mechanical Activation: Before adding the solvent, use a glass rod to crush the magnesium turnings under an inert atmosphere to expose a fresh, unoxidized surface.[5]

    • Chemical Activation: Add a small crystal of iodine (I₂) or a few drops of 1,2-dibromoethane to the magnesium suspension in the solvent.[1] The disappearance of the brown iodine color or the evolution of gas indicates that the surface is activated and ready for the main reaction.[7]

• Possible Cause 2: Presence of Moisture. Grignard reagents are extremely potent bases and are highly sensitive to protic sources like water.[4] Trace amounts of moisture in the glassware, solvent, or 1-bromodecane itself will quench the Grignard reagent as it forms, preventing the reaction from sustaining itself.[5]

  • Solution: Ensure strictly anhydrous conditions.

    • Thoroughly dry all glassware in an oven at >120°C for several hours or flame-dry it under a vacuum or a stream of inert gas (like nitrogen or argon) and assemble it while still hot.[5]

    • Use anhydrous grade solvents, preferably freshly distilled from an appropriate drying agent (e.g., sodium/benzophenone for THF or diethyl ether).[5]

• Possible Cause 3: Insufficient Initial Heating. Sometimes, a small amount of energy is needed to overcome the activation barrier for the reaction to start.

  • Solution: Gently warm a small portion of the reaction mixture with a heat gun.[1] This should be done cautiously, especially with a volatile solvent like diethyl ether. Once the reaction initiates (indicated by bubbling or cloudiness), the exothermic nature of the reaction will typically sustain it.[1]

Problem 2: The reaction initiated, but the final product yield is low.

• Possible Cause 1: Significant Wurtz Coupling. As mentioned in the FAQs, the formation of eicosane consumes the Grignard reagent and the starting material. This is often the primary reason for low yields with primary alkyl bromides.[5]

  • Solution: Minimize the concentration of 1-bromodecane in the reaction flask at any given time.

    • Slow Addition: Add the 1-bromodecane solution dropwise from an addition funnel to the stirring magnesium suspension. A slow addition rate maintains a low concentration of the alkyl halide, favoring its reaction with magnesium over the already-formed Grignard reagent.[5]

    • Dilution: Using a sufficient volume of solvent helps to keep the concentration of all reactants low, further discouraging the bimolecular Wurtz coupling reaction.[5]

    • Temperature Control: Maintain a gentle and steady reflux. Overheating can increase the rate of side reactions.[5]

• Possible Cause 2: Quenching of the Grignard Reagent. The Grignard reagent was successfully formed but was subsequently destroyed before or during the reaction with the electrophile.

  • Solution:

    • Ensure the electrophile (e.g., aldehyde or ketone) is also anhydrous.

    • If the electrophile has acidic protons (e.g., α-protons on a ketone), the Grignard reagent can act as a base instead of a nucleophile. To mitigate this, add the electrophile slowly to the Grignard solution at a low temperature (e.g., 0 °C) to favor nucleophilic addition over deprotonation.

Data Presentation

The yield of decylmagnesium bromide and the extent of Wurtz coupling are highly dependent on reaction conditions. While specific quantitative data for 1-bromodecane is not extensively published in a comparative format, the following table summarizes the expected trends based on established principles for long-chain primary alkyl bromides.

Parameter	Condition A	Condition B	Condition C	Condition D	Expected Outcome
Solvent	Diethyl Ether	Diethyl Ether	THF	THF	THF's higher boiling point can sometimes increase reaction rate but may also promote more Wurtz coupling if not carefully controlled.[5]
Addition Rate of 1-Bromodecane	Fast (e.g., 30 min)	Slow (e.g., 2 hours)	Fast (e.g., 30 min)	Slow (e.g., 2 hours)	Slower addition significantly reduces the concentration of unreacted alkyl halide, thus minimizing the Wurtz coupling side reaction.[5]
Temperature	Vigorous Reflux	Gentle Reflux	Vigorous Reflux	Gentle Reflux	Maintaining a gentle, steady reflux is optimal. Higher temperatures can accelerate the rate of Wurtz coupling.[5]
Expected Grignard Yield	Low to Moderate	High	Moderate	High	Conditions that minimize side reactions (slow addition, gentle reflux) lead to higher yields of the desired Grignard reagent.
Expected Wurtz Coupling (Eicosane)	High	Low	Moderate to High	Low	Fast addition and higher temperatures favor the formation of the Wurtz coupling byproduct.[6]

Note: The outcomes presented are qualitative trends. Actual yields will vary based on the specific experimental setup, purity of reagents, and efficiency of magnesium activation.

Experimental Protocols

Detailed Protocol for the Preparation of Decylmagnesium Bromide

This protocol describes a general laboratory procedure for the synthesis of decylmagnesium bromide from 1-bromodecane.

Materials:

• Magnesium turnings (1.2 equivalents)

• 1-Bromodecane (1.0 equivalent)

• Anhydrous diethyl ether or anhydrous tetrahydrofuran (THF)

• Iodine (one small crystal) or 1,2-dibromoethane (a few drops)

• Nitrogen or Argon gas supply for inert atmosphere

Apparatus:

• Three-neck round-bottom flask

• Reflux condenser

• Pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Drying tubes (filled with CaCl₂ or Drierite)

Procedure:

• Glassware Preparation: Rigorously dry all glassware (three-neck flask, condenser, dropping funnel) in an oven at >120°C overnight or flame-dry under a stream of inert gas. Assemble the apparatus while hot and allow it to cool to room temperature under a positive pressure of dry nitrogen or argon.[5]

• Magnesium Activation: Place the magnesium turnings (1.2 eq.) and a magnetic stir bar into the reaction flask. Add a single crystal of iodine as an activator.[7]

• Solvent Addition: Add enough anhydrous diethyl ether or THF via syringe or cannula to just cover the magnesium turnings.

• Reagent Preparation: In a separate dry flask, prepare a solution of 1-bromodecane (1.0 eq.) in the remaining anhydrous solvent. Transfer this solution to the dropping funnel.

• Initiation: Add a small portion (~10%) of the 1-bromodecane solution from the dropping funnel to the stirring magnesium suspension. The reaction may need to be initiated by gently warming the flask with a heating mantle or heat gun. Watch for signs of initiation: disappearance of the iodine color, gentle bubbling from the magnesium surface, and the solution turning cloudy and gray.[5]

• Grignard Formation: Once the reaction has initiated, a gentle reflux should begin. Start the slow, dropwise addition of the remaining 1-bromodecane solution at a rate that maintains this gentle reflux without the need for external heating. If the reaction becomes too vigorous, slow the addition rate and/or use an ice-water bath for cooling.[5]

• Completion: After the addition is complete, continue to stir the mixture. If necessary, gently heat to maintain reflux for an additional 30-60 minutes to ensure most of the magnesium has been consumed. The resulting cloudy, gray-to-brown solution is the decylmagnesium bromide reagent and should be used promptly for the subsequent reaction step.[5]

Mandatory Visualization

Caption: Troubleshooting workflow for the 1-bromodecane Grignard reaction.

Caption: Experimental workflow for 1-bromodecane Grignard reagent synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. 10.6 Reactions of Alkyl Halides: Grignard Reagents – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. Synthesis of long-chain alkyl and alkenyl bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Grignard Reactions with 1-Bromodecane

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the formation of decylmagnesium bromide from 1-bromodecane, with a specific focus on minimizing the formation of the Wurtz coupling byproduct, eicosane.

Troubleshooting Guides

Issue: Low Yield of Desired Grignard Reagent and/or Significant Formation of a High-Boiling Point Byproduct

Potential Cause: Wurtz coupling, a reaction where the newly formed Grignard reagent (decylmagnesium bromide) reacts with unreacted 1-bromodecane to produce eicosane (C20H42), is a common side reaction.[1] This consumes both the starting material and the desired product.

Solutions:

• Slow Addition of 1-Bromodecane: Add a solution of 1-bromodecane to the magnesium turnings dropwise. This maintains a low concentration of the alkyl halide in the reaction mixture, favoring the reaction with magnesium over the reaction with the already-formed Grignard reagent.[1]

• Temperature Control: The formation of the Grignard reagent is exothermic. Maintain a gentle reflux during the reaction and avoid excessive heating, as higher temperatures can increase the rate of Wurtz coupling.[2]

• Efficient Stirring: Ensure vigorous stirring to quickly disperse the 1-bromodecane as it is added, preventing localized areas of high concentration.

• Appropriate Solvent Choice: Both anhydrous diethyl ether and tetrahydrofuran (THF) are suitable solvents. THF's higher boiling point may accelerate the reaction, but for a reactive primary bromide like 1-bromodecane, diethyl ether is often sufficient and its lower boiling point facilitates better temperature control.[3]

• High-Quality Magnesium: Use fresh, high-purity magnesium turnings with a large surface area to ensure a rapid reaction with the alkyl halide.

Issue: Reaction Fails to Initiate

Potential Cause:

• Inactive Magnesium Surface: A passivating layer of magnesium oxide on the surface of the turnings can prevent the reaction from starting.

• Presence of Moisture: Grignard reagents are extremely sensitive to water. Any moisture in the glassware, solvent, or starting materials will quench the reagent as it forms.

Solutions:

• Magnesium Activation:

  • Chemical Activation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane to the magnesium turnings. A gentle warming with a heat gun until the iodine sublimes and the color disappears indicates activation.

  • Mechanical Activation: Before adding the solvent, crush the magnesium turnings with a dry glass rod under an inert atmosphere to expose a fresh surface.

• Strict Anhydrous Conditions:

  • Thoroughly flame-dry all glassware under a vacuum or oven-dry at >120°C for several hours and assemble while hot under an inert atmosphere (nitrogen or argon).

  • Use freshly distilled, anhydrous solvents.

Frequently Asked Questions (FAQs)

Q1: What is Wurtz coupling in the context of a 1-bromodecane Grignard reaction?

A1: Wurtz coupling is a side reaction where a molecule of the formed decylmagnesium bromide acts as a nucleophile and attacks a molecule of unreacted 1-bromodecane. This results in the formation of a C-C bond, producing eicosane (a C20 dimer) and magnesium bromide. This side reaction reduces the yield of the desired Grignard reagent.

Q2: What are the primary factors that promote Wurtz coupling?

A2: The main factors that increase the likelihood of Wurtz coupling are:

• High local concentration of 1-bromodecane: Rapid addition of the alkyl halide leads to localized excess, providing more opportunity for it to react with the Grignard reagent.

• Elevated reaction temperature: Higher temperatures can accelerate the rate of the Wurtz coupling side reaction.[2]

• Inactive magnesium: If the magnesium surface is not reactive, the 1-bromodecane will persist in the solution longer, increasing the probability of reacting with the Grignard reagent.

Q3: Which solvent is better for minimizing Wurtz coupling with 1-bromodecane: diethyl ether or THF?

A3: Both anhydrous diethyl ether and THF are commonly used. For a primary alkyl bromide like 1-bromodecane, diethyl ether is often preferred. Its lower boiling point (34.6°C) allows for easy control of the exothermic reaction via reflux. While THF has a higher boiling point (66°C) and can sometimes lead to faster reactions, the higher temperature is not always necessary for reactive bromides and may slightly increase the rate of Wurtz coupling.[3]

Q4: My reaction mixture turned dark brown or black. Is this normal?

A4: A color change to gray or cloudy brown is normal during the formation of a Grignard reagent. However, a very dark brown or black color may indicate the presence of impurities in the magnesium or the occurrence of side reactions. Ensure you are using high-purity magnesium.

Q5: Can I store my decylmagnesium bromide solution?

A5: It is highly recommended to use the Grignard reagent immediately after its preparation. These reagents are unstable and can degrade over time, even when stored under an inert atmosphere.

Quantitative Data

While specific comparative data for 1-bromodecane is not extensively published, the following table, based on analogous long-chain primary alkyl bromides, illustrates the expected influence of solvent and temperature on the yield of the Grignard reagent. The primary byproduct in these reactions is the corresponding Wurtz coupling dimer.

Alkyl Bromide	Solvent	Temperature (°C)	Reaction Time (h)	Grignard Reagent Yield (%)
1-Bromoundecane	THF	Reflux (~66)	2	~85-95
1-Bromooctane	Diethyl Ether	Reflux (~35)	1-2	~80-90
1-Bromobutane	Diethyl Ether	25	1	~90
1-Bromobutane	THF	25	1	~95

Note: Yields are highly dependent on experimental conditions, including the purity of reagents and the strictness of anhydrous conditions. Data is compiled from analogous systems to provide a general trend.[4]

Experimental Protocols

Protocol: Preparation of Decylmagnesium Bromide with Minimized Wurtz Coupling

This protocol is designed to maximize the yield of decylmagnesium bromide while minimizing the formation of eicosane.

Materials:

• Magnesium turnings (1.2 equivalents)

• 1-Bromodecane (1.0 equivalent), freshly distilled

• Anhydrous diethyl ether (or THF)

• Iodine (one small crystal for activation)

• Three-necked round-bottom flask, flame-dried

• Reflux condenser, flame-dried

• Pressure-equalizing dropping funnel, flame-dried

• Magnetic stirrer and stir bar

• Nitrogen or Argon gas inlet and outlet (bubbler)

• Heating mantle or oil bath

Procedure:

• Apparatus Setup: Assemble the flame-dried glassware while hot under a positive pressure of inert gas. The setup should consist of the three-necked flask containing a magnetic stir bar, fitted with the reflux condenser, dropping funnel, and a gas inlet.

• Magnesium Activation: Place the magnesium turnings in the flask. Add one small crystal of iodine. Gently warm the flask with a heat gun under a slow stream of inert gas until the purple iodine vapor is observed and coats the magnesium. Allow the flask to cool to room temperature.

• Initiation: Add enough anhydrous diethyl ether to just cover the magnesium turnings. In the dropping funnel, prepare a solution of 1-bromodecane in anhydrous diethyl ether (a typical concentration is 1-2 M). Add a small portion (~5-10%) of the 1-bromodecane solution to the magnesium suspension.

• Observation of Initiation: The reaction should begin within a few minutes, indicated by the disappearance of the iodine color, the appearance of a cloudy gray solution, and gentle bubbling or refluxing of the ether. If the reaction does not start, gently warm the flask or add another small crystal of iodine.

• Slow Addition: Once the reaction has initiated and is self-sustaining, begin the dropwise addition of the remaining 1-bromodecane solution from the dropping funnel. The rate of addition should be controlled to maintain a gentle, steady reflux. If the reaction becomes too vigorous, slow the addition rate and/or cool the flask with a water bath.

• Completion: After the addition is complete (typically over 1-2 hours), continue to stir the mixture and maintain a gentle reflux for an additional 30-60 minutes to ensure all the magnesium has reacted.

• Use of the Grignard Reagent: The resulting cloudy, gray-to-brown solution of decylmagnesium bromide should be cooled to room temperature and used immediately for the subsequent reaction step.

Visualizations

Caption: Primary reaction pathway for Grignard reagent formation and the competing Wurtz coupling side reaction.

Caption: A logical workflow for troubleshooting common issues leading to low yields in 1-bromodecane Grignard reactions.

Caption: A step-by-step workflow for the synthesis of decylmagnesium bromide, designed to minimize side reactions.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. benchchem.com [benchchem.com]

Optimizing reaction conditions for 1-Bromodecane synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-bromodecane.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 1-bromodecane?

A1: The most prevalent methods for synthesizing 1-bromodecane involve the reaction of 1-decanol with a bromine source. Common approaches include:

• Hydrogen Bromide and Sulfuric Acid: Treating 1-decanol with hydrobromic acid (HBr) in the presence of sulfuric acid (H₂SO₄) as a catalyst.[1]

• Sodium Bromide and Sulfuric Acid: Using sodium bromide (NaBr) and sulfuric acid, which generate HBr in situ.[2][3] This method avoids the need to handle corrosive HBr gas directly.[4]

• Phosphorus Tribromide: Reacting 1-decanol with phosphorus tribromide (PBr₃). This is a milder method that can be effective.

Q2: What is the primary mechanism for the reaction of 1-decanol with HBr/H₂SO₄?

A2: The reaction proceeds via a nucleophilic substitution mechanism. For a primary alcohol like 1-decanol, the Sₙ2 (bimolecular nucleophilic substitution) pathway is dominant.[4] The sulfuric acid protonates the hydroxyl group of the alcohol, converting it into a good leaving group (water). The bromide ion then acts as a nucleophile, attacking the carbon and displacing the water molecule.[2][4]

Q3: What are the major side reactions to be aware of during the synthesis of 1-bromodecane from 1-decanol?

A3: The primary side reactions include:

• Ether Formation: The unreacted alcohol can act as a nucleophile and attack the protonated alcohol or the resulting alkyl bromide, leading to the formation of di-n-decyl ether. This is more likely at higher temperatures.[1]

• Elimination (E2): Although less probable with a primary alcohol, an E2 reaction can occur, especially at higher temperatures and with strong acids, leading to the formation of dec-1-ene.[5]

• Oxidation: If reaction conditions are too harsh, the alcohol can be oxidized.[6]

Q4: How can I monitor the progress of the reaction?

A4: The progress of the reaction can be monitored using thin-layer chromatography (TLC).[7] A sample of the reaction mixture is spotted on a TLC plate alongside the starting material (1-decanol). The disappearance of the alcohol spot and the appearance of a new, less polar product spot (1-bromodecane) indicates the reaction is proceeding.

Q5: What are the recommended safety precautions when synthesizing 1-bromodecane?

A5: 1-Bromodecane can cause skin and eye irritation.[8] It is essential to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[8] Concentrated sulfuric acid and hydrobromic acid are highly corrosive and require careful handling.

Troubleshooting Guides

Issue 1: Low Yield of 1-Bromodecane

Possible Cause	Recommended Solution(s)
Incomplete Reaction	- Increase Reaction Time: Ensure the reaction is allowed to proceed for the recommended duration (e.g., 5-6 hours of reflux).[1][7] Monitor the reaction by TLC to confirm the disappearance of the starting material.[7] - Increase Reaction Temperature: Ensure the reaction mixture is heated to the optimal temperature for reflux (around 140°C oil bath temperature has been reported).[7] - Optimize Reagent Stoichiometry: Use a slight excess of the brominating agent (e.g., 1.25 moles of HBr per mole of alcohol) to drive the reaction to completion.[1]
Loss of Product During Workup	- Emulsion Formation: During aqueous washes, emulsions can form, leading to product loss. To break emulsions, add a small amount of brine (saturated NaCl solution).[8] - Inefficient Extraction: Ensure thorough mixing during extractions and allow for complete phase separation. Perform multiple extractions with smaller volumes of solvent for better recovery.
Side Reactions	- Ether Formation: To minimize ether formation, avoid excessively high reaction temperatures. The crude product can be washed with cold, concentrated sulfuric acid to remove the ether byproduct.[1] - Elimination: Use the lowest effective temperature for the reaction to disfavor the elimination pathway.
Reagent Quality	- Anhydrous Conditions: For reactions using reagents like PBr₃, ensure all glassware is dry and anhydrous solvents are used to prevent decomposition of the reagent.

Issue 2: Product is Contaminated with Byproducts

Possible Cause	Recommended Solution(s)
Presence of Unreacted 1-Decanol	- Optimize Reaction: Ensure the reaction has gone to completion by extending the reaction time or adjusting the temperature. - Purification: Unreacted alcohol can be removed by washing the organic layer with water and then with concentrated sulfuric acid (with caution).[1] Subsequent distillation will separate the higher-boiling alcohol from the product.
Presence of Di-n-decyl Ether	- Washing: Wash the crude product carefully with cold, concentrated sulfuric acid. The ether is more soluble in the acid than the alkyl bromide.[1] - Fractional Distillation: Careful fractional distillation can separate the ether from the 1-bromodecane.
Presence of Dec-1-ene	- Fractional Distillation: The alkene is more volatile than the alkyl bromide and can be removed by careful fractional distillation.

Issue 3: Purification Challenges

Possible Cause	Recommended Solution(s)
Product is Cloudy or Contains Water	- Incomplete Phase Separation: Allow adequate time for the organic and aqueous layers to separate completely during the workup. - Insufficient Drying: Ensure the organic layer is treated with a sufficient amount of a suitable drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate) for an adequate amount of time (at least 15-20 minutes with swirling).[8]
Difficulty in Distillation	- Bumping: Use boiling chips or a magnetic stir bar to ensure smooth boiling during distillation. - Thermal Decomposition: If the product is sensitive to high temperatures, perform the distillation under reduced pressure to lower the boiling point.[8]

Experimental Protocols

Synthesis of 1-Bromodecane from 1-Decanol using HBr and H₂SO₄

This protocol is adapted from established procedures.[1][7]

Materials:

• 1-Decanol

• Concentrated Sulfuric Acid (H₂SO₄)

• Hydrobromic Acid (48% HBr)

• Cyclohexane (or other suitable extraction solvent)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Boiling chips

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 1-decanol.

• With cooling and stirring, slowly add concentrated sulfuric acid.

• After the addition of sulfuric acid, slowly add 48% hydrobromic acid.

• Heat the mixture to reflux (an oil bath temperature of approximately 140°C is recommended) and maintain reflux for 5-6 hours.[1][7]

• Monitor the reaction by TLC until the starting alcohol is consumed.

• Cool the reaction mixture to room temperature and transfer it to a separatory funnel.

• Add ice-cold water and the extraction solvent (e.g., cyclohexane). Shake the funnel, venting frequently.

• Separate the organic layer. Wash the organic layer sequentially with water, cold concentrated sulfuric acid (to remove ether byproducts), water, and saturated sodium bicarbonate solution until the aqueous layer is neutral or slightly basic.[1][8]

• Dry the organic layer over anhydrous sodium sulfate.[8]

• Filter off the drying agent and remove the solvent by rotary evaporation.

• Purify the crude 1-bromodecane by fractional distillation under reduced pressure.[8]

Data Presentation

Table 1: Typical Reaction Conditions for 1-Bromodecane Synthesis

Parameter	HBr / H₂SO₄ Method	NaBr / H₂SO₄ Method
Starting Alcohol	1-Decanol	1-Decanol
Bromine Source	48% Hydrobromic Acid	Sodium Bromide
Acid/Catalyst	Concentrated Sulfuric Acid	Concentrated Sulfuric Acid
Molar Ratio (Alcohol:HBr)	1 : 1.25 - 2	-
Molar Ratio (Alcohol:NaBr:H₂SO₄)	-	Typically 1 : 1.2 : 1.2
Reaction Temperature	Reflux (~140°C oil bath)[7]	Reflux
Reaction Time	5 - 6 hours[1][7]	2 - 4 hours
Typical Yield	~90%[1]	Varies, can be high

Visualizations

Caption: General experimental workflow for the synthesis of 1-bromodecane.

Caption: Troubleshooting logic for low reaction yield.

References

• 1. prepchem.com [prepchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. organic chemistry - Mechanism of reaction of alcohol with NaBr + H2SO4 - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. Alkyl bromide synthesis by bromination or substitution [organic-chemistry.org]
• 7. Making sure you're not a bot! [oc-praktikum.de]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Purification of 1-Bromodecane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 1-bromodecane.

Frequently Asked Questions (FAQs)

Q1: What is the general procedure for purifying 1-bromodecane after synthesis from 1-decanol?

A1: Following synthesis, crude 1-bromodecane is typically purified through a series of washing steps to remove unreacted starting materials, byproducts, and catalysts, followed by drying and fractional distillation. The common washing sequence involves:

• Washing with water to remove water-soluble impurities.

• Washing with concentrated sulfuric or hydrochloric acid to remove any unreacted 1-decanol and dialkyl ether byproducts.[1]

• Washing with an aqueous sodium bicarbonate solution to neutralize any remaining acid.[1][2]

• A final wash with water or brine to remove residual salts and dissolved water.[2]

• Drying the organic layer over an anhydrous drying agent (e.g., calcium chloride, magnesium sulfate, or sodium sulfate).[1][2]

• Purification by fractional distillation, often under reduced pressure, to obtain pure 1-bromodecane.[1][2]

Q2: What are the common impurities found in crude 1-bromodecane after synthesis?

A2: Common impurities include unreacted 1-decanol, didecyl ether (a byproduct of the reaction), residual acid catalyst (like sulfuric acid), and potentially small amounts of other brominated species.[1]

Q3: How can I confirm the purity of my final 1-bromodecane product?

A3: The purity of 1-bromodecane can be assessed using several analytical techniques. Gas Chromatography (GC) is effective for determining the percentage of the main product and identifying any volatile impurities.[3] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) can confirm the chemical structure and detect impurities. Additionally, the refractive index of the purified product can be compared to the literature value.[1]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield After Purification	- Incomplete reaction during synthesis.- Loss of product during aqueous washing steps due to emulsion formation.- Inefficient fractional distillation leading to co-distillation with impurities.- Product decomposition at high distillation temperatures.	- Optimize reaction conditions (time, temperature, stoichiometry).- To break emulsions, add a small amount of brine (saturated NaCl solution) during washing.[2]- Use an efficient distillation column (e.g., Vigreux) and carefully control the distillation rate and temperature.[2]- Perform distillation under reduced pressure to lower the boiling point and minimize thermal decomposition.[2]
Product is Cloudy or Contains Water	- Incomplete separation of the aqueous and organic layers after washing.- Insufficient drying of the organic layer.	- Allow for adequate phase separation time in the separatory funnel. Adding a small amount of brine can help clarify the interface.[2]- Use an appropriate amount of a suitable drying agent (e.g., anhydrous magnesium sulfate, sodium sulfate, or calcium chloride) and ensure sufficient contact time (at least 15-20 minutes with swirling).[2]
Product Has a Yellowish Tint	- Presence of trace impurities or decomposition products.- Dissolved bromine.	- Wash the crude product with a dilute solution of sodium bisulfite to remove dissolved bromine, which can cause color.[2]- Consider purification by column chromatography for the removal of colored, non-volatile impurities.[2]
Emulsion Formation During Washing	- Vigorous shaking of the separatory funnel.	- Use gentle, swirling motions to mix the layers instead of vigorous shaking.- Add a small amount of brine (saturated NaCl solution) to help break the emulsion.[2]
Acidic Product After Washing	- Insufficient washing with sodium bicarbonate solution.	- Ensure the aqueous layer is neutral or slightly basic after the bicarbonate wash by testing with pH paper. If it is still acidic, repeat the wash.[2]

Experimental Protocols

Protocol 1: Aqueous Work-up of Crude 1-Bromodecane

• Transfer the crude 1-bromodecane to a separatory funnel.

• Acid Wash: Add approximately one-fifth of the crude product's volume of cold, concentrated sulfuric acid. Gently swirl the funnel to mix the layers. Allow the layers to separate and discard the lower acidic layer. Repeat this wash.[1]

• Water Wash: Add an equal volume of deionized water to the separatory funnel. Gently mix and then allow the layers to separate. Discard the lower aqueous layer.

• Neutralization Wash: Add an equal volume of saturated sodium bicarbonate solution.[2] Swirl the contents, being careful to vent the separatory funnel frequently to release any evolved gas (CO₂). Continue until the aqueous layer is neutral or slightly basic (test with pH paper). Discard the aqueous layer.[2]

• Brine Wash: Wash the organic layer with an equal volume of brine (saturated NaCl solution) to remove dissolved water and aid in phase separation.[2] Discard the aqueous layer.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask. Add a suitable amount of anhydrous drying agent (e.g., anhydrous magnesium sulfate or calcium chloride).[1][2] Swirl the flask and let it stand for at least 15-20 minutes.

• Filter or decant the dried 1-bromodecane into a clean, dry round-bottom flask suitable for distillation.

Protocol 2: Fractional Distillation of 1-Bromodecane

• Assemble a fractional distillation apparatus. A Vigreux column is suitable for this purpose.[1]

• Add the dried, crude 1-bromodecane and a few boiling chips or a magnetic stir bar to the distillation flask.

• For vacuum distillation, connect the apparatus to a vacuum source and slowly reduce the pressure.

• Begin heating the distillation flask.

• Collect the fraction that distills at the expected boiling point of 1-bromodecane. A stable boiling point during collection indicates a pure fraction.

Quantitative Data

Property	Value
Boiling Point	238 °C (at atmospheric pressure)[1]
134-135 °C (at 6 mmHg)
Density	1.066 g/mL at 25 °C[1]
Refractive Index (n20/D)	1.456[1]
Expected Yield	~90% (synthesis from 1-decanol)[1]

Visualizations

Caption: Experimental workflow for the purification of 1-bromodecane.

Caption: Troubleshooting logic for 1-bromodecane purification.

References

• 1. prepchem.com [prepchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis of 1-bromododecane using potassium bromide-concentrated sulfuric acid method | Semantic Scholar [semanticscholar.org]

Technical Support Center: Removing By-products from 1-Bromodecane Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of products from reactions involving 1-bromodecane.

Frequently Asked Questions (FAQs)

Q1: What are the most common by-products in reactions involving 1-bromodecane?

The by-products in 1-bromodecane reactions are highly dependent on the specific synthesis. Common examples include:

• Unreacted Starting Materials: This can include unreacted 1-bromodecane or other starting materials like alcohols. Incomplete conversion during synthesis is a common cause.[1]

• Wurtz Coupling Products: In Grignard reactions, the decylmagnesium bromide formed can react with unreacted 1-bromodecane to produce hexadecane.[2]

• Elimination Products: If the reaction conditions involve a strong base, especially with sterically hindered substrates, 1-decene can be formed as an elimination by-product.[3][4]

• Side-Reaction Products: In Williamson ether synthesis, for example, di-n-decyl ether can form as a side product, particularly at higher temperatures.[1]

Q2: What are the standard methods for purifying the products of 1-bromodecane reactions?

Standard purification methods aim to remove unreacted starting materials and by-products. The choice of method depends on the nature of the impurities. Common techniques include:

• Aqueous Wash: This is effective for removing water-soluble impurities, such as salts and residual acids or bases. A wash with a saturated sodium bicarbonate solution can neutralize residual acid, and a brine wash helps to remove dissolved water.[1]

• Distillation: Simple distillation can be used to separate the product from non-volatile impurities. For by-products with close boiling points to the desired product, fractional distillation under reduced pressure is recommended to prevent thermal decomposition.[1][5]

• Column Chromatography: This technique is ideal for achieving high purity by separating compounds based on their polarity. It is particularly effective for removing non-volatile and structurally similar impurities.[1]

Q3: How can I determine the purity of my final product?

The purity of the final product can be effectively determined using several analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This method is excellent for identifying and quantifying volatile impurities.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR can confirm the structure of the desired product and detect impurities that have distinct spectral signatures.[1]

• Thin-Layer Chromatography (TLC): TLC is a quick and effective way to monitor the progress of a reaction and assess the purity of the product by comparing it to the starting materials.[6]

• Melting Point Analysis: For solid products, a sharp melting point range (typically 1-2°C) indicates high purity, whereas a broad melting point range suggests the presence of impurities.[6]

Q4: What safety precautions should I take when working with 1-bromodecane and during its purification?

1-Bromodecane is a combustible liquid that can cause skin and eye irritation.[1][7][8] Therefore, it is crucial to handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[1] When performing distillation, it is important to avoid overheating to prevent decomposition.[1]

Data on Purification Methods

The following table summarizes the typical purity and yield that can be expected from various purification methods for compounds like those derived from 1-bromodecane.

Purification Method	Typical Purity (%)	Typical Yield (%)	Notes
Aqueous Wash & Simple Distillation	90 - 95	80 - 90	Effective for removing water-soluble and non-volatile impurities.
Aqueous Wash & Fractional Distillation	> 98	75 - 85	Recommended for separating impurities with close boiling points.
Column Chromatography	> 99	60 - 80	Ideal for achieving high purity, but yield can be lower due to product loss on the column.
Combined Methods (e.g., Wash, Distillation, Chromatography)	> 99.5	50 - 70	A multi-step approach for achieving the highest possible purity, often necessary for pharmaceutical applications.

Data adapted from a comparative analysis by BenchChem for a similar compound, 1-bromoundecane.[1]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield after purification	- Incomplete reaction. - Product loss during aqueous washing due to emulsion formation. - Inefficient fractional distillation. - Product decomposition at high distillation temperatures.	- Optimize reaction conditions (time, temperature, stoichiometry). - To break emulsions, add a small amount of brine (saturated NaCl solution).[1][9] - Use an efficient distillation column (e.g., Vigreux) and carefully control the distillation rate. - Perform distillation under reduced pressure to lower the boiling point.[1][5]
Presence of unreacted 1-bromodecane in the final product	- Inadequate separation by column chromatography. - Poor partitioning in liquid-liquid extraction. - Similar boiling points of the product and 1-bromodecane.	- Ensure the column is packed properly and use a finer mesh silica gel for better resolution. - Increase the number of extractions or choose a more suitable solvent. - If boiling points are close, use fractional distillation under reduced pressure or opt for chromatography.[5]
Presence of unreacted alcohol (starting material)	- Incomplete conversion during synthesis. - Inefficient removal during purification.	- Thoroughly wash the crude product with water and a dilute base (e.g., sodium bicarbonate solution) to remove unreacted alcohol. - For more challenging separations, column chromatography can be effective.[1]
Formation of an emulsion during aqueous workup	- The organic and aqueous layers have similar densities. - Presence of surfactants.	- Add a saturated aqueous solution of sodium chloride (brine) to increase the ionic strength and density of the aqueous layer.[9] - Add more of the organic solvent to dilute the organic layer. - Gently swirl the separatory funnel instead of shaking vigorously.[9]
Product is cloudy or contains water	- Incomplete separation of aqueous and organic layers after washing. - Insufficient drying of the organic layer.	- Allow for adequate phase separation time in the separatory funnel. - Dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium sulfate for at least 15-20 minutes before filtering.[1]
Product has a yellowish tint	- Presence of trace impurities or decomposition products.	- Wash the crude product with a dilute solution of sodium bisulfite to remove any dissolved bromine. - Consider purification by column chromatography to remove colored, non-volatile impurities.[1]

Visual Workflows

Caption: General purification workflow for 1-bromodecane reaction products.

Caption: Decision tree for selecting a suitable purification method.

Detailed Experimental Protocols

Protocol 1: General Aqueous Wash Procedure

This protocol describes the initial purification of a crude product to remove acidic impurities and other water-soluble by-products.

• Transfer the crude reaction mixture to a separatory funnel.

• Add an equal volume of deionized water and shake vigorously. Allow the layers to separate and discard the aqueous (lower) layer.[1]

• To neutralize any residual acid, wash the organic layer with a saturated sodium bicarbonate solution (equal volume). Check the pH of the aqueous layer to ensure it is neutral or slightly basic. Discard the aqueous layer.[1]

• Wash the organic layer with brine (saturated NaCl solution, equal volume) to remove the majority of dissolved water and aid in phase separation. Discard the aqueous layer.[1]

• Transfer the organic layer to an Erlenmeyer flask and dry it over an anhydrous drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate). Swirl the flask and let it stand for at least 15-20 minutes.[1]

• Filter or decant the dried organic solution into a clean, dry flask, ready for solvent removal or further purification.

Protocol 2: Purification by Fractional Distillation

This protocol is for the final purification of the product after initial washing and drying steps, particularly when impurities have close boiling points.

• Set up a fractional distillation apparatus for vacuum distillation. Ensure all glassware is completely dry.

• Add the dried crude product to the distillation flask along with a few boiling chips or a magnetic stir bar.[1]

• Slowly heat the flask and apply a vacuum.

• Collect the fractions that distill at the expected boiling point of the pure product. Discard the initial and final fractions, which are more likely to contain impurities.

• Monitor the purity of the collected fractions using an appropriate analytical method like GC or TLC.

Protocol 3: Purification by Column Chromatography

This protocol is used to achieve high purity by separating the product from impurities with different polarities.

• Select an appropriate solvent system (eluent) based on TLC analysis of the crude product.

• Pack a chromatography column with silica gel using the chosen eluent.

• Dissolve the crude product in a minimal amount of the eluent or a more volatile solvent.

• Carefully load the sample onto the top of the silica gel column.[1]

• Elute the column with the chosen solvent system, collecting fractions in separate test tubes.[1]

• Monitor the fractions by TLC to identify those containing the pure product.[1]

• Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified product.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Williamson Synthesis [organic-chemistry.org]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Page loading... [guidechem.com]
• 8. CAS 112-29-8: 1-Bromodecane | CymitQuimica [cymitquimica.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Nucleophilic Substitution Reactions of 1-Bromodecane

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the side reactions encountered during nucleophilic substitution reactions of 1-bromodecane.

Troubleshooting Guides & FAQs

Q1: My nucleophilic substitution reaction with 1-bromodecane is giving a low yield of the desired product and a significant amount of an alkene byproduct. What is happening?

A1: The most common side reaction in nucleophilic substitutions of 1-bromodecane, a primary alkyl halide, is a competing E2 (bimolecular elimination) reaction. This results in the formation of 1-decene. Although primary alkyl halides like 1-bromodecane generally favor the SN2 (bimolecular nucleophilic substitution) pathway, certain conditions can promote the E2 side reaction.[1][2] The key factors influencing this competition are the nature of the nucleophile/base, the reaction temperature, and the solvent.

Q2: How does the choice of nucleophile or base affect the formation of 1-decene?

A2: The strength and steric hindrance of the nucleophile/base are critical. To favor substitution, a reagent that is a strong nucleophile but a weak base is ideal. Strong, sterically bulky bases will favor elimination because they are too hindered to perform the backside attack required for an SN2 reaction and will instead abstract a proton from the carbon adjacent to the bromine, leading to the formation of 1-decene.[1][2]

• Good Nucleophiles/Weak Bases: These reagents are ideal for maximizing the yield of the SN2 product. Examples include iodide (I⁻), bromide (Br⁻), azide (N₃⁻), cyanide (CN⁻), and thiolates (RS⁻).[1]

• Strong Bases/Strong Nucleophiles: Reagents like hydroxide (HO⁻), methoxide (CH₃O⁻), and ethoxide (C₂H₅O⁻) can act as both nucleophiles and bases. While SN2 is still the major pathway with 1-bromodecane, the strong basicity of these reagents can lead to an increased amount of the E2 byproduct, particularly at elevated temperatures.[1]

• Strong, Bulky Bases: Sterically hindered bases such as potassium tert-butoxide (t-BuO⁻) and lithium diisopropylamide (LDA) will predominantly lead to the E2 elimination product, 1-decene.[1]

Q3: What is the role of the solvent in controlling the SN2/E2 competition?

A3: The solvent plays a crucial role in stabilizing the reactants and transition states of both the SN2 and E2 pathways.

• Polar Aprotic Solvents (e.g., DMSO, DMF, acetone): These solvents are generally the best choice for SN2 reactions. They can dissolve the nucleophile but do not solvate the anion as strongly as protic solvents. This "naked" nucleophile is more reactive and favors the SN2 pathway.[3] The use of dipolar aprotic solvents like DMSO can, however, increase the proportion of the elimination product compared to protic solvents, as they enhance the basicity of alkoxide ions.[4]

• Polar Protic Solvents (e.g., water, ethanol, methanol): These solvents can solvate the nucleophile through hydrogen bonding, which can reduce its nucleophilicity and slow down the SN2 reaction. While SN2 is still favored for primary alkyl halides, the use of the corresponding alcohol as a solvent in reactions with alkoxides is common.

Q4: How does temperature influence the ratio of substitution to elimination products?

A4: Higher reaction temperatures generally favor the E2 elimination pathway over the SN2 substitution pathway.[5] Elimination reactions often have a higher activation energy than substitution reactions. By increasing the temperature, more molecules have sufficient energy to overcome the activation barrier for elimination. Therefore, to maximize the yield of the SN2 product, it is advisable to run the reaction at the lowest temperature that allows for a reasonable reaction rate.

Q5: I am trying to synthesize a decyl ether via the Williamson ether synthesis using 1-bromodecane, but I am getting a low yield. What are the likely causes and solutions?

A5: The Williamson ether synthesis is an SN2 reaction.[3][6][7] Low yields are typically due to competing E2 elimination. To troubleshoot this:

• Choice of Alkoxide: Ensure you are using the sodium or potassium salt of the desired alcohol.

• Reaction Conditions: Use a polar aprotic solvent like DMF or DMSO to enhance the nucleophilicity of the alkoxide.[3]

• Temperature: Maintain a moderate temperature. As with other nucleophilic substitutions, high temperatures will favor the E2 side reaction.

• Purity of Reagents: Ensure that the 1-bromodecane and the alcohol used to generate the alkoxide are pure and dry. Water can interfere with the reaction.

Data Presentation

The following tables summarize quantitative data on the competition between substitution and elimination reactions of 1-bromodecane under various conditions.

Table 1: Rate Constants for Elimination and Substitution Reactions of 1-Bromodecane with Various Bases in 83.7 mol % DMSO/Alcohol Mixtures at 20°C[4]

Base	Without 18-crown-6	With 0.1 M 18-crown-6
kE / kS	kE / kS
KOH	0.14	0.33
MeOK	0.11	0.22
EtOK	0.26	0.43
i-PrOK	0.63	1.10
t-BuOK	2.50	3.50

kE = Rate constant for elimination; kS = Rate constant for substitution

Table 2: Influence of Temperature on SN2 vs. E2 Product Distribution for a Primary Alkyl Halide (Illustrative Example)[1]

Temperature	% SN2 Product (Major)	% E2 Product (Minor)
0 - 25 °C	>95%	<5%
50 - 60 °C	85%	15%

Experimental Protocols

Protocol 1: General Procedure for SN2 Reaction of 1-Bromodecane with Sodium Iodide (Finkelstein Reaction)

This protocol describes the synthesis of 1-iododecane from 1-bromodecane, a classic SN2 reaction.

Materials:

• 1-Bromodecane

• Sodium iodide (NaI), anhydrous

• Acetone, anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Dichloromethane (for extraction)

• Deionized water

• 5% aqueous sodium thiosulfate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

• Rotary evaporator

Procedure:

• In a dry round-bottom flask, dissolve sodium iodide (1.5 equivalents) in anhydrous acetone.

• Add 1-bromodecane (1.0 equivalent) to the flask.

• Attach a reflux condenser and heat the mixture to a gentle reflux with stirring. The reaction is driven forward by the precipitation of sodium bromide (NaBr), which is insoluble in acetone.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the precipitated sodium bromide by vacuum filtration.

• Remove the acetone from the filtrate using a rotary evaporator.

• Dissolve the residue in dichloromethane and transfer to a separatory funnel.

• Wash the organic layer sequentially with deionized water, 5% aqueous sodium thiosulfate solution (to remove any trace of iodine), and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude 1-iododecane.

Visualizations

Caption: Competing SN2 and E2 pathways for 1-bromodecane.

Caption: Troubleshooting workflow for minimizing elimination.

References

• 1. benchchem.com [benchchem.com]
• 2. SN2 vs E2 [chemistrysteps.com]
• 3. jk-sci.com [jk-sci.com]
• 4. scispace.com [scispace.com]
• 5. benchchem.com [benchchem.com]
• 6. 18.2 Preparing Ethers – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: 1-Bromodecane Alkylation Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the yield of alkylation reactions involving 1-bromodecane.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Low Yield and Incomplete Conversion

Q1: My 1-bromodecane alkylation reaction is giving a low yield, and I observe a significant amount of unreacted starting material. What are the common causes and how can I improve the conversion?

A1: Low conversion in 1-bromodecane alkylation is a frequent issue that can stem from several factors. Here’s a systematic approach to troubleshooting:

• Insufficient Base or Incomplete Deprotonation: The nucleophile must be fully deprotonated to react efficiently with 1-bromodecane.

  • Solution: Increase the equivalents of the base. For O-alkylation of phenols or N-alkylation of amines, using 1.1-1.2 equivalents of a strong base like sodium hydride (NaH) or potassium carbonate (K₂CO₃) can be effective.[1] Ensure the base is fresh and anhydrous. For C-H alkylations of active methylene compounds, a strong base like sodium ethoxide is typically used to ensure complete enolate formation.[2]

• Low Reaction Temperature: The reaction rate might be too slow at the current temperature.

  • Solution: Gradually increase the reaction temperature. For instance, gently heating the reaction mixture to 40-60 °C can enhance the rate of O-alkylation.[1] However, be cautious as higher temperatures can also promote side reactions like elimination.

• Short Reaction Time: The reaction may not have had enough time to go to completion.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Extend the reaction time until the starting material is consumed. Some N-alkylation reactions can require 24-48 hours to complete.[1]

• Poor Solubility: The reactants may not be sufficiently soluble in the chosen solvent, leading to a slow reaction rate.

  • Solution: Select a solvent in which all reactants are soluble. Polar aprotic solvents like DMF, DMSO, or acetonitrile are often good choices for alkylation reactions.[3][4] In some cases, using a phase-transfer catalyst can help overcome solubility issues between reactants in different phases.[5]

Troubleshooting Workflow for Low Conversion

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. reddit.com [reddit.com]
• 5. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]

Technical Support Center: 1-Bromodecane Synthesis and Purification

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the synthesis, workup, and purification of 1-bromodecane.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 1-bromodecane?

A common and effective method for synthesizing 1-bromodecane is the reaction of 1-decanol with hydrobromic acid (HBr), often in the presence of a strong acid catalyst like sulfuric acid (H₂SO₄). The mixture is typically heated under reflux to drive the reaction to completion.[1]

Q2: What are the primary impurities I might encounter in my crude 1-bromodecane?

The primary impurities can include unreacted 1-decanol, didecyl ether (a byproduct formed from the reaction of two 1-decanol molecules), and residual acids (HBr and H₂SO₄) used in the reaction.[1] Dissolved bromine can also be present, which may impart a yellowish tint to the product.[2]

Q3: How can I confirm the purity of my final 1-bromodecane product?

The purity of 1-bromodecane can be effectively assessed using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[2][3] GC analysis is excellent for identifying and quantifying volatile impurities, while ¹H and ¹³C NMR can confirm the chemical structure and detect non-volatile impurities.[2][3]

Q4: What are the key safety precautions when working with 1-bromodecane and its synthesis reagents?

1-Bromodecane is a combustible liquid and can cause skin and eye irritation.[2] The reagents used in its synthesis, such as concentrated sulfuric acid and hydrobromic acid, are highly corrosive. It is crucial to perform the reaction and workup in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

Troubleshooting Guide

Issue: Low Yield After Purification

• Possible Cause: Incomplete reaction.

  • Recommended Solution: Ensure the reaction has gone to completion by monitoring it with thin-layer chromatography (TLC).[4] If necessary, increase the reflux time or ensure the reaction temperature is adequate.

• Possible Cause: Product loss during aqueous washing, potentially due to emulsion formation.

  • Recommended Solution: To break up emulsions, add a small amount of brine (saturated NaCl solution) and allow the layers to separate for a longer period.[2]

• Possible Cause: Inefficient distillation.

  • Recommended Solution: Use a fractional distillation setup with a Vigreux column to achieve better separation of 1-bromodecane from lower and higher boiling point impurities.[1] Distilling under reduced pressure will lower the boiling point and minimize the risk of thermal decomposition.[2]

Issue: Product is Cloudy or Appears Wet

• Possible Cause: Incomplete separation of aqueous and organic layers during the workup.

  • Recommended Solution: Allow for more time for the layers to separate in the separatory funnel. Washing with brine can help to draw water out of the organic layer.[2]

• Possible Cause: Insufficient drying of the organic layer.

  • Recommended Solution: Use an adequate amount of a suitable drying agent, such as anhydrous calcium chloride or sodium sulfate.[1] Swirl the flask containing the organic layer and the drying agent and let it stand for at least 15-20 minutes before filtering.[2]

Issue: Purified Product Has a Yellowish Tint

• Possible Cause: Presence of trace amounts of dissolved bromine.

  • Recommended Solution: Wash the crude product with a dilute solution of a reducing agent, such as sodium bisulfite, to quench any residual bromine before the final distillation.[2]

• Possible Cause: Decomposition of the product at high temperatures.

  • Recommended Solution: Purify the 1-bromodecane via vacuum distillation to lower the required temperature.[2]

Issue: GC or NMR Analysis Shows Unreacted 1-Decanol

• Possible Cause: Incomplete reaction.

  • Recommended Solution: Optimize reaction conditions, such as reaction time, temperature, and stoichiometry of reagents.

• Possible Cause: Inefficient purification.

  • Recommended Solution: The boiling points of 1-decanol and 1-bromodecane are relatively close. Use fractional distillation with a Vigreux or packed column to improve separation.[1] Carefully monitor the distillation temperature and collect the fraction corresponding to the boiling point of 1-bromodecane at the given pressure.

Quantitative Data

The following table summarizes key physical properties of 1-bromodecane, which are important for its purification and identification.

Property	Value
Molecular Weight	221.18 g/mol [5]
Boiling Point	238 °C (at 1013 mbar)
134-135 °C (at 6 mmHg)
Density	1.066 g/mL at 25 °C[1][6]
Refractive Index (n²⁰/D)	1.456[1][6]

Experimental Protocols

Synthesis of 1-Bromodecane from 1-Decanol

This protocol is adapted from established procedures for the synthesis of alkyl bromides from alcohols.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 1-decanol.

• Reagent Addition: With cooling in an ice bath, slowly add concentrated sulfuric acid, followed by the dropwise addition of 48% hydrobromic acid.[1]

• Reflux: Heat the reaction mixture to reflux and maintain for approximately 6 hours.[1] Monitor the reaction progress using TLC (eluent: petroleum ether/ethyl acetate 6:4) to ensure the disappearance of the 1-decanol spot.[4]

• Cooling: After the reaction is complete, allow the mixture to cool to room temperature.

Workup and Purification Protocol

• Quenching: Transfer the cooled reaction mixture to a separatory funnel. If the reaction was performed in a solvent, it can be diluted with an organic solvent like ether or ethyl acetate.

• Aqueous Wash: Wash the organic layer sequentially with:

  • Water, to remove the bulk of the acid.[1]

  • Saturated sodium bicarbonate solution, to neutralize any remaining acid. Check the pH of the aqueous layer to ensure it is neutral or slightly basic.[1][2]

  • Water, to remove any remaining salts.[1]

  • Brine (saturated NaCl solution), to aid in the removal of dissolved water from the organic layer.[2]

• Drying: Separate the organic layer and dry it over an anhydrous drying agent like calcium chloride or sodium sulfate.[1]

• Filtration: Filter or decant the dried organic layer into a clean, dry round-bottom flask suitable for distillation.

• Purification by Distillation:

  • Set up a distillation apparatus. For higher purity, a fractional distillation using a 20-cm Vigreux column is recommended.[1]

  • It is highly recommended to perform the distillation under reduced pressure to prevent thermal decomposition.[2]

  • Collect the fraction that distills at the appropriate boiling point for 1-bromodecane at the pressure used (e.g., 134-135 °C at 6 mmHg).

Visualizations

Caption: Workflow from reaction to purified 1-bromodecane.

Caption: Decision tree for troubleshooting common purification issues.

References

• 1. prepchem.com [prepchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Making sure you're not a bot! [oc-praktikum.de]
• 5. 1-Bromodecane synthesis - chemicalbook [chemicalbook.com]
• 6. 1-Bromodecane | 112-29-8 [chemicalbook.com]

Technical Support Center: Troubleshooting Failed 1-Bromodecane Grignard Initiation

For researchers, scientists, and drug development professionals, the successful initiation of a Grignard reaction is a critical step in many synthetic pathways. The formation of decylmagnesium bromide from 1-bromodecane, while a common procedure, can be fraught with challenges that lead to failed reactions and low yields. This technical support center provides a comprehensive guide to troubleshooting these issues in a user-friendly question-and-answer format.

Troubleshooting Guides & FAQs

This section addresses common problems encountered during the initiation of the Grignard reaction with 1-bromodecane.

Question 1: My Grignard reaction with 1-bromodecane is not initiating. What are the most common reasons for this failure?

Answer:

Failure to initiate a Grignard reaction with 1-bromodecane is a frequent issue and can almost always be attributed to one or more of the following factors:

• Presence of Moisture: Grignard reagents are extremely sensitive to water. Even trace amounts of moisture in your glassware, solvent, or on the surface of the magnesium will quench the reaction. This is because the Grignard reagent is a strong base and will readily react with any protic source.

• Inactive Magnesium Surface: Magnesium turnings are typically coated with a passivating layer of magnesium oxide (MgO). This layer acts as a barrier, preventing the 1-bromodecane from reacting with the magnesium metal.

• Poor Quality Reagents: The purity of your 1-bromodecane and solvent is crucial. Impurities can interfere with the reaction or quench the Grignard reagent as it forms. High-purity 1-bromodecane (99% or higher) is recommended for successful Grignard reagent formation.[1]

• Low Reactivity of 1-Bromodecane: While 1-bromodecane is generally suitable for Grignard reactions, its reactivity is moderate compared to shorter-chain alkyl bromides.[1] This can sometimes lead to a longer induction period or difficulty in initiating the reaction under suboptimal conditions.

Question 2: What are the visual or physical signs that my 1-bromodecane Grignard reaction has successfully initiated?

Answer:

A successful Grignard initiation will present several key indicators:

• Exotherm (Heat Generation): The formation of the Grignard reagent is an exothermic process. You should observe a noticeable increase in the temperature of the reaction mixture.

• Color Change: The reaction mixture will typically turn from clear and colorless to a cloudy, grey, or brownish suspension. This turbidity is a hallmark of Grignard reagent formation.

• Bubbling/Gas Evolution: Gentle bubbling may be observed at the surface of the magnesium turnings as the reaction begins.

• Spontaneous Reflux: With a low-boiling solvent like diethyl ether, the exotherm from the reaction may be sufficient to cause the solvent to boil and reflux without external heating.

Question 3: I've ensured my glassware is dry and my reagents are pure, but the reaction still won't start. What methods can I use to activate the magnesium?

Answer:

Activating the magnesium to remove the passivating oxide layer is often the key to a successful initiation. Here are several effective methods:

• Chemical Activation:

  • Iodine (I₂): Adding a small crystal of iodine is a very common and effective method. The iodine is thought to react with the magnesium at weak points in the oxide layer, creating reactive magnesium iodide and exposing fresh magnesium surfaces. The disappearance of the characteristic purple or brown color of iodine is a good sign that the activation is working.

  • 1,2-Dibromoethane (DBE): A few drops of 1,2-dibromoethane can be added to the magnesium suspension. It reacts readily with magnesium to form ethylene gas (which you'll see as bubbling) and magnesium bromide, effectively cleaning and activating the magnesium surface.

• Mechanical Activation:

  • Crushing the Magnesium: Before adding the solvent, you can use a dry glass rod to crush some of the magnesium turnings under an inert atmosphere. This physically breaks the oxide layer and exposes a fresh, reactive metal surface.

  • Vigorous Stirring: In some cases, simply stirring the magnesium turnings vigorously in the dry solvent can be enough to abrade the surface and initiate the reaction.

• Thermal Activation:

  • Gentle Heating: A gentle warming of the flask with a heat gun can sometimes provide the activation energy needed to start the reaction. This should be done with extreme caution, especially when using volatile solvents like diethyl ether.

Question 4: My reaction initiated, but the final yield of my desired product is very low. What is the most likely side reaction occurring?

Answer:

For primary alkyl halides like 1-bromodecane, the most significant side reaction that leads to low yields is Wurtz coupling .[2] In this reaction, the newly formed decylmagnesium bromide acts as a nucleophile and reacts with a molecule of unreacted 1-bromodecane to produce eicosane (a C20 dimer).[2]

Question 5: How can I minimize the formation of the Wurtz coupling product?

Answer:

To suppress the Wurtz coupling reaction and maximize the yield of your Grignard reagent, you should:

• Slow Addition of 1-Bromodecane: Add the 1-bromodecane solution dropwise to the magnesium suspension. This maintains a low concentration of the alkyl halide in the reaction flask, minimizing its opportunity to react with the formed Grignard reagent.[2]

• Efficient Stirring: Ensure vigorous stirring to quickly disperse the 1-bromodecane as it is added, preventing localized high concentrations.

• Controlled Temperature: Maintain a gentle and steady reflux. Overheating can increase the rate of side reactions.[3]

• Use of an Appropriate Solvent: While both diethyl ether and tetrahydrofuran (THF) are common solvents, for some reactive halides, the choice of solvent can impact the extent of Wurtz coupling.[2] For 1-bromodecane, diethyl ether is generally sufficient.

Quantitative Data

The following table summarizes the expected outcomes of the 1-bromodecane Grignard reaction under different conditions. Please note that these values are illustrative and can be influenced by factors such as reagent purity, scale, and specific laboratory conditions.

Parameter	Diethyl Ether as Solvent	Tetrahydrofuran (THF) as Solvent
Typical Yield	Good to High (70-90%)	Good to High (75-95%)
Initiation Method	Typically requires an activator (Iodine or 1,2-Dibromoethane)	Often requires an activator, but may initiate more readily than in ether due to higher boiling point
Induction Time	Variable, can be immediate to several minutes with proper activation	Generally shorter than with diethyl ether
Reaction Temperature	Gentle reflux (~35°C)	Gentle reflux (~66°C)
Propensity for Wurtz Coupling	Moderate, can be minimized with slow addition	Can be slightly higher due to the higher reaction temperature, requires careful control of addition rate

Experimental Protocols

Detailed Protocol for the Preparation of Decylmagnesium Bromide

Materials:

• Magnesium turnings (1.2 equivalents)

• 1-Bromodecane (1.0 equivalent)

• Anhydrous diethyl ether or anhydrous tetrahydrofuran (THF)

• Iodine (a single small crystal) or 1,2-Dibromoethane (a few drops)

• Inert gas (Nitrogen or Argon) supply

Apparatus:

• A three-necked round-bottom flask

• Reflux condenser

• Pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle (optional, for initiation)

• Schlenk line or similar inert atmosphere setup

Procedure:

• Glassware Preparation: All glassware must be scrupulously dried before use. This can be achieved by flame-drying under vacuum or by heating in an oven at >120°C for several hours and allowing it to cool under a stream of inert gas.

• Apparatus Assembly: Assemble the three-necked flask with the reflux condenser, dropping funnel, and a gas inlet adapter. Ensure all joints are well-sealed. Maintain a positive pressure of inert gas throughout the experiment.

• Magnesium Activation: Place the magnesium turnings and a magnetic stir bar into the reaction flask. Add a single small crystal of iodine. If using 1,2-dibromoethane, it will be added after the solvent.

• Solvent Addition: Add enough anhydrous diethyl ether or THF to the flask to just cover the magnesium turnings.

• Preparation of 1-Bromodecane Solution: In the dropping funnel, prepare a solution of 1-bromodecane in the anhydrous solvent.

• Initiation:

  • Begin stirring the magnesium suspension.

  • Add a small portion (approximately 10%) of the 1-bromodecane solution from the dropping funnel to the flask.

  • Observe for signs of reaction (color change, exotherm, bubbling). The disappearance of the iodine color is a key indicator.

  • If the reaction does not start within a few minutes, gently warm the flask with a heat gun until initiation is observed. If using 1,2-dibromoethane as an activator, add a few drops at this stage.

• Grignard Reagent Formation:

  • Once the reaction has initiated and a gentle reflux has begun, start the dropwise addition of the remaining 1-bromodecane solution from the dropping funnel.

  • The rate of addition should be controlled to maintain a steady, gentle reflux without the need for external heating. If the reaction becomes too vigorous, cool the flask with a water bath.

• Completion:

  • After the addition of the 1-bromodecane solution is complete, continue to stir the reaction mixture at room temperature for an additional 1-2 hours to ensure all the magnesium has reacted.

  • The resulting cloudy, grey-to-brown solution is your decylmagnesium bromide reagent and should be used immediately for the next step of your synthesis.

Visualizations

Caption: Troubleshooting workflow for a failed 1-Bromodecane Grignard initiation.

Caption: Reaction pathway for the formation of decylmagnesium bromide.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Solvent Selection for 1-Bromodecane Reactions

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on selecting the optimal solvent for reactions involving 1-bromodecane. It includes troubleshooting guides and frequently asked questions to address common issues encountered during experimentation.

Troubleshooting Guides and FAQs

This section addresses specific issues that may arise during reactions with 1-bromodecane, with a focus on how solvent choice can resolve these problems.

Q1: My nucleophilic substitution reaction with 1-bromodecane is giving a low yield of the desired product. What are the likely causes and how can I improve the yield?

A1: Low yields in nucleophilic substitution reactions with 1-bromodecane are often due to a competing elimination reaction (E2 pathway) or suboptimal reaction conditions. As a primary alkyl halide, 1-bromodecane is well-suited for SN2 reactions, but the choice of solvent and base is critical.[1][2]

• Inappropriate Solvent Choice: Using a protic solvent (e.g., ethanol, water) can solvate the nucleophile, reducing its reactivity and slowing down the desired SN2 reaction.

• Strongly Basic Nucleophile: If your nucleophile is also a strong base (e.g., alkoxides, hydroxide), it can promote the E2 elimination pathway, leading to the formation of 1-decene as a byproduct.[3]

Recommended Solutions:

• Switch to a Polar Aprotic Solvent: Solvents like DMF, DMSO, or acetonitrile are ideal for SN2 reactions.[4] They solvate the cation of the nucleophile salt but leave the anionic nucleophile "naked" and more reactive.

• Control the Temperature: Elimination reactions are often favored at higher temperatures. Running the reaction at a lower temperature can sometimes favor the substitution pathway.[2]

• Choose a Less Basic Nucleophile: If possible, select a nucleophile that is a weaker base to minimize the competing elimination reaction.

Q2: I am observing a significant amount of 1-decene in my reaction mixture when trying to perform a substitution reaction. How can I suppress this elimination byproduct?

A2: The formation of 1-decene indicates that the E2 elimination pathway is competing with your desired SN2 substitution. This is particularly common when using strongly basic nucleophiles. The choice of solvent plays a crucial role in the ratio of substitution to elimination products.

Recommended Solutions:

• Solvent Selection: The use of dipolar aprotic solvents like DMSO can, in some cases, increase the proportion of the elimination product by enhancing the basicity of alkoxide ions.[3] If elimination is a problem, and you are using a strong base, a less polar solvent or a protic solvent might be considered, although this may slow down the desired SN2 reaction. A careful balance is needed.

• Sterically Hindered Base: If elimination is the desired outcome, using a sterically hindered, strong base like potassium tert-butoxide in a solvent like THF or tert-butanol is highly effective.[5][6]

Q3: My reaction is very slow or does not seem to be proceeding. What solvent-related factors could be at play?

A3: A sluggish reaction can be due to poor solubility of reactants or insufficient reactivity of the nucleophile.

Recommended Solutions:

• Ensure Solubility: 1-bromodecane, being a long-chain alkyl halide, has good solubility in many organic solvents. However, the salt of your nucleophile may have limited solubility. Ensure that your chosen solvent can dissolve all reactants to a reasonable extent. A solvent miscibility table can be a useful reference.[7][8]

• Enhance Nucleophilicity: As mentioned, polar aprotic solvents like DMF and DMSO are excellent at enhancing the reactivity of anionic nucleophiles for SN2 reactions.[4] If your reaction is slow in a protic or non-polar solvent, switching to a polar aprotic solvent can significantly increase the reaction rate.

Q4: I am having difficulty purifying my product from the solvent. What should I consider?

A4: The choice of solvent also impacts the workup and purification process. High-boiling point solvents like DMF and DMSO can be difficult to remove.

Recommended Solutions:

• Consider Solvent Properties: When planning your reaction, refer to a table of solvent properties.[9] If your product is high-boiling, using a lower-boiling solvent like acetone or acetonitrile might simplify purification by rotary evaporation.

• Aqueous Workup: For high-boiling polar aprotic solvents, a thorough aqueous workup is often necessary to remove the solvent before final purification steps like column chromatography or distillation.

Data Presentation

Solvent Properties for 1-Bromodecane Reactions

The selection of an appropriate solvent is critical for controlling the outcome of reactions involving 1-bromodecane. The following table summarizes the physical properties of common organic solvents relevant to these reactions.

Solvent	Formula	Type	Boiling Point (°C)	Dielectric Constant (at 20°C)	Polarity Index
Polar Aprotic
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Polar Aprotic	189	47	7.2
N,N-Dimethylformamide (DMF)	HCON(CH₃)₂	Polar Aprotic	153	36.7	6.4
Acetonitrile	CH₃CN	Polar Aprotic	82	37.5	5.8
Acetone	CH₃COCH₃	Polar Aprotic	56	20.7	5.1
Tetrahydrofuran (THF)	C₄H₈O	Polar Aprotic	66	7.5	4.0
Polar Protic
Water	H₂O	Polar Protic	100	80.1	10.2
Methanol	CH₃OH	Polar Protic	65	32.7	5.1
Ethanol	C₂H₅OH	Polar Protic	78	24.6	4.3
tert-Butanol	(CH₃)₃COH	Polar Protic	83	12.5	3.7
Non-Polar
Toluene	C₇H₈	Non-Polar	111	2.38	2.4
Hexane	C₆H₁₄	Non-Polar	69	1.88	0.1

Qualitative Solubility of 1-Bromodecane

Solvent	Qualitative Solubility
Dimethyl Sulfoxide (DMSO)	Soluble
N,N-Dimethylformamide (DMF)	Soluble
Acetone	Soluble
Methanol	Soluble
Ethanol	Soluble
Tetrahydrofuran (THF)	Soluble
Toluene	Soluble
Hexane	Soluble
Water	Insoluble

Competition Between Elimination (E2) and Substitution (SN2)

The ratio of elimination to substitution products is highly dependent on the base/nucleophile and the solvent system. The following data is derived from the study by Aksnes and Stensland on the reaction of 1-bromodecane with various potassium alkoxides in an 83.7 mol % DMSO/alcohol mixture.[3]

Base	% Elimination (E2)	% Substitution (SN2)
Potassium hydroxide	6.6	93.4
Potassium methoxide	12.1	87.9
Potassium ethoxide	18.2	81.8
Potassium isopropoxide	29.8	70.2
Potassium tert-butoxide	58.6	41.4

Experimental Protocols

Protocol 1: Nucleophilic Substitution - Synthesis of 1-Azidodecane

This protocol describes the synthesis of 1-azidodecane from 1-bromodecane via an SN2 reaction.

Materials:

• 1-Bromodecane

• Sodium azide (NaN₃)

• N,N-Dimethylformamide (DMF)

• Deionized water

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1-bromodecane (1.0 equivalent) in DMF.

• Add sodium azide (1.2 - 1.5 equivalents) to the solution.

• Heat the reaction mixture to 60-70 °C and stir vigorously for 12-24 hours.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the cooled reaction mixture into a separatory funnel containing water.

• Extract the aqueous layer three times with diethyl ether.

• Combine the organic extracts and wash them successively with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude 1-azidodecane.

• The product can be further purified by vacuum distillation.

Protocol 2: Elimination - Synthesis of 1-Decene

This protocol outlines the synthesis of 1-decene from 1-bromodecane via an E2 reaction.

Materials:

• 1-Bromodecane

• Potassium tert-butoxide (KOtBu)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Pentane

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-bromodecane (1.0 equivalent) in anhydrous THF.

• With vigorous stirring, add potassium tert-butoxide (1.1 - 1.5 equivalents) to the solution at room temperature. The addition may be done portion-wise as a solid or as a solution in THF.

• Stir the reaction mixture at room temperature or gently heat (e.g., to 50-60 °C) to ensure completion.

• Monitor the reaction by TLC or gas chromatography (GC) for the consumption of the starting material.

• Once the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract the product with pentane (3 times).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.

• The solvent can be carefully removed by distillation at atmospheric pressure to yield the crude 1-decene, which can be further purified by distillation.

Visualizations

Caption: Experimental workflows for SN2 and E2 reactions of 1-bromodecane.

Caption: Factors influencing the reaction pathway of 1-bromodecane.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. Solvent effects - Wikipedia [en.wikipedia.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Solvent Miscibility Table [sigmaaldrich.com]
• 8. csustan.edu [csustan.edu]
• 9. organicchemistrydata.org [organicchemistrydata.org]

Technical Support Center: 1-Bromodecane Grignard Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the Grignard synthesis of 1-Bromodecane (decylmagnesium bromide).

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in controlling the temperature during 1-Bromodecane Grignard synthesis?

The formation of a Grignard reagent is a highly exothermic reaction.[1][2] The primary challenge is managing the heat generated, especially during the initiation phase, to prevent a runaway reaction.[3] After an initial induction period, the reaction can accelerate rapidly, causing the solvent to boil vigorously.[2] Uncontrolled, this can lead to side reactions, reduced yield, and significant safety hazards.[1]

Q2: What is the optimal temperature range for forming decylmagnesium bromide?

The optimal temperature involves a balance. Gentle heating may be required to initiate the reaction.[4][5] Once initiated, the reaction is often self-sustaining and the temperature can be controlled by the gentle reflux of the solvent, such as diethyl ether (boiling point ~34.6°C).[6] Maintaining a steady, gentle reflux is crucial. Overheating can increase the rate of side reactions, particularly Wurtz coupling.[6] For subsequent reactions with electrophiles, much lower temperatures (e.g., 0°C to -78°C) are often required to ensure selective addition and minimize side reactions like enolization.[7]

Q3: Which solvent is better for this reaction: diethyl ether or THF?

Both anhydrous diethyl ether and tetrahydrofuran (THF) are commonly used.[8]

• Diethyl Ether: Its low boiling point (~34.6°C) makes it easier to control the reaction temperature through reflux, which helps dissipate the exothermic heat. For a primary alkyl bromide like 1-Bromodecane, diethyl ether is generally sufficient and offers straightforward temperature management.[6]

• THF: It has a higher boiling point (~66°C) and is a better solvating agent for the Grignard reagent. However, the higher temperature is not always necessary for reactive bromides and may increase the rate of the Wurtz coupling side reaction.[6]

Q4: My Grignard reaction won't start. What are the common causes?

Failure to initiate is a frequent issue in Grignard synthesis and is almost always due to two factors:

• Presence of Moisture: Grignard reagents are extremely reactive towards protic sources like water. Any moisture in the glassware, solvent, or starting materials will quench the reagent as it forms, preventing the reaction from starting.[5][9] All glassware must be rigorously dried (flame- or oven-dried) and cooled under an inert atmosphere.[6]

• Magnesium Oxide Layer: Magnesium turnings are coated with a passivating layer of magnesium oxide (MgO) that inhibits the reaction.[2][10] This layer must be removed or broken to expose the reactive metal surface.

Troubleshooting Guides

Issue 1: Reaction Fails to Initiate

This is the most common problem encountered. The following table outlines potential causes and their solutions.

Potential Cause	Recommended Solution
Wet Glassware/Solvent	Flame-dry or oven-dry (>120°C) all glassware and cool under a stream of dry nitrogen or argon. Use anhydrous grade solvents, preferably freshly distilled from a drying agent.[6]
Inactive Magnesium Surface	Mechanical Activation: Before adding solvent, crush the magnesium turnings with a dry glass rod in the flask under an inert atmosphere to expose a fresh surface.[6][10]
Chemical Activation: Add a small crystal of iodine (the brown color will disappear upon initiation) or a few drops of 1,2-dibromoethane.[2][5][7]
Low Local Temperature	Gently warm a small spot of the flask with a heat gun, but be prepared to cool the flask in an ice bath if the reaction initiates too vigorously.[4][5]
Impure 1-Bromodecane	Ensure the starting material is pure and dry. Impurities can inhibit the reaction.[8]

Issue 2: Low Yield of Desired Product

Even if the reaction initiates, the final yield can be compromised by side reactions or poor reagent quality.

Potential Cause	Recommended Solution
Wurtz Coupling	This is the most significant side reaction for primary alkyl halides, where the Grignard reagent reacts with unreacted 1-Bromodecane to form eicosane (C20H42).[5]
Solution: Add the 1-Bromodecane diluted in solvent dropwise to the magnesium suspension. This keeps the halide concentration low. Ensure efficient stirring to prevent high local concentrations.[6]
Thermal Decomposition	Overheating the reaction can degrade the Grignard reagent.
Solution: Maintain a gentle, steady reflux. Do not apply excessive heat. Use an ice bath to moderate the reaction if it becomes too vigorous.[4][6]
Quenching by Atmosphere	Exposure to air (O2, CO2, H2O) will destroy the Grignard reagent.
Solution: Maintain a positive pressure of an inert gas (nitrogen or argon) throughout the entire process, including setup, reaction, and workup.

Experimental Protocols

Key Experiment: Synthesis of Decylmagnesium Bromide

Materials:

• Magnesium turnings (1.2 equivalents)

• 1-Bromodecane (1.0 equivalent)

• Anhydrous diethyl ether or THF

• Iodine (one small crystal) or 1,2-dibromoethane (a few drops)

• Inert gas (Nitrogen or Argon)

Procedure:

• Preparation: Assemble a three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and an inert gas inlet. Flame-dry all glassware under vacuum or a stream of inert gas and allow it to cool to room temperature under a positive pressure of the inert gas.[6]

• Magnesium Activation: Place the magnesium turnings and a magnetic stir bar into the reaction flask. Add a single crystal of iodine or a few drops of 1,2-dibromoethane.[6]

• Solvent Addition: Add enough anhydrous diethyl ether via syringe or cannula to just cover the magnesium turnings.

• Initiation: Add a small portion (~5-10%) of the 1-Bromodecane (dissolved in anhydrous ether) from the dropping funnel to the stirring magnesium suspension. Observe the reaction mixture. Initiation is indicated by the disappearance of the iodine color, gentle bubbling on the magnesium surface, and a slight increase in temperature or cloudiness.[11] If the reaction does not start, gently warm the flask with a heat gun until initiation is observed.[4]

• Addition: Once the reaction is initiated and self-sustaining (gentle reflux), add the remaining 1-Bromodecane solution dropwise from the dropping funnel at a rate that maintains a steady but controlled reflux.[6] Have an ice-water bath ready to cool the flask if the reaction becomes too vigorous.[4]

• Completion: After the addition is complete, the mixture may be stirred at room temperature or gentle reflux for an additional 1-2 hours to ensure all the magnesium has reacted. The resulting grey/brown solution of decylmagnesium bromide is now ready for use in subsequent reactions.

Visualizations

Experimental Workflow for Grignard Synthesis

References

• 1. hzdr.de [hzdr.de]
• 2. Grignard reagent - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. nbinno.com [nbinno.com]
• 9. homework.study.com [homework.study.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. quora.com [quora.com]

Technical Support Center: 1-Bromodecane Waste Management

This guide provides comprehensive information for researchers, scientists, and drug development professionals on the safe handling and disposal of 1-Bromodecane waste.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1-Bromodecane?

A1: 1-Bromodecane is considered a hazardous substance. The primary hazards include:

• Skin and Eye Irritation: Direct contact can cause irritation.[1][2][3]

• Respiratory Tract Irritation: Inhalation of vapors may cause irritation to the respiratory system.[1][3]

• Toxicity: It is considered toxic if inhaled.[4]

• Environmental Hazard: 1-Bromodecane is very toxic to aquatic life with long-lasting effects.[4][5]

Q2: What immediate first aid measures should be taken in case of exposure?

A2: In case of accidental exposure, follow these first aid measures immediately:

• Eye Contact: Flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Seek immediate medical attention.[1]

• Skin Contact: Remove contaminated clothing and shoes. Flush the affected skin with plenty of water for at least 15 minutes. Get medical aid.[1]

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical attention.[1]

• Ingestion: If the person is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get medical aid immediately.[1]

Q3: What personal protective equipment (PPE) is required when handling 1-Bromodecane?

A3: Appropriate PPE must be worn at all times when handling 1-Bromodecane to ensure personal safety. This includes:

• Eye Protection: Chemical safety goggles or eyeglasses that comply with OSHA's eye and face protection regulations.[3]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. It is important to dispose of contaminated gloves properly after use.[4][5]

• Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin exposure.[3][6]

• Respiratory Protection: Work should be conducted in a well-ventilated area or under a chemical fume hood to avoid inhalation of vapors.[1][4]

Q4: How should I store 1-Bromodecane and its waste?

A4: Store 1-Bromodecane and its waste in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents and strong bases. Keep containers tightly closed.[1][4] The storage area should be equipped with an eyewash station and a safety shower.[1]

Q5: Can I dispose of 1-Bromodecane waste down the drain?

A5: No, under no circumstances should 1-Bromodecane be disposed of down the drain or in regular trash.[7] It is very toxic to aquatic life and is classified as a halogenated organic compound, which requires special disposal procedures.[4][5][7]

Troubleshooting Guide

Problem: I have accidentally spilled a small amount of 1-Bromodecane in the lab.

Solution:

• Ensure Safety: Alert personnel in the immediate vicinity and ensure the area is well-ventilated. Eliminate any sources of ignition.[7]

• Wear Appropriate PPE: Before cleaning the spill, put on the required personal protective equipment, including safety goggles, chemical-resistant gloves, and a lab coat.[7]

• Contain and Absorb: For small spills, absorb the liquid with an inert material such as vermiculite, sand, or earth.[1]

• Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it into a designated, sealable container for hazardous waste.[7]

• Decontaminate the Area: Clean the spill area thoroughly with soap and water. All cleaning materials (e.g., paper towels, wipes) should be collected and placed in the same hazardous waste container.[7]

• Label and Dispose: Clearly label the container as "Spill Debris containing 1-Bromodecane" and manage it according to your institution's hazardous waste disposal protocol.[7]

Problem: The 1-Bromodecane waste container is almost full.

Solution:

• Do Not Overfill: Do not fill the waste container beyond 90% capacity to allow for vapor expansion.[7]

• Seal and Label: Securely close the container. Ensure the hazardous waste label is completely and accurately filled out with the full chemical name ("1-Bromodecane") and the words "Hazardous Waste".[7]

• Store Properly: Store the sealed container in a designated satellite accumulation area, which should be a ventilated, fire-resistant cabinet for hazardous materials, away from ignition sources.[7]

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company to arrange for pickup.[7]

Data Presentation

Table 1: Physical and Chemical Properties of 1-Bromodecane

Property	Value	Source(s)
Molecular Formula	C₁₀H₂₁Br	[8]
Molecular Weight	221.18 g/mol	[4][9]
Appearance	Colorless to light yellow liquid	[3][8]
Boiling Point	238 °C (lit.)	[3]
Melting Point	-29.6 °C	[3]
Density	1.066 g/mL at 25 °C (lit.)	[4]
Flash Point	94 °C / 201.2 °F	[3]
Water Solubility	Insoluble	[4]

Experimental Protocols

Protocol for the Segregation and Disposal of 1-Bromodecane Waste

This protocol outlines the standard procedure for the safe disposal of 1-Bromodecane waste, treating it as halogenated organic waste.

1. Waste Segregation:

• Designate a specific, properly labeled waste container solely for halogenated organic liquids.
• Never mix 1-Bromodecane waste with non-halogenated waste streams to prevent dangerous reactions and ensure proper disposal.[10]

2. Container Labeling:

• As soon as the first drop of waste is added, affix a hazardous waste tag to the container.
• The label must clearly state:
• The words "Hazardous Waste".
• The full chemical name: "1-Bromodecane".
• The approximate concentration and volume.[7]

3. Container Management:

• Keep the waste container tightly closed at all times, except when adding waste, to prevent the release of vapors.[7]
• Ensure the exterior of the container remains clean and free from contamination.
• Do not fill the container beyond 90% of its capacity.[7]

4. Storage of Waste Container:

• Store the sealed and labeled waste container in a designated satellite accumulation area.
• This area should be a ventilated, fire-resistant cabinet designed for hazardous materials, away from heat, ignition sources, and direct sunlight.[7]

5. Final Disposal:

• Arrange for waste pickup through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[7]
• The recommended method of disposal is high-temperature incineration at a specialized facility equipped with afterburners and scrubbers to neutralize the resulting hydrogen bromide gas.[7]

Mandatory Visualization

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. CAS 112-29-8: 1-Bromodecane | CymitQuimica [cymitquimica.com]
• 9. 1-Bromodecane | C10H21Br | CID 8173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. braun.matse.illinois.edu [braun.matse.illinois.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Reaction Products of 1-Bromodecane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the major reaction pathways of 1-bromodecane, a versatile C10 alkylating agent. We will explore its utility in Grignard reactions, nucleophilic substitution, and elimination reactions, presenting a comparative analysis of reaction products, yields, and conditions. Furthermore, we will evaluate alternative starting materials, offering insights into substrate selection for the synthesis of decane derivatives. Detailed experimental protocols and characterization data are provided to support your research and development endeavors.

Executive Summary

1-Bromodecane serves as a valuable precursor for the introduction of a decyl moiety in various chemical transformations. Its primary reaction pathways are dictated by the choice of reagents and reaction conditions, leading to a diverse range of products.

• Grignard Reaction: The formation of decylmagnesium bromide opens the door to the synthesis of a wide array of extended carbon skeletons. Reaction with electrophiles like formaldehyde provides a straightforward route to primary alcohols.

• Nucleophilic Substitution (SN2): As a primary alkyl halide, 1-bromodecane readily undergoes SN2 reactions with good nucleophiles, such as the azide ion, to yield functionalized decane derivatives with high efficiency.

• Elimination (E2): In the presence of a strong, sterically hindered base like potassium tert-butoxide, 1-bromodecane undergoes an E2 elimination to predominantly form the terminal alkene, 1-decene.

This guide will delve into the specifics of each of these transformations, providing quantitative data for comparison.

Comparison of Key Reactions of 1-Bromodecane

The following table summarizes the typical outcomes of the primary reactions of 1-bromodecane.

Reaction Type	Reagent	Product	Typical Yield (%)	Reaction Conditions
Grignard Reaction	1. Mg, Diethyl Ether2. Formaldehyde	Undecan-1-ol	~70-80%	Anhydrous conditions, reflux
Nucleophilic Substitution (SN2)	Sodium Azide (NaN3)	1-Azidodecane	~90%	DMF or DMSO, 60-100 °C
Elimination (E2)	Potassium tert-Butoxide (t-BuOK)	1-Decene	>90% (of alkene products)	THF or DMSO, elevated temperatures

Alternative Starting Materials: A Comparative Overview

While 1-bromodecane is a common starting material, other decyl derivatives can also be employed for the synthesis of similar products. The choice of substrate can significantly impact reactivity, yield, and reaction conditions.

Starting Material	Leaving Group	Relative Reactivity in SN2	Notes
1-Bromodecane	Br⁻	Good	A versatile and common starting material.
Decyl Tosylate	TsO⁻	Excellent	Tosylate is a better leaving group than bromide, often leading to faster reactions and milder conditions.[1]
1-Decanol	OH⁻	Poor	The hydroxyl group is a poor leaving group and requires activation (e.g., conversion to a tosylate or halide) for substitution or elimination reactions.

Reaction Pathways and Experimental Workflows

To visually represent the transformations discussed, the following diagrams illustrate the key reaction pathways and a general experimental workflow for product characterization.

References

• 1. prepchem.com [prepchem.com]

A Comparative Spectroscopic Guide to 1-Bromodecane and Its Homologs

For researchers and professionals in drug development and chemical synthesis, a thorough understanding of the structural characteristics of alkyl halides is paramount. This guide provides a comparative analysis of the Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectral data for 1-bromodecane, alongside its shorter and longer chain counterparts, 1-bromooctane and 1-bromododecane. The presented data facilitates the identification and differentiation of these homologous compounds.

¹H NMR Spectral Data Comparison

The ¹H NMR spectra of linear alkyl bromides are characterized by distinct signals corresponding to the protons at different positions along the carbon chain. The most downfield signal is that of the methylene group attached to the electronegative bromine atom (-CH₂Br). The remaining methylene groups along the chain produce a complex, overlapping multiplet, while the terminal methyl group appears as a triplet.

Compound	Chemical Shift (δ) ppm	Splitting Pattern	Coupling Constant (J) Hz	Assignment
1-Bromodecane	~3.40	Triplet	~6.8	-CH₂Br
~1.85	Quintet	~7.2	-CH₂CH₂Br
~1.26	Multiplet	-	-(CH₂)₇-
~0.88	Triplet	~6.9	-CH₃
1-Bromooctane	~3.40	Triplet	~6.9	-CH₂Br
~1.85	Quintet	~7.3	-CH₂CH₂Br
~1.29	Multiplet	-	-(CH₂)₅-
~0.89	Triplet	~7.0	-CH₃
1-Bromododecane	3.39	Triplet	-	1-H (-CH₂Br)[1]
1.85	Multiplet	-	2-H (-CH₂CH₂Br)[1]
1.42	Multiplet	-	3-H[1]
1.26	Multiplet	-	remaining CH₂[1]
0.88	Triplet	-	12-H (-CH₃)[1]

¹³C NMR Spectral Data Comparison

In the ¹³C NMR spectra, the carbon atom bonded to the bromine (-CH₂Br) is the most deshielded among the methylene carbons. The chemical shifts of the other carbon atoms in the alkyl chain show a predictable pattern, with those closer to the bromine atom appearing at slightly lower fields.

Compound	Chemical Shift (δ) ppm	Assignment
1-Bromodecane	~33.9	C-1 (-CH₂Br)
~32.8	C-2
~31.9	-
~29.5	-
~29.3	-
~28.7	-
~28.2	-
~22.7	-
~14.1	C-10 (-CH₃)
1-Bromooctane	~33.8	C-1 (-CH₂Br)
~32.9	C-2
~31.8	-
~28.8	-
~28.2	-
~22.6	-
~14.1	C-8 (-CH₃)
1-Bromododecane	33.8	C-1 (-CH₂Br)[1]
32.9	C-2[1]
31.9	C-10[1]
22.7	C-11[1]
14.1	C-12 (-CH₃)[1]

IR Spectral Data Comparison

The IR spectra of these long-chain alkyl bromides are dominated by the stretching and bending vibrations of the C-H bonds of the methylene and methyl groups. The C-Br stretching vibration is also observable, although it appears in the fingerprint region at lower wavenumbers.

Compound	Absorption Frequency (cm⁻¹)	Assignment
1-Bromodecane	~2925, ~2854	C-H stretch (alkane)
~1465	C-H bend (alkane)
~722	C-Br stretch
1-Bromooctane	~2926, ~2855	C-H stretch (alkane)
~1466	C-H bend (alkane)
~646	C-Br stretch
1-Bromododecane	2925, 2851	C-H stretch (alkane)[1]
1466	C-H bend (alkane)[1]
722	C-Br stretch[1]

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

A solution of the analyte (typically 5-25 mg for ¹H NMR and 20-100 mg for ¹³C NMR) is prepared in a suitable deuterated solvent (e.g., CDCl₃) to a volume of approximately 0.6-0.7 mL in a clean NMR tube. The tube is then placed in a spinner turbine and inserted into the NMR spectrometer. The magnetic field is shimmed to achieve homogeneity, and the desired NMR experiment is run. Data processing involves Fourier transformation, phase correction, and baseline correction.

Infrared (IR) Spectroscopy

For liquid samples, a drop of the neat liquid is placed between two salt plates (e.g., NaCl or KBr) to form a thin film. The plates are then mounted in a sample holder and placed in the beam path of the IR spectrometer. A background spectrum of the empty salt plates is typically recorded first and automatically subtracted from the sample spectrum. The spectrum is then recorded, showing the absorption of infrared radiation as a function of wavenumber.

Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of an unknown alkyl halide sample.

Caption: Logical workflow for the spectroscopic analysis and structure elucidation of alkyl halides.

References

• 1. Making sure you're not a bot! [oc-praktikum.de]

Unveiling Molecular Structure: A Comparative Guide to Raman Spectroscopy of 1-Bromodecane

For researchers, scientists, and drug development professionals, understanding the precise molecular structure of long-chain haloalkanes like 1-bromodecane is crucial for applications ranging from synthetic chemistry to the design of novel drug delivery systems. Raman spectroscopy offers a powerful, non-destructive analytical technique to probe the vibrational modes of these molecules, providing a detailed fingerprint of their structural characteristics. This guide provides a comparative analysis of the Raman spectroscopy of 1-bromodecane, supported by experimental data and protocols.

This document will explore the key vibrational modes of 1-bromodecane and compare them with other relevant long-chain 1-haloalkanes. A detailed experimental protocol for acquiring high-quality Raman spectra of liquid samples is also presented, alongside a logical workflow for structural analysis.

Comparative Analysis of Vibrational Modes

The Raman spectrum of 1-bromodecane is characterized by a series of distinct peaks corresponding to the vibrational modes of its constituent chemical bonds. For structural elucidation, the most informative regions of the spectrum include the C-H stretching, C-C stretching, and the C-Br stretching modes. A comparison with other 1-haloalkanes, such as 1-chlorodecane and 1-iododecane, reveals shifts in the carbon-halogen stretching frequency that are indicative of the halogen atom's mass and the C-X bond strength.

The following table summarizes the key Raman active vibrational modes for 1-bromodecane and its analogs. These values are compiled from established spectral data and theoretical calculations present in the scientific literature.

Vibrational Mode	1-Bromodecane (cm⁻¹)	1-Chlorodecane (cm⁻¹)	1-Iododecane (cm⁻¹)	Comments
**C-H Stretching (CH₃, CH₂) **	2800 - 3000	2800 - 3000	2800 - 3000	A complex series of strong bands corresponding to symmetric and asymmetric stretching of methyl and methylene groups.
CH₂ Scissoring	1440 - 1460	1440 - 1460	1440 - 1460	Bending vibration of the methylene groups in the alkyl chain.
C-C Stretching (trans)	1120 - 1140	1120 - 1140	1120 - 1140	Associated with the all-trans conformation of the alkyl chain.
C-C Stretching (gauche)	1060 - 1090	1060 - 1090	1060 - 1090	Indicates the presence of gauche conformations in the alkyl chain.
C-Br Stretch	560 - 640	-	-	A strong, characteristic band. The broadness can indicate the presence of different conformers.
C-Cl Stretch	-	650 - 750	-	Shifts to a higher wavenumber compared to C-Br due to the lower mass of chlorine and stronger bond.
C-I Stretch	-	-	500 - 600	Shifts to a lower wavenumber compared to C-Br due to the higher mass of iodine.

Experimental Protocol for Raman Spectroscopy of 1-Bromodecane

This protocol outlines the methodology for acquiring a high-quality Raman spectrum of liquid 1-bromodecane.

1. Instrumentation:

• A high-resolution Raman spectrometer equipped with a laser excitation source (e.g., 532 nm or 785 nm).

• A microscope objective for sample focusing and signal collection.

• A charge-coupled device (CCD) detector.

• Software for spectral acquisition and analysis.

2. Sample Preparation:

• Ensure 1-bromodecane is of high purity to avoid fluorescence interference from impurities.

• Place a small droplet of liquid 1-bromodecane on a clean, Raman-grade substrate (e.g., a quartz slide or an aluminum-coated slide).

• Alternatively, for volatile or air-sensitive samples, a quartz cuvette can be used.

3. Data Acquisition:

• Calibration: Calibrate the spectrometer using a known standard, such as silicon or cyclohexane, to ensure wavenumber accuracy.

• Laser Power: Use the lowest laser power necessary to obtain a good signal-to-noise ratio to prevent sample heating or degradation. A starting point of 5-10 mW is recommended.

• Integration Time and Accumulations: Set an appropriate integration time (e.g., 1-10 seconds) and number of accumulations (e.g., 5-20) to achieve a spectrum with a high signal-to-noise ratio.

• Focusing: Carefully focus the laser onto the liquid sample.

• Spectral Range: Acquire the spectrum over a range that covers all expected vibrational modes, typically from 200 cm⁻¹ to 3200 cm⁻¹.

• Background Subtraction: Record a spectrum of the substrate alone and subtract it from the sample spectrum to remove any background signals.

4. Data Analysis:

• Identify and label the prominent Raman peaks.

• Compare the peak positions with reference spectra and literature values to assign them to specific vibrational modes.

• Analyze the relative intensities and shapes of the peaks to gain insights into the conformational properties of the molecule.

Workflow for Structural Analysis

The following diagram illustrates the logical workflow for the structural analysis of 1-bromodecane using Raman spectroscopy.

Caption: Workflow for the structural analysis of 1-bromodecane via Raman spectroscopy.

A Comparative Guide to Surface Functionalization with 1-Bromodecane via XPS Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of surface functionalization using 1-bromodecane, with a focus on characterization by X-ray Photoelectron Spectroscopy (XPS). It offers supporting data, detailed experimental protocols, and a clear workflow for researchers aiming to modify surfaces with alkyl chains for a variety of applications, including drug delivery and biomaterial development.

Data Presentation: XPS Analysis of Brominated Surfaces

Successful functionalization of a surface with 1-bromodecane is primarily confirmed by the presence of a bromine signal in the XPS spectrum. The key region of interest is the Br 3d core level, which appears as a doublet (Br 3d₅/₂ and Br 3d₃/₂) due to spin-orbit coupling. The binding energy of these peaks is indicative of the chemical environment of the bromine atom. For covalently bonded bromine in an alkyl chain (C-Br), the Br 3d₅/₂ peak is typically observed in the range of 70-71 eV. The presence of this signal, along with an increase in the C 1s signal and a decrease in substrate signals, confirms successful grafting.

While direct comparative studies for 1-bromodecane against other long-chain alkyl halides are not extensively documented in single reports, a comparison can be synthesized from established XPS data for similar surface modifications. The following table provides a summary of expected XPS data for a silicon surface functionalized with 1-bromodecane and compares it with an alternative functionalization using 1-dodecanethiol on a gold surface, a common alternative for creating alkylated self-assembled monolayers (SAMs).

Parameter	Surface Functionalized with 1-Bromodecane (on Si/SiO₂)	Surface Functionalized with 1-Dodecanethiol (on Au)
Substrate	Silicon with native oxide (Si/SiO₂)	Gold (Au)
Key Element	Bromine (Br)	Sulfur (S)
XPS Region	Br 3d	S 2p
Expected Binding Energy (eV)	Br 3d₅/₂: ~70.5 eV[1][2]	S 2p₃/₂: ~162.0 eV (for Au-S bond)
Spin-Orbit Splitting (eV)	~1.05	~1.18
Atomic Concentration (%) *	Br: 1-5%	S: 2-6%
C 1s High-Resolution Spectrum	Predominantly C-C/C-H at ~285.0 eV	Predominantly C-C/C-H at ~285.0 eV
Substrate Signal Attenuation	Decrease in Si 2p and O 1s intensity	Decrease in Au 4f intensity

*Note: Atomic concentrations are highly dependent on the reaction conditions and the density of the resulting monolayer.

Experimental Protocols

Protocol 1: Surface Functionalization of a Silicon Wafer with 1-Bromodecane

This protocol details the covalent attachment of 1-bromodecane to a hydroxylated silicon surface. The reaction proceeds via the formation of a more reactive intermediate from the alkyl bromide, which then reacts with the surface hydroxyl groups.

Materials:

• Silicon wafers

• 1-Bromodecane (C₁₀H₂₁Br)

• Anhydrous Toluene

• Sodium hydride (NaH) or similar strong base

• Acetone (ACS grade)

• Isopropanol (ACS grade)

• Deionized (DI) water

• Nitrogen gas

Procedure:

• Substrate Cleaning and Hydroxylation:

  • Cut silicon wafers to the desired size.

  • Sonicate the wafers in acetone for 15 minutes.

  • Sonicate in isopropanol for 15 minutes.

  • Rinse thoroughly with DI water.

  • Dry the wafers under a stream of nitrogen.

  • To generate a high density of hydroxyl groups, treat the wafers with a piranha solution (a 3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) for 30 minutes. (Caution: Piranha solution is extremely corrosive and must be handled with extreme care in a fume hood).

  • Rinse the wafers extensively with DI water and dry under nitrogen.

• Grafting Reaction:

  • In a glovebox or under an inert atmosphere, prepare a solution of 1-bromodecane in anhydrous toluene.

  • Add a strong base, such as sodium hydride, to the solution to facilitate the reaction with the surface hydroxyl groups. The base can deprotonate the hydroxyl groups, making them more nucleophilic.

  • Immerse the cleaned and hydroxylated silicon wafers in the reaction solution.

  • Heat the reaction to 60-80°C and leave for 12-24 hours under an inert atmosphere.

• Washing and Curing:

  • Remove the wafers from the solution and rinse with fresh anhydrous toluene.

  • Sonicate the wafers in fresh toluene for 5 minutes to remove any physisorbed molecules.

  • Rinse with isopropanol and then DI water.

  • Dry the functionalized wafers under a stream of nitrogen.

  • Cure the grafted layer by baking in an oven at 110-120°C for 30 minutes.

Protocol 2: XPS Analysis of the Functionalized Surface

Instrumentation:

• X-ray Photoelectron Spectrometer with a monochromatic Al Kα X-ray source.

Procedure:

• Sample Preparation:

  • Mount the functionalized silicon wafer on a sample holder using conductive carbon tape.

• Data Acquisition:

  • Introduce the sample into the XPS analysis chamber and pump down to ultra-high vacuum (<10⁻⁸ mbar).

  • Acquire a survey spectrum to identify all elements present on the surface.

  • Acquire high-resolution spectra for the C 1s, O 1s, Si 2p, and Br 3d regions.

  • Use a charge neutralizer for insulating samples to prevent surface charging.

• Data Analysis:

  • Calibrate the binding energy scale by setting the adventitious C 1s peak to 284.8 eV.

  • Perform peak fitting on the high-resolution spectra to determine the chemical states and their relative concentrations.

  • Calculate the atomic concentrations of the detected elements.

Mandatory Visualization

Caption: Experimental workflow for surface functionalization and XPS analysis.

Caption: Logical relationship for confirmation of surface functionalization.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Comparative Reactivity Analysis: 1-Bromodecane vs. 1-Chlorodecane in Nucleophilic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the realm of organic synthesis, the selection of an appropriate alkyl halide is paramount for the success of nucleophilic substitution reactions. This guide provides an objective comparison of the reactivity of 1-bromodecane and 1-chlorodecane, two common long-chain primary alkyl halides. The fundamental difference in their reactivity lies in the nature of the halogen atom, which acts as the leaving group during the reaction. Experimental data consistently demonstrates that 1-bromodecane is significantly more reactive than 1-chlorodecane. This heightened reactivity is primarily attributed to the superior leaving group ability of the bromide ion (Br⁻) compared to the chloride ion (Cl⁻). The carbon-bromine bond is weaker and more polarizable than the carbon-chlorine bond, which lowers the activation energy for nucleophilic attack and results in faster reaction rates.

Core Principles: The Role of the Leaving Group

Nucleophilic substitution reactions, particularly the bimolecular (Sₙ2) mechanism common for primary alkyl halides like 1-bromodecane and 1-chlorodecane, are critically dependent on the stability of the leaving group.[1] A good leaving group is a species that can stabilize the negative charge it acquires after breaking its bond with the carbon atom.[2] In the case of haloalkanes, the reaction rate is determined by the strength of the carbon-halogen bond; a weaker bond leads to a faster reaction.[3]

Several key factors contribute to bromide's superiority as a leaving group over chloride:

• Atomic Size and Charge Stability: The bromide ion is larger than the chloride ion.[4] This larger size allows the negative charge to be dispersed over a greater volume, reducing charge density and increasing the stability of the resulting anion.[4]

• Polarizability: Bromide's larger electron cloud is more polarizable than chloride's.[4][5] This means its electron distribution can be more easily distorted, which helps to stabilize the transition state of the reaction as the C-X bond breaks and the C-Nu bond forms.[4]

• Basicity: Good leaving groups are typically weak bases. Since HBr is a stronger acid than HCl, its conjugate base, Br⁻, is a weaker base than Cl⁻.[6] This translates to Br⁻ being a more stable, and thus better, leaving group.

Quantitative Data Comparison

The difference in reactivity can be quantified by comparing the bond dissociation energies (BDE) of the carbon-halogen bonds and the relative rates of reaction.

Table 1: Carbon-Halogen Bond Dissociation Energies (BDE)

A lower bond dissociation energy corresponds to a weaker bond that is more easily broken, leading to a lower activation energy and a faster reaction rate. The C-Br bond is demonstrably weaker than the C-Cl bond.[7][8]

Bond	Typical BDE (kJ/mol)	Notes
C-Cl	~327 - 359.9	Stronger bond, higher activation energy for cleavage.[8][9]
C-Br	~285 - 305.0	Weaker bond, lower activation energy for cleavage.[7][8][9]

Values are approximate for primary alkyl halides and can vary slightly based on the specific molecule and measurement technique.

Table 2: Relative Reaction Rates in Sₙ2 Reactions

While specific kinetic data for 1-decanes is not always published, the trend for primary alkyl halides is well-established. The following data for n-butyl halides serves as a strong proxy, illustrating the significant rate enhancement when using a bromide leaving group over a chloride.

Substrate (Proxy)	Leaving Group	Relative Rate Constant (k_rel)
n-Butyl Chloride	Cl⁻	1
n-Butyl Bromide	Br⁻	~30-40

Data is illustrative of the general reactivity trend for Sₙ2 reactions.

Reaction Mechanisms and Visualizations

For primary alkyl halides such as 1-bromodecane and 1-chlorodecane, the nucleophilic substitution reaction proceeds predominantly through the Sₙ2 (Bimolecular Nucleophilic Substitution) mechanism.[1][10] This mechanism involves a single, concerted step where the nucleophile attacks the electrophilic carbon atom from the backside, simultaneously displacing the leaving group.[11]

Caption: Generalized Sₙ2 reaction pathway for a primary alkyl halide (R-X).

The lower activation energy required to break the C-Br bond compared to the C-Cl bond means that the transition state for the reaction of 1-bromodecane is lower in energy, leading to a faster reaction.

Caption: Factors influencing the superior leaving group ability of bromide.

Experimental Protocol: Synthesis of 1-Cyanodecane via Sₙ2 Reaction

This protocol describes a representative Sₙ2 reaction to synthesize 1-cyanodecane from either 1-bromodecane or 1-chlorodecane. The reaction with 1-bromodecane is expected to proceed faster and/or at a lower temperature than the reaction with 1-chlorodecane.

Objective: To compare the rate of formation of 1-cyanodecane from 1-bromodecane and 1-chlorodecane under identical Sₙ2 conditions.

Materials:

• 1-Bromodecane

• 1-Chlorodecane

• Sodium Cyanide (NaCN)

• Ethanol, anhydrous

• Water, deionized

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flasks

• Reflux condensers

• Heating mantles with magnetic stirrers

• Separatory funnel

• Rotary evaporator

• TLC plates and chamber

• Gas Chromatography-Mass Spectrometry (GC-MS) instrument

Procedure:

• Reaction Setup: In two separate round-bottom flasks, prepare identical reaction mixtures. To each flask, add sodium cyanide (1.2 eq) and a 9:1 ethanol/water solvent mixture.

• Initiation: Add 1-bromodecane (1.0 eq) to the first flask and 1-chlorodecane (1.0 eq) to the second flask.

• Reaction Conditions: Heat both mixtures to reflux (approx. 80°C) with vigorous stirring.[3]

• Monitoring: Monitor the progress of each reaction at regular intervals (e.g., every 30 minutes) by taking small aliquots and analyzing them via Thin Layer Chromatography (TLC) or GC-MS.

• Workup (upon completion):

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing diethyl ether and water.

  • Separate the layers and extract the aqueous layer twice more with diethyl ether.

  • Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.[12]

  • Dry the organic layer over anhydrous magnesium sulfate.[12]

• Analysis: Filter the drying agent and concentrate the solvent using a rotary evaporator. Analyze the crude product by GC-MS to determine the conversion and yield. The reaction involving 1-bromodecane is expected to reach completion in a significantly shorter time.

Caption: General experimental workflow for nucleophilic substitution.

Conclusion

For researchers and professionals in drug development and chemical synthesis, the choice between 1-bromodecane and 1-chlorodecane has clear implications for reaction efficiency. 1-Bromodecane is the superior substrate for Sₙ2 reactions due to the inherent properties of the bromide ion, which make it a much better leaving group than the chloride ion. This is supported by fundamental principles of atomic size and polarizability, as well as quantitative data on bond dissociation energies. Consequently, reactions with 1-bromodecane proceed faster, often require milder conditions, and can lead to higher yields compared to its chlorinated analog, making it the preferred choice for optimizing synthetic pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. Which of the following is the best leaving group in a nucleophili... | Study Prep in Pearson+ [pearson.com]
• 3. chemistrystudent.com [chemistrystudent.com]
• 4. smart.dhgate.com [smart.dhgate.com]
• 5. forums.studentdoctor.net [forums.studentdoctor.net]
• 6. reddit.com [reddit.com]
• 7. benchchem.com [benchchem.com]
• 8. quora.com [quora.com]
• 9. researchgate.net [researchgate.net]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. benchchem.com [benchchem.com]

A Comparative Guide to Decyl Group Introduction: Exploring Alternatives to 1-Bromodecane

For researchers, scientists, and drug development professionals, the strategic introduction of a decyl group can be a pivotal step in modifying the lipophilicity, metabolic stability, and target engagement of a molecule. While 1-bromodecane has traditionally been a go-to reagent for this purpose, a range of alternative methods offer distinct advantages in terms of reactivity, substrate scope, and reaction conditions. This guide provides an objective comparison of various approaches to introduce a decyl group, supported by experimental data and detailed protocols.

Comparison of Alkylation Methods for C-N and C-O Bond Formation

The introduction of a decyl group onto heteroatoms such as nitrogen and oxygen is a common transformation in organic synthesis. The following table compares the efficacy of 1-bromodecane with alternative methods for the N-alkylation of aniline and O-alkylation of phenol.

Reaction Type	Nucleophile	Decylating Agent	Product	Yield (%)	Reference
N-Alkylation	Aniline	1-Bromodecane	N-Decylaniline	~85%	[1]
Aniline	Decyl Tosylate	N-Decylaniline	~90%	Theoretical
Aniline	Decanal (Reductive Amination)	N-Decylaniline	up to 99%	[2]
O-Alkylation (Williamson Ether Synthesis)	Phenol	1-Bromodecane	Decyl Phenyl Ether	~89%	[3]
Phenol	Decyl Tosylate	Decyl Phenyl Ether	High	[4]
1-Decanol (converted to Alkoxide)	Allyl Bromide	Allyl Decyl Ether	95%	[3]
1-Decanol (converted to Alkoxide)	Benzyl Bromide	Benzyl Decyl Ether	94%	[3]

Comparison of Methods for C-C Bond Formation

The formation of a carbon-carbon bond to introduce a decyl group can be achieved through various powerful cross-coupling and organometallic reactions. This table provides a comparative overview of these methods.

Reaction Type	Decyl Source	Coupling Partner	Product	Yield (%)	Reference
Grignard Reaction	Decylmagnesium Bromide	Benzaldehyde	1-Phenyl-1-undecanol	High	[5]
Suzuki-Miyaura Coupling	Decylboronic Acid	Bromobenzene	Decylbenzene	Good to Excellent	[6]
Sonogashira Coupling	1-Decyne	Iodobenzene	1-Phenyl-1-decyne	~74%	[7]

Experimental Protocols

N-Alkylation of Aniline with 1-Bromodecane

Objective: To synthesize N-decylaniline via direct N-alkylation.

Procedure:

• To a stirred solution of aniline (1.0 equivalent) in acetonitrile (0.2 M), add potassium carbonate (1.5 equivalents).

• Add 1-bromodecane (1.1 equivalents) to the suspension at room temperature.

• Heat the mixture to 80 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield N-decylaniline.[1]

Reductive Amination of Aniline with Decanal

Objective: To synthesize N-decylaniline via a one-pot reductive amination.

Procedure:

• In a suitable reaction vessel, dissolve aniline (1.0 equivalent) and decanal (1.2 equivalents) in a suitable solvent such as methanol or dichloroethane.

• Add a reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equivalents), to the solution.

• If necessary, add a catalytic amount of acetic acid to facilitate imine formation.

• Stir the reaction mixture at room temperature until the reaction is complete, as monitored by TLC or GC-MS.

• Quench the reaction by the slow addition of water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent to afford N-decylaniline.[2][8]

Williamson Ether Synthesis of Decyl Phenyl Ether

Objective: To synthesize decyl phenyl ether from phenol and 1-bromodecane.

Procedure:

• In a round-bottom flask, dissolve phenol (1.0 equivalent) in a suitable solvent such as acetone or DMF.

• Add a base, such as potassium carbonate (1.5 equivalents), to the solution and stir for 15-30 minutes to form the phenoxide.

• Add 1-bromodecane (1.1 equivalents) to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and filter off the inorganic salts.

• Remove the solvent under reduced pressure.

• Dissolve the residue in an organic solvent like diethyl ether, wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give decyl phenyl ether.

Grignard Reaction of Decylmagnesium Bromide with Benzaldehyde

Objective: To synthesize 1-phenyl-1-undecanol.

Procedure:

• Prepare the Grignard reagent by adding a solution of 1-bromodecane (1.0 equivalent) in anhydrous diethyl ether dropwise to a stirred suspension of magnesium turnings (1.1 equivalents) in anhydrous diethyl ether under an inert atmosphere.

• After the formation of the Grignard reagent is complete, cool the solution to 0 °C.

• Slowly add a solution of benzaldehyde (1.0 equivalent) in anhydrous diethyl ether to the Grignard reagent.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography to obtain 1-phenyl-1-undecanol.[5]

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the workflows for the described methods of introducing a decyl group.

C-N Bond Formation

Comparison of C-N bond formation pathways.

C-O Bond Formation (Williamson Ether Synthesis)

Workflow for the Williamson Ether Synthesis.

C-C Bond Formation

Overview of C-C bond formation strategies.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ias.ac.in [ias.ac.in]
• 4. benchchem.com [benchchem.com]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. rsc.org [rsc.org]
• 8. gctlc.org [gctlc.org]

Efficacy of 1-Bromodecane as an alkylating agent compared to other haloalkanes

For researchers, scientists, and professionals in drug development, the selection of an appropriate alkylating agent is a critical decision that influences reaction efficiency, yield, and overall synthetic strategy. This guide provides an objective comparison of 1-bromodecane's performance as an alkylating agent against other haloalkanes, supported by established chemical principles and experimental data.

Principles of Alkylating Agent Efficacy

The efficacy of a haloalkane as an alkylating agent in nucleophilic substitution reactions, particularly S(_N)2 reactions, is primarily dictated by the nature of the halogen, which serves as the leaving group. The strength of the carbon-halogen bond and the stability of the resulting halide ion in solution are key determinants of reactivity. A good leaving group is a weak base, meaning it is stable on its own.[1][2]

The established order of reactivity for haloalkanes in S(_N)2 reactions is:

R-I > R-Br > R-Cl >> R-F

This trend is attributed to the decreasing basicity and increasing stability of the halide ions as we move down the halogen group.[2] Iodide (I

$^-$ ) is the weakest base and therefore the best leaving group, making 1-iododecane the most reactive among the 1-halodecanes.[1][2] Conversely, chloride (Cl $^-$ ) is a stronger base than bromide, rendering 1-chlorodecane less reactive than 1-bromodecane. Fluoride (F $^-$ ) is a strong base and a poor leaving group, making 1-fluorodecane generally unsuitable for most S(_N)2 alkylation reactions.[2]

Comparative Performance Data

However, quantitative data for the reactivity of 1-bromodecane in both substitution (alkylation) and competing elimination reactions is available. A study on the reaction of 1-bromodecane with various alkoxide bases in a dimethyl sulfoxide (DMSO)/alcohol mixture provides insight into its reaction kinetics.[3]

Table 1: Rate Constants for Reactions of 1-Bromodecane with Alkoxides [3]

Nucleophile/Base	Solvent (83.7 mol% DMSO)	Temperature (°C)	k(\text{substitution}) (L mol $^{-1}$ s $^{-1}$ )	k(\text{elimination}) (L mol $^{-1}$ s $^{-1}$ )
Potassium Methoxide	Methanol	20	1.1 x 10 $^{-3}$	0.2 x 10 $^{-3}$
Potassium Ethoxide	Ethanol	20	1.2 x 10 $^{-3}$	0.8 x 10 $^{-3}$
Potassium Isopropoxide	Isopropanol	20	0.5 x 10 $^{-3}$	1.2 x 10 $^{-3}$
Potassium t-butoxide	t-butanol	20	0.05 x 10 $^{-3}$	4.8 x 10 $^{-3}$

This data quantitatively demonstrates that for 1-bromodecane, substitution (the desired alkylation) is favored with less sterically hindered bases like methoxide and ethoxide, while elimination becomes the dominant pathway with bulkier bases like potassium t-butoxide.

Table 2: Qualitative Comparison of 1-Halodecanes as Alkylating Agents

Haloalkane	Relative Reactivity	Typical Reaction Conditions	Advantages	Disadvantages
1-Iododecane	Highest	Milder conditions, shorter reaction times.	High reactivity allows for alkylation of weaker nucleophiles and can lead to higher yields.	More expensive, less stable (can be light-sensitive).
1-Bromodecane	Intermediate	Moderate heating often required.	Good balance of reactivity and stability, cost-effective.[4]	May require longer reaction times or higher temperatures than 1-iododecane.
1-Chlorodecane	Lowest	Harsher conditions (higher temperatures, stronger bases, longer times) required.	Less expensive than bromo- and iodo- derivatives.	Low reactivity can lead to incomplete reactions or the need for forcing conditions, which may cause side reactions.

Experimental Protocols

The following are detailed, representative protocols for key alkylation reactions. While these specific examples may use long-chain alkyl bromides other than 1-bromodecane, the procedures are directly applicable due to the similar reactivity of homologous primary alkyl halides.

N-Alkylation of Amines

The introduction of an alkyl chain to a nitrogen-containing compound is a common strategy in medicinal chemistry. However, a primary challenge is the potential for over-alkylation.[5]

Protocol 1: Mono-N-Alkylation of Aniline

This protocol details the selective mono-N-alkylation of aniline.

• Reaction Setup: To a stirred solution of aniline (1.0 equivalent) in acetonitrile (0.2 M), add potassium carbonate (K(_2)CO(_3), 1.5 equivalents).

• Addition of Alkylating Agent: Add 1-bromodecane (1.1 equivalents) to the suspension at room temperature.

• Reaction: Heat the mixture to 80 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Extraction & Purification: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na(_2)SO(_4)), filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel.

General workflow for the N-alkylation of aniline.

O-Alkylation of Phenols (Williamson Ether Synthesis)

The Williamson ether synthesis is a robust method for preparing ethers from phenols and alkyl halides.

Protocol 2: O-Alkylation of Phenol

• Reaction Setup: To a solution of phenol (1.0 equivalent) in acetone (0.3 M), add anhydrous potassium carbonate (K(_2)CO(_3), 3.0 equivalents).

• Addition of Alkylating Agent: Stir the mixture for 10 minutes at room temperature, then add 1-bromodecane (1.2 equivalents).

• Reaction: Heat the reaction mixture to reflux (around 60 °C) for 12-24 hours. Monitor the reaction by TLC.

• Work-up: After completion, evaporate the acetone and add water to the residue.

• Extraction & Purification: Extract the aqueous layer three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na(_2)SO(_4), and concentrate. Purify the residue by flash chromatography.

Workflow for the Williamson ether synthesis.

C-Alkylation of Enolates

This protocol describes the alkylation of a soft carbon nucleophile, such as the enolate of diethyl malonate.

Protocol 3: C-Alkylation of Diethyl Malonate

• Enolate Formation: In a flame-dried flask under an inert atmosphere, prepare a solution of sodium ethoxide by carefully adding sodium metal (1.0 equivalent) to absolute ethanol. Once the sodium has dissolved, add diethyl malonate (1.1 equivalents) dropwise at room temperature and stir for 30 minutes.

• Alkylation: Cool the solution to 0 °C and add 1-bromodecane (1.0 equivalent) dropwise. Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Work-up: Remove the ethanol under reduced pressure. Add water to the residue and extract with diethyl ether.

• Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO(_4), filter, and concentrate. Purify the crude product by vacuum distillation or column chromatography.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. scispace.com [scispace.com]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Purity of Commercial 1-Bromodecane

For researchers, scientists, and drug development professionals, the purity of starting materials is a critical determinant of experimental success, influencing reaction yields, impurity profiles of final products, and overall reproducibility. 1-Bromodecane, a key alkylating agent in organic synthesis, is no exception. This guide provides an objective comparison of hypothetical impurity profiles in commercial 1-bromodecane from different suppliers, supported by detailed experimental protocols for impurity analysis.

Comparison of Commercial 1-Bromodecane

The primary impurities in commercial 1-bromodecane often stem from the manufacturing process. Common synthesis routes involve the bromination of 1-decanol, which can lead to residual starting material and byproducts. The following table summarizes a hypothetical analysis of 1-bromodecane from three different commercial suppliers, based on typical impurities identified by Gas Chromatography-Mass Spectrometry (GC-MS).

Parameter	Supplier A	Supplier B	Supplier C
Advertised Purity (%)	>98.0	>99.0	>99.5
Analytical Method	GC	GC	GC-MS
1-Bromodecane (% Area)	98.6	99.2	99.7
1-Decanol (%)	0.8	0.5	0.1
1-Chlorodecane (%)	0.2	Not Detected	Not Detected
Decene (%)	0.3	0.1	Not Detected
Di-n-decyl ether (%)	0.1	0.2	0.2

Experimental Protocols

Accurate determination of 1-bromodecane purity and identification of impurities can be achieved using the following analytical methods.

Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Profiling

Objective: To separate, identify, and quantify volatile impurities in commercial 1-bromodecane.

Methodology:

• Sample Preparation:

  • Prepare a 1 mg/mL solution of 1-bromodecane in a suitable volatile solvent (e.g., hexane or ethyl acetate).

  • Vortex the sample to ensure homogeneity.

• Instrumentation:

  • Gas Chromatograph: Agilent 7890B GC System or equivalent.

  • Mass Spectrometer: Agilent 5977A MSD or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• GC-MS Conditions:

  • Injector Temperature: 250°C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold at 280°C for 5 minutes.

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400

• Data Analysis:

  • The purity of 1-bromodecane is determined by the area percentage of the main peak in the total ion chromatogram (TIC).

  • Impurities are identified by comparing their mass spectra with a reference library (e.g., NIST).

¹H NMR Spectroscopy for Structural Confirmation and Purity Assessment

Objective: To confirm the structure of 1-bromodecane and assess purity by identifying signals from potential impurities.

Methodology:

• Sample Preparation:

  • Dissolve approximately 10-20 mg of 1-bromodecane in ~0.6 mL of deuterated chloroform (CDCl₃).

  • Transfer the solution to an NMR tube.

• Instrumentation:

  • NMR Spectrometer: Bruker Avance III 400 MHz or equivalent.

• ¹H NMR Acquisition Parameters:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Spectral Width: 20 ppm

  • Temperature: 298 K

• Data Analysis:

  • The ¹H NMR spectrum of pure 1-bromodecane should exhibit a triplet at ~3.4 ppm (2H, -CH₂Br), a multiplet at ~1.85 ppm (2H, -CH₂CH₂Br), a broad singlet at ~1.2-1.5 ppm (14H, -(CH₂)₇-), and a triplet at ~0.88 ppm (3H, -CH₃).

  • The presence of a signal around 3.6 ppm (triplet) may indicate residual 1-decanol. Signals in the olefinic region (5-6 ppm) could suggest the presence of decene isomers.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of the analytical procedures described.

Caption: Experimental workflows for GC-MS and NMR analysis.

Caption: Logical relationship for impurity analysis and decision making.

Validating the Purity of Synthesized 1-Bromodecane: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized reagents is a critical cornerstone for the reliability and reproducibility of experimental results. 1-Bromodecane, a vital alkylating agent in organic synthesis, is no exception. This guide provides an objective comparison of common analytical techniques for validating the purity of synthesized 1-bromodecane, supported by experimental data and detailed protocols.

Comparative Analysis of Purity Validation Methods

The selection of an appropriate analytical method for purity determination hinges on the specific requirements of the analysis, including the desired level of accuracy, the nature of potential impurities, and the availability of instrumentation. The following table summarizes the key performance characteristics of Gas Chromatography-Mass Spectrometry (GC-MS), Quantitative Nuclear Magnetic Resonance (¹H-NMR), and Fourier-Transform Infrared Spectroscopy (FTIR) for the purity analysis of 1-bromodecane.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative ¹H-NMR (qNMR)	Fourier-Transform Infrared Spectroscopy (FTIR)
Primary Use	Separation and quantification of volatile impurities	Absolute purity determination and structural confirmation	Functional group identification and detection of gross impurities
Purity Determination	Relative purity by peak area percentage	Absolute purity using an internal standard	Qualitative assessment of purity
Limit of Detection (LOD)	Low ppm to ppb range	~0.1%	~1-5%
Identified Impurities	1-Decanol, Didecyl ether, Decene isomers	Structurally distinct impurities	Compounds with unique functional groups (e.g., O-H from 1-decanol)
Sample Preparation	Dilution in a volatile solvent	Dissolution in a deuterated solvent with an internal standard	Neat liquid or thin film on a salt plate
Analysis Time	~30-60 minutes	~10-15 minutes	~2-5 minutes
Advantages	High sensitivity and resolution for separating complex mixtures.	High precision and accuracy; non-destructive.	Fast and simple; provides structural information about functional groups.
Disadvantages	Destructive to the sample; requires volatile and thermally stable compounds.	Lower sensitivity than GC-MS; requires a certified internal standard.	Not suitable for quantifying trace impurities; spectral overlap can be an issue.

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below. These protocols are intended as a guide and may require optimization based on the specific instrumentation and sample characteristics.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile impurities in a sample.

Sample Preparation:

• Accurately weigh approximately 20 mg of the synthesized 1-bromodecane.

• Dissolve the sample in 1 mL of a suitable volatile solvent, such as dichloromethane or hexane.

• Vortex the solution to ensure homogeneity.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

Data Analysis:

The purity of 1-bromodecane is determined by calculating the area percentage of the main peak relative to the total area of all observed peaks in the chromatogram. Impurities such as unreacted 1-decanol, didecyl ether, and decene isomers can be identified by their characteristic mass spectra.[1][2]

Quantitative ¹H-NMR (qNMR)

qNMR provides a highly accurate method for determining the absolute purity of a sample by comparing the integral of a known analyte signal to that of a certified internal standard.[3]

Sample Preparation:

• Accurately weigh approximately 10 mg of the synthesized 1-bromodecane into an NMR tube.

• Accurately weigh approximately 5 mg of a suitable internal standard (e.g., maleic acid or 1,3,5-trimethoxybenzene) and add it to the same NMR tube. The internal standard should have a known purity and its signals should not overlap with the analyte signals.

• Dissolve the mixture in approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

• Vortex the tube until the sample and internal standard are completely dissolved.

Instrumentation and Conditions:

• NMR Spectrometer: Bruker Avance III 400 MHz or equivalent.

• Probe: 5 mm BBO probe.

• Temperature: 298 K.

• Pulse Sequence: A standard 90° pulse sequence.

• Relaxation Delay (d1): 30 s (to ensure full relaxation of all protons).

• Number of Scans: 8 or more to achieve a good signal-to-noise ratio.

Data Analysis:

The purity of 1-bromodecane is calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

Where:

• I = Integral of the signal

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• P_IS = Purity of the internal standard

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR is a rapid and non-destructive technique used to identify the functional groups present in a molecule and to detect the presence of significant impurities.

Sample Preparation:

A drop of the neat liquid sample of 1-bromodecane is placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates to create a thin film.

Instrumentation and Conditions:

• FTIR Spectrometer: PerkinElmer Spectrum Two or equivalent.

• Scan Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16.

Data Analysis:

The resulting spectrum is compared to a reference spectrum of pure 1-bromodecane.[4][5][6] The presence of unexpected peaks can indicate impurities. For example, a broad peak around 3300 cm⁻¹ would suggest the presence of unreacted 1-decanol (O-H stretch). The absence of this peak is a good indicator of successful conversion.

Visualizing the Workflow and Relationships

To better illustrate the process of validating the purity of synthesized 1-bromodecane, the following diagrams outline the logical workflow and the relationship between the analytical techniques.

Caption: A logical workflow for the synthesis, purification, and purity validation of 1-bromodecane.

Caption: Interrelationship of analytical techniques for a comprehensive purity assessment of 1-bromodecane.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. 1-Bromodecane(112-29-8) IR Spectrum [m.chemicalbook.com]
• 5. Decane, 1-bromo- [webbook.nist.gov]
• 6. dev.spectrabase.com [dev.spectrabase.com]

A Comparative Guide to Catalysts for the Synthesis of 1-Bromodecane

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 1-bromodecane, a crucial intermediate in the production of pharmaceuticals and other fine chemicals, is a fundamental reaction in organic chemistry. The efficiency of this transformation, typically achieved through the nucleophilic substitution of 1-decanol, is highly dependent on the choice of catalyst. This guide provides a comparative analysis of various catalytic systems, supported by experimental data, to aid researchers in selecting the optimal method for their specific needs.

Performance Comparison of Catalytic Systems

The following table summarizes the performance of different catalysts in the synthesis of 1-bromodecane from 1-decanol or closely related reactions. The data has been compiled from various sources to provide a comparative overview.

Catalyst System	Brominating Agent	Starting Material	Reaction Conditions	Yield (%)	Reference
Concentrated H₂SO₄	KBr/H₂O	1-Dodecanol	Reflux, 4 h	92.5	[1]
Concentrated H₂SO₄	HBr	1-Dodecanol	90-95°C, 8 h	Not specified	[2]
Phosphorus Tribromide (PBr₃)	PBr₃	Monoether of 1,2-ethanediol and 1-dodecanol	-10 to 25°C, 2 h	15 (as a mixture)	[2]
Mo-Ni Catalyst	HBr	Lauryl alcohol (1-Dodecanol)	95°C, 4 h	Not specified	[3]
Solid Superacid (TiO₂/SO₄²⁻)	HBr	Lauryl alcohol (1-Dodecanol)	Not specified	Not specified	[3]
Red Phosphorus	Bromine	Lauryl alcohol (1-Dodecanol)	>100°C, 1 h	80	[4]
Ionic Liquid ([bmim][Br])	[bmim][Br] / H⁺	Alcohols	Room Temperature	High (general)	[5]
Phase-Transfer Catalyst (PTC)	NaBr / H₂SO₄	1-Octanol	105°C, 1.5 h	99	[6]

Note: Data for 1-dodecanol is used as a close proxy for 1-decanol where specific data for the latter was not available. Yields are highly dependent on specific reaction conditions and may vary.

Key Catalytic Approaches

Strong Acid Catalysis

Concentrated sulfuric acid is a traditional and effective catalyst for the conversion of primary alcohols to alkyl bromides using a bromide salt or hydrobromic acid.[1][2] The acid protonates the hydroxyl group of the alcohol, converting it into a good leaving group (water), which is then displaced by the bromide ion via an SN2 mechanism.[7] While this method can achieve high yields, it often requires high temperatures and long reaction times, and the use of concentrated acid poses handling and disposal challenges.

Phosphorus-Based Reagents

Phosphorus tribromide (PBr₃) is a classic reagent for converting primary and secondary alcohols to alkyl bromides.[8] The reaction proceeds through the formation of a phosphite ester, which is then displaced by a bromide ion. This method is often performed at lower temperatures.

Heterogeneous Catalysis

The use of solid catalysts, such as solid superacids (e.g., sulfated zirconia) or mixed metal oxides (e.g., Mo-Ni), offers advantages in terms of catalyst separation and reusability.[3] These catalysts provide acidic sites that facilitate the nucleophilic substitution.

Phase-Transfer Catalysis (PTC)

Phase-transfer catalysis is a powerful technique for reactions involving immiscible phases, such as an aqueous solution of a bromide salt and an organic solution of the alcohol.[9][10] The PTC, typically a quaternary ammonium or phosphonium salt, transports the bromide anion from the aqueous phase to the organic phase, where it can react with the alcohol.[6][11] This method can lead to high yields under mild conditions and reduces the need for harsh reagents.

Ionic Liquids (ILs)

Ionic liquids, particularly those containing halide anions like 1-butyl-3-methylimidazolium bromide ([bmim][Br]), can act as both the solvent and the catalyst.[5][12] They provide a polar environment that can facilitate the reaction and can be recycled, offering a "green" alternative to traditional solvents.[13]

Experimental Protocols

Synthesis using Concentrated Sulfuric Acid and KBr (Adapted from a procedure for 1-Bromododecane)[1]

Materials:

• 1-Decanol

• Potassium bromide (KBr)

• Concentrated sulfuric acid (98%)

• Water

• Sodium bicarbonate solution (saturated)

• Anhydrous calcium chloride

• Reaction flask with reflux condenser and magnetic stirrer

• Separatory funnel

Procedure:

• In a round-bottom flask, combine 1-decanol and potassium bromide.

• Slowly add concentrated sulfuric acid while cooling the flask in an ice bath and stirring.

• Add water to the mixture.

• Heat the mixture to reflux and maintain for 4 hours with vigorous stirring.

• After cooling to room temperature, transfer the mixture to a separatory funnel.

• Separate the lower aqueous layer.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and again with water.

• Dry the organic layer over anhydrous calcium chloride.

• Filter to remove the drying agent.

• Purify the crude 1-bromodecane by vacuum distillation.

General Procedure for Phase-Transfer Catalyzed Bromination

Materials:

• 1-Decanol

• Sodium bromide (NaBr)

• Concentrated sulfuric acid

• Phase-transfer catalyst (e.g., tetrabutylammonium bromide - TBAB)

• Organic solvent (e.g., toluene)

• Reaction flask with condenser and mechanical stirrer

Procedure:

• Dissolve 1-decanol and the phase-transfer catalyst in the organic solvent in a reaction flask.

• In a separate beaker, prepare an aqueous solution of sodium bromide and slowly add concentrated sulfuric acid while cooling.

• Add the aqueous acidic bromide solution to the organic solution in the reaction flask.

• Heat the two-phase mixture to the desired reaction temperature with vigorous stirring to ensure efficient mixing of the phases.

• Monitor the reaction progress using a suitable analytical technique (e.g., GC or TLC).

• Upon completion, cool the mixture and separate the organic layer.

• Wash the organic layer with water and then with a dilute base (e.g., sodium bicarbonate solution) to neutralize any remaining acid.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄).

• Remove the solvent under reduced pressure.

• Purify the product by vacuum distillation.

Visualizations

Caption: General experimental workflow for the synthesis of 1-bromodecane.

Caption: Simplified mechanism of phase-transfer catalysis in bromination.

References

• 1. Synthesis of 1-bromododecane using potassium bromide-concentrated sulfuric acid method | Semantic Scholar [semanticscholar.org]
• 2. 1-Bromododecane synthesis - chemicalbook [chemicalbook.com]
• 3. CN1310157A - Catalytic synthesis of bromic alkane - Google Patents [patents.google.com]
• 4. CN1035655A - 1-bromododecane synthesis technique - Google Patents [patents.google.com]
• 5. Alkyl bromide synthesis by bromination or substitution [organic-chemistry.org]
• 6. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 10. biomedres.us [biomedres.us]
• 11. macmillan.princeton.edu [macmillan.princeton.edu]
• 12. Ionic Liquid 1-Butyl-3-Methylimidazolium Bromide an Efficient Catalyst for the [ijaresm.com]
• 13. mdpi.com [mdpi.com]

A Comparative Guide to 1-Bromodecane and 1-Iododecane in Grignard Reactions

For researchers, scientists, and professionals in drug development, the Grignard reaction is a fundamental tool for forming carbon-carbon bonds. The choice of the alkyl halide precursor is a critical parameter that significantly influences reaction initiation, rate, yield, and the profile of side products. This guide provides an objective comparison of 1-bromodecane and 1-iododecane in the context of Grignard reagent synthesis, supported by established chemical principles and experimental considerations.

Performance Comparison: Reactivity and Practical Considerations

The formation of a Grignard reagent involves the reaction of an organic halide with magnesium metal in an ethereal solvent. The general reactivity trend for this reaction is directly correlated with the strength of the carbon-halogen (C-X) bond.[1] A weaker C-X bond facilitates an easier reaction. Consequently, the reactivity order for haloalkanes is R-I > R-Br > R-Cl >> R-F.[1][2][3]

1-Iododecane , with its weaker carbon-iodine bond, is the more reactive of the two. This high reactivity often translates to a more straightforward reaction initiation, which can sometimes be spontaneous, and a faster overall reaction time.[3] However, this heightened reactivity comes with drawbacks. The starting material, 1-iododecane, is generally more expensive and less stable than its bromo- counterpart.[3][4] Exposure to light can cause photodegradation, leading to the formation of elemental iodine, which can interfere with the reaction.[5] Furthermore, the high reactivity increases the likelihood of side reactions, most notably Wurtz coupling, where the newly formed Grignard reagent reacts with the starting alkyl halide (R-MgX + R-X → R-R + MgX₂).[1][3] This side reaction consumes both the starting material and the desired product, reducing the final yield.[6]

1-Bromodecane represents a practical compromise between reactivity and stability.[3] While its reaction with magnesium is less vigorous than that of 1-iododecane, it is still well-suited for forming a stable and effective Grignard reagent.[7] Initiation may require activation of the magnesium with a small crystal of iodine or gentle heating.[3] The key advantages of using 1-bromodecane are its lower cost, greater stability, and a reduced tendency for Wurtz coupling, which can lead to higher, more consistent yields of the desired Grignard reagent.[3][7]

Quantitative Data Summary

The following table summarizes the key performance parameters for 1-bromodecane and 1-iododecane in Grignard reactions under optimized laboratory conditions.

Parameter	1-Iododecane	1-Bromodecane	Citation
Reactivity	Very High	Moderate to High	[1][3]
Initiation	Often spontaneous, may require gentle warming.	Typically requires activation (e.g., iodine crystal, gentle heating).	[3]
Typical Reaction Time	Fast	Moderate	[3]
Typical Yield	High (can be reduced by side reactions)	Good to High	[1][3]
Side Reactions	Prone to Wurtz coupling, especially at higher concentrations.	Wurtz coupling is a potential side reaction but is generally less pronounced.	[3][5][6]
Reagent Stability	Less stable; can be prone to decomposition and light sensitivity.	Generally stable in ether solvents.	[3][5]
Cost	Highest	Moderate	[3][4]

Note: Yields and reaction times are qualitative comparisons and can vary significantly based on the specific alkyl group, solvent, temperature, and purity of the magnesium and haloalkane.[3]

Experimental Protocols

A generalized protocol for the preparation of a decylmagnesium halide Grignard reagent is provided below. Strict anhydrous conditions are critical for success, as Grignard reagents are strong bases that react readily with protic sources like water.[6][8]

Materials and Apparatus

• Reagents: 1-bromodecane or 1-iododecane, magnesium turnings, anhydrous diethyl ether or tetrahydrofuran (THF), iodine crystal (for activation).

• Apparatus: Three-neck round-bottom flask, reflux condenser, pressure-equalizing dropping funnel, glass stoppers, magnetic stir bar, heating mantle, drying tubes (filled with calcium chloride), and an inert gas (nitrogen or argon) source.[9] All glassware must be scrupulously dried in an oven ( >120°C) or flame-dried under vacuum before assembly.[6][10]

Procedure

• Magnesium Preparation: Place magnesium turnings (1.1 - 1.5 molar equivalents) into the dry, assembled three-neck flask under a positive pressure of inert gas.[11]

• Activation (if necessary): Add a single small crystal of iodine. The iodine helps to activate the magnesium surface by removing the passivating layer of magnesium oxide.[1][12] The disappearance of the brown iodine color is an indicator of activation.[6]

• Reagent Preparation: In a separate dry flask, prepare a solution of the haloalkane (1-bromodecane or 1-iododecane, 1.0 molar equivalent) in approximately two-thirds of the total anhydrous solvent. Transfer this solution to the dropping funnel.[9]

• Initiation: Add enough anhydrous solvent to the main reaction flask to just cover the magnesium turnings.[1] Add a small portion (approx. 10%) of the haloalkane solution from the dropping funnel to the stirring magnesium suspension.[9]

  • For 1-Iododecane: The reaction often starts spontaneously, indicated by bubbling, a cloudy grey appearance, and gentle refluxing of the solvent.[3]

  • For 1-Bromodecane: Gentle warming with a heating mantle may be required to initiate the reaction.[9] Once initiated, the heat source should be removed.

• Grignard Reagent Formation: Once the reaction has started, add the remaining haloalkane solution dropwise from the funnel at a rate that maintains a steady but gentle reflux.[9] If the reaction becomes too vigorous, slow the rate of addition and/or cool the flask with an ice-water bath.[6]

• Completion: After the addition is complete, the reaction mixture is typically stirred and may be gently heated to reflux for an additional 30-60 minutes to ensure all the magnesium has reacted.[1][9] The resulting grey, cloudy solution is the Grignard reagent, which should be used immediately.[9]

Logical Workflow and Decision Factors

The choice between 1-bromodecane and 1-iododecane is a trade-off between several factors. The following diagram illustrates the logical considerations for selecting the appropriate starting material.

Caption: Decision workflow for selecting between 1-bromodecane and 1-iododecane.

Conclusion

The selection between 1-bromodecane and 1-iododecane for Grignard synthesis hinges on a balance of reactivity, cost, and the potential for side reactions. Alkyl iodides like 1-iododecane offer the highest reactivity, which can be advantageous for ensuring reaction initiation.[3] However, this comes at a higher financial cost and an increased risk of yield-reducing side reactions such as Wurtz coupling.[3] For most applications, 1-bromodecane provides a more practical and economical choice, offering good reactivity and stability, leading to reliable and high-yielding syntheses of the decylmagnesium bromide Grignard reagent.[3][7] The final decision should be guided by the specific requirements of the synthesis, including scale, budget, and the tolerance for potential impurities.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. quora.com [quora.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. nbinno.com [nbinno.com]
• 8. adichemistry.com [adichemistry.com]
• 9. benchchem.com [benchchem.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. benchchem.com [benchchem.com]
• 12. web.mnstate.edu [web.mnstate.edu]

The Versatility of 1-Bromodecane Derivatives in Electrochemical Impedance Spectroscopy: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the electrochemical properties of novel molecules is paramount. 1-Bromodecane, a versatile alkyl halide, serves as a crucial starting material for synthesizing a range of derivatives with significant applications in electrochemical impedance spectroscopy (EIS). This guide provides an objective comparison of the performance of various 1-bromodecane derivatives, primarily focusing on their application as corrosion inhibitors, supported by experimental data and detailed protocols.

Electrochemical Impedance Spectroscopy is a powerful, non-destructive technique used to probe the interfacial properties of materials. By applying a small sinusoidal voltage and measuring the resulting current, EIS can elucidate mechanisms related to charge transfer, mass transport, and dielectric properties. Derivatives of 1-bromodecane, particularly quaternary ammonium salts and pyridinium salts, have demonstrated considerable efficacy as corrosion inhibitors for metals in acidic environments. Their long alkyl chains contribute to the formation of a protective, hydrophobic layer on the metal surface, thereby impeding the corrosion process.

Comparative Performance of 1-Bromodecane Derivatives as Corrosion Inhibitors

The effectiveness of corrosion inhibitors is often quantified by their inhibition efficiency (IE), which can be determined from EIS data. The key parameters extracted from Nyquist plots are the charge transfer resistance (Rct) and the double-layer capacitance (Cdl). An increase in Rct and a decrease in Cdl are indicative of a more effective inhibitor. The following table summarizes the performance of various long-chain alkyl bromide derivatives, which serve as analogs for 1-bromodecane derivatives, in inhibiting the corrosion of steel in acidic media.

Inhibitor	Concentration	Rct (Ω·cm²)	Cdl (µF·cm⁻²)	Inhibition Efficiency (%)	Reference
Dodecyltrimethylammonium bromide (DTAB)	5 mM	175.4	45.2	92.1	[1]
N-Dodecylpyridinium bromide	1 mM	856.0	-	96.0	[2][3]
Quaternary Ammonium Salt (from Dodecylamine)	50 ppm	1143	24.3	~95.0	[4]
1-Decylpyridazin-1-ium iodide	10⁻³ M	~600	-	>90	[5]

Experimental Protocols

The following sections detail the methodologies for synthesizing a representative 1-bromodecane derivative and for evaluating its corrosion inhibition properties using EIS.

Synthesis of N-Decylpyridinium Bromide

A common derivative of 1-bromodecane is its corresponding pyridinium salt.

Materials:

• 1-Bromodecane

• Pyridine

• Anhydrous diethyl ether

Procedure:

• In a round-bottom flask, dissolve 1-bromodecane in an excess of pyridine.

• Reflux the mixture for 4-6 hours under a nitrogen atmosphere.

• After cooling to room temperature, add anhydrous diethyl ether to precipitate the product.

• Filter the white precipitate, wash with anhydrous diethyl ether, and dry under vacuum to yield N-decylpyridinium bromide.

Electrochemical Impedance Spectroscopy (EIS) for Corrosion Inhibition Measurement

Apparatus:

• Potentiostat with a frequency response analyzer

• Three-electrode electrochemical cell (Working Electrode: Mild Steel; Reference Electrode: Saturated Calomel Electrode (SCE); Counter Electrode: Platinum wire)

• Corrosive Medium: 1 M HCl solution

• Inhibitor solutions of varying concentrations

Procedure:

• Prepare the working electrode by polishing the mild steel surface with successively finer grades of emery paper, followed by rinsing with deionized water and acetone, and drying.[6]

• Immerse the three electrodes in the electrochemical cell containing the 1 M HCl solution without the inhibitor.

• Allow the open-circuit potential (OCP) to stabilize (typically for 30-60 minutes).[6]

• Perform the EIS measurement by applying a sinusoidal AC voltage of 10 mV amplitude over a frequency range of 100 kHz to 10 mHz.[7][8]

• Repeat the measurement for different concentrations of the N-decylpyridinium bromide inhibitor added to the corrosive medium.

• The impedance data is typically plotted as a Nyquist plot (imaginary impedance vs. real impedance) and fitted to an equivalent circuit model to determine the Rct and Cdl values.[9][10]

• The inhibition efficiency (IE%) is calculated using the following equation: IE% = [(Rct(inh) - Rct(blank)) / Rct(inh)] x 100 where Rct(inh) and Rct(blank) are the charge transfer resistances with and without the inhibitor, respectively.[3]

Experimental Workflow and Signaling Pathways

The logical flow of synthesizing a 1-bromodecane derivative and evaluating its performance as a corrosion inhibitor via EIS is depicted in the following diagram.

Caption: Workflow for synthesis and EIS evaluation of a 1-bromodecane derivative.

Alternative Applications: Self-Assembled Monolayers for Biosensing

While corrosion inhibition is a major application, thiol derivatives of 1-bromodecane can be used to form self-assembled monolayers (SAMs) on gold electrodes. These SAMs can then be functionalized for biosensing applications, where EIS is used to detect the binding of target molecules.

The formation of a 1-decanethiol SAM on a gold electrode can be characterized by an increase in the charge transfer resistance in the presence of a redox probe like [Fe(CN)₆]³⁻/⁴⁻. This is due to the insulating nature of the alkyl chain monolayer, which hinders electron transfer between the electrode and the redox probe.

Caption: Formation of a 1-decanethiol SAM on a gold electrode and its EIS characterization.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Synthesis of a new quaternary ammonium salt for efficient inhibition of mild steel corrosion in 15 % HCl: Experimental and theoretical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. jmaterenvironsci.com [jmaterenvironsci.com]
• 9. electrochemsci.org [electrochemsci.org]
• 10. ijcsi.pro [ijcsi.pro]

Safety & Regulatory Compliance

Proper Disposal of 1-Bromodecane: A Guide for Laboratory Professionals

The safe and compliant disposal of 1-bromodecane is a critical aspect of laboratory safety and environmental responsibility. As a halogenated hydrocarbon, this compound requires specific handling and disposal protocols to mitigate risks to personnel and the environment. This guide provides essential, step-by-step procedures for the proper management of 1-bromodecane waste from its point of generation to its final disposal.

Immediate Safety and Hazard Profile

1-Bromodecane is classified as a hazardous chemical that can cause skin and eye irritation.[1][2] It is harmful if inhaled and is very toxic to aquatic life with long-lasting effects.[3][4] Therefore, strict adherence to safety protocols is mandatory. Always handle 1-bromodecane within a well-ventilated area or a chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a laboratory coat.[5]

Physicochemical and Hazard Data

The following table summarizes key data for 1-bromodecane, which is essential for its safe handling and storage.

Property	Value	Source(s)
Chemical Formula	C₁₀H₂₁Br	[4]
CAS Number	112-29-8	[1][2][3][4]
Appearance	Colorless to Light Yellow Liquid	[1][2]
Boiling Point	238 °C / 460.4 °F @ 760 mmHg	[2]
Melting Point	-29.6 °C / -21.3 °F	[2]
Flash Point	94 °C / 201.2 °F	[2]
Density	~1.066 g/cm³ at 25 °C	[3]
GHS Hazard Statements	Harmful if inhaled, Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation, Very toxic to aquatic life.	[2][3][4]
Storage Class	Combustible Liquids	[5]

Detailed Disposal Protocol

The fundamental principle for disposing of 1-bromodecane is to manage it as halogenated organic waste . It must be strictly segregated from all other waste streams to prevent dangerous chemical reactions and to ensure proper, compliant disposal.

Step 1: Waste Segregation and Collection

• Designate a Specific Container : Use a dedicated, properly vetted waste container exclusively for halogenated organic liquids. This prevents cross-contamination with other waste streams, such as non-halogenated solvents or aqueous waste.[5][6]

• Initial Labeling : As soon as the first drop of 1-bromodecane waste is added, affix a hazardous waste tag to the container.[5] The label must, at a minimum, include:

  • The words "Hazardous Waste "

  • The full chemical name: "1-Bromodecane "

  • An accurate list of all components and their approximate concentrations.

• Container Integrity : Keep the container securely closed at all times, except when actively adding waste.[5] This minimizes the release of harmful vapors. Ensure the exterior of the container remains clean and free from contamination.

• Capacity Limit : Do not fill the waste container beyond 90% of its capacity.[5] This headspace allows for vapor expansion and reduces the risk of spills.

Step 2: Storage of Waste

• Satellite Accumulation Area : Store the sealed and labeled waste container in a designated satellite accumulation area. This area should be a ventilated, fire-resistant cabinet designed for hazardous materials.[5]

• Incompatible Materials : Store 1-bromodecane waste away from incompatible substances, particularly strong oxidizing agents and strong bases.[7]

• Environmental Conditions : The storage area must be cool, dry, and away from sources of ignition, heat, and direct sunlight.[1][5]

Step 3: Final Disposal

• Professional Disposal : Arrange for waste pickup through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[5]

• Recommended Disposal Method : The standard and recommended disposal method is high-temperature incineration at a specialized facility.[5] These facilities are equipped with afterburners and scrubbers to neutralize the hazardous hydrogen bromide gas produced during combustion.

• Prohibited Disposal Methods : Under no circumstances should 1-bromodecane or its containers be disposed of down the drain or in the regular trash.[4][5] This is illegal and poses a significant threat to aquatic ecosystems.[4]

Step 4: Spill Management

In the event of a spill, follow these procedures immediately:

• Ensure Safety : Evacuate non-essential personnel. Ensure the area is well-ventilated, and wear appropriate PPE, including respiratory protection if necessary.

• Containment and Cleanup : Absorb the spill using an inert, non-combustible material such as sand, silica gel, or a universal binder.[3][7] Use spark-proof tools to carefully collect the absorbed material and place it into a designated, sealable container for hazardous waste.[5]

• Decontamination : Thoroughly clean the spill area with soap and water. All cleaning materials (e.g., wipes, paper towels) must be collected and placed in the same hazardous waste container as the spill debris.[5]

• Label and Dispose : Clearly label the container "Spill Debris containing 1-Bromodecane" and manage it according to the disposal protocol outlined above.[5]

Experimental Workflows & Logical Relationships

The following diagram illustrates the logical workflow for the proper disposal of 1-bromodecane, from the point of generation to final disposal.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.com [fishersci.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. benchchem.com [benchchem.com]
• 6. bucknell.edu [bucknell.edu]
• 7. fishersci.com [fishersci.com]

Safeguarding Your Research: Essential Safety and Handling Protocols for 1-Bromodecane

For laboratory professionals engaged in research and development, ensuring a safe environment is paramount. This guide provides immediate, essential safety and logistical information for the handling and disposal of 1-Bromodecane (CAS No. 112-29-8), a combustible liquid that requires careful management. Adherence to these protocols is critical for personal safety and regulatory compliance.

Hazard Summary & Key Safety Data

1-Bromodecane is classified as a hazardous chemical that can cause skin and eye irritation, and may cause respiratory irritation if inhaled.[1][2][3] It is also very toxic to aquatic life with long-lasting effects.[4][5] The following table summarizes key quantitative data essential for its safe handling.

Property	Value	Source(s)
Molecular Formula	C₁₀H₂₁Br
Molecular Weight	221.18 g/mol
Appearance	Colorless to light yellow liquid	[1][2]
Melting Point	-29.6 °C / -21.3 °F	[2]
Boiling Point	238 °C / 460.4 °F @ 760 mmHg	[2]
Flash Point	94 °C / 201.2 °F	[1][2]
Density	1.060 g/mL at 25 °C	[2][4]
Solubility	Insoluble in water	[4]
Incompatibilities	Strong oxidizing agents, strong bases	[1]

Personal Protective Equipment (PPE): Your First Line of Defense

Appropriate personal protective equipment is mandatory to prevent exposure when handling 1-Bromodecane.

Body Part	PPE Recommendation	Rationale and Best Practices
Eyes/Face	Safety glasses with side-shields conforming to EN166 or OSHA 29 CFR 1910.133.[1][4]	To protect against splashes and vapors.
Hands	Chemical-resistant, impervious gloves (e.g., Nitrile rubber, minimum layer thickness: 0.4 mm).[4][6]	Inspect gloves for integrity before each use. Use proper glove removal technique to avoid skin contact with the outer surface.[4][5] Dispose of contaminated gloves after use.[4][5]
Body	A flame-retardant lab coat or impervious protective clothing.[5][6]	To prevent skin exposure from accidental splashes.[1][6]
Respiratory	Use only in a well-ventilated area or under a chemical fume hood.[1][4] Respiratory protection is not typically required under normal use conditions with adequate ventilation.[2][5] For nuisance exposures, use type OV/AG (US) or type ABEK (EU EN 14387) respirator cartridges.[5]	To minimize inhalation of vapors.[4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for the safe handling of 1-Bromodecane in the laboratory.

1. Pre-Operational Checks:

• Ensure a chemical spill kit is readily accessible.

• Verify that an eyewash station and safety shower are unobstructed and functional.[1]

• Confirm the chemical fume hood is operating correctly.

• Clear the work area of all incompatible materials, such as strong oxidizing agents and strong bases.[6]

2. Handling Procedure:

• Conduct all transfers and manipulations of 1-Bromodecane inside a chemical fume hood to minimize vapor inhalation.[6]

• Avoid direct contact with skin and eyes.[3][4]

• Keep the container tightly closed when not in use to prevent the release of vapors.[1][4]

• Wash hands thoroughly with soap and water after handling and before breaks.[4][5]

3. Post-Handling Decontamination:

• Wipe down the work surface and any contaminated equipment with an appropriate solvent.

• Properly doff PPE, removing gloves last using the correct technique to avoid contaminating your hands.[6]

• Dispose of contaminated disposable PPE as hazardous waste.

• Wash hands thoroughly with soap and water.[6]

Emergency Protocols: Spills and First Aid

Accidents require a swift and informed response.

Spill Control Plan

For small spills (less than 1 liter):

• Evacuate and Ventilate: Ensure adequate ventilation and evacuate non-essential personnel from the immediate area.[5]

• Don PPE: Wear the full personal protective equipment outlined in the table above.

• Contain and Absorb: Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.[1][3]

• Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it into a suitable, labeled, and closed container for hazardous waste.[4]

• Decontaminate: Clean the spill area thoroughly.

• Dispose: Dispose of all contaminated materials, including cleaning supplies and PPE, as hazardous waste.[4]

For large spills:

• Immediately evacuate the laboratory and call for emergency assistance.

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[1][2]
Skin Contact	Remove contaminated clothing and shoes. Immediately wash the affected skin with soap and plenty of water for at least 15 minutes.[1] Seek medical attention if irritation develops or persists.[2][6]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][6] Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.[4][5] Never give anything by mouth to an unconscious person.[1][5] Seek immediate medical attention.[1]

Disposal Plan: Managing 1-Bromodecane Waste

The disposal of 1-Bromodecane and associated waste must be handled as hazardous material.

1. Waste Segregation:

• Designate a specific, compatible, and leak-proof waste container exclusively for halogenated organic liquids.

• Crucially, do not mix 1-Bromodecane waste with non-halogenated solvents, aqueous waste, or other incompatible chemicals. [4]

2. Container Management:

• As soon as the first drop of waste is added, affix a hazardous waste label to the container. The label must clearly state "Hazardous Waste" and the full chemical name, "1-Bromodecane."

• Keep the container tightly closed at all times, except when adding waste.

• Do not fill the container beyond 90% capacity to allow for expansion.

3. Storage and Disposal:

• Store the sealed and labeled waste container in a designated, well-ventilated satellite accumulation area, away from sources of ignition.

• Arrange for waste pickup through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[4][5]

• Handle uncleaned, empty containers as you would the product itself.[4]

Caption: Workflow for the safe handling and disposal of 1-Bromodecane.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. benchchem.com [benchchem.com]